Antimony sulfate

• CAS: 7446-32-4

Core Science & Biosynthesis

Synthesis of Antimony(III) Sulfate from Antimony(III) Trioxide: A Technical Guide

This document provides an in-depth technical guide for the synthesis of antimony(III) sulfate (B86663) (Sb₂(SO₄)₃) from antimony(III) trioxide (Sb₂O₃). It is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, key reaction parameters, and data pertinent to its application. While antimony(III) sulfate itself has specific industrial uses, this guide also touches upon the broader medicinal context of antimony compounds to provide relevant background for professionals in drug development.

Introduction

Antimony(III) sulfate, with the chemical formula Sb₂(SO₄)₃, is a hygroscopic salt of antimony in the +3 oxidation state.[1] It is primarily synthesized by reacting antimony compounds, most notably antimony(III) trioxide, with hot, concentrated sulfuric acid.[1][2] The compound has applications in the doping of semiconductors and the manufacturing of explosives and fireworks.[1][2] For drug development professionals, while organic antimony compounds have been historically significant for treating diseases like leishmaniasis, inorganic compounds like antimony(III) sulfate are of interest as catalysts in organic synthesis and as precursors for other organometallic compounds.[3][4]

Antimony(III) oxide (Sb₂O₃), the precursor, is an amphoteric oxide that dissolves in concentrated mineral acids, which is the basis for this synthesis.[5] The reaction requires careful control of conditions to prevent the formation of unwanted byproducts.

Synthesis Protocol: Antimony(III) Trioxide to Antimony(III) Sulfate

The synthesis of antimony(III) sulfate from antimony(III) trioxide involves the direct reaction of the oxide with hot, concentrated sulfuric acid.

Reaction Principle

The balanced chemical equation for the reaction is:

Sb₂O₃ (s) + 3H₂SO₄ (conc) → Sb₂(SO₄)₃ (aq) + 3H₂O (l)[1]

This reaction drives the formation of the sulfate salt by consuming the oxide in a strongly acidic and dehydrating medium.

Experimental Protocol

The following protocol is a synthesized methodology based on established chemical literature.[1]

Materials:

• Antimony(III) trioxide (Sb₂O₃), finely powdered

• Concentrated Sulfuric Acid (H₂SO₄), 18 M (~98%)

• Glacial Acetic Acid

• Diethyl Ether

• Deionized Water

Equipment:

• Heating mantle with magnetic stirrer

• Three-neck round-bottom flask

• Condenser

• Thermometer

• Buchner funnel and flask

• Vacuum desiccator with a desiccant such as solid potassium hydroxide (B78521) (KOH)

Procedure:

• Setup: Assemble the round-bottom flask in the heating mantle with a condenser attached to the central neck and a thermometer in one of the side necks. Ensure the setup is in a well-ventilated fume hood.

• Reaction: Carefully add a measured volume of concentrated (18 M) sulfuric acid to the flask. Begin stirring and heating the acid to approximately 200°C.[1]

• Addition of Reactant: Slowly and cautiously add the finely powdered antimony(III) trioxide to the hot, stirred sulfuric acid. The molar ratio should be at least 3 moles of H₂SO₄ for every 1 mole of Sb₂O₃. An excess of sulfuric acid is typically used to ensure complete reaction and to dissolve the product.

• Digestion: Maintain the temperature at around 200°C and continue stirring until all the antimony(III) trioxide has dissolved.[1] This may take some time.

• Crystallization: Once the reaction is complete, turn off the heat and allow the solution to cool slowly. Antimony(III) sulfate will crystallize out of the solution as small, white needles.[6]

• Isolation: Filter the crystals using a Buchner funnel.

• Washing: Wash the collected crystals twice with glacial acetic acid, followed by a wash with diethyl ether to remove residual acid and water.[6]

• Drying: Dry the final product in a vacuum desiccator over a strong desiccant like solid potassium or sodium hydroxide to remove any remaining solvent and prevent hydrolysis.[6] The product is hygroscopic and must be stored in a dry environment.

Synthesis Workflow Diagram

Diagram 1: Synthesis Workflow for Antimony(III) Sulfate

Critical Parameters and Considerations

The success of the synthesis depends critically on the reaction conditions.

• Sulfuric Acid Concentration: The concentration of sulfuric acid is paramount. Using hot, concentrated (18 M) sulfuric acid is necessary to form the desired antimony(III) sulfate.[1] If the acid concentration is too low, basic antimony oxides will precipitate.[1] Conversely, using fuming sulfuric acid (oleum) or a very high concentration can lead to the formation of antimony(III) pyrosulfate.

• Temperature: A high temperature of around 200°C is required to overcome the activation energy and ensure the dissolution of antimony(III) trioxide.[1]

• Hydrolysis: Antimony(III) sulfate is highly susceptible to hydrolysis in the presence of water or moist air, which will decompose it back into basic antimony oxides.[1] Therefore, all equipment should be dry, and the final product must be handled and stored under anhydrous conditions.

Data Presentation

Physicochemical Properties

The following table summarizes the key properties of antimony(III) sulfate.

Property	Value	Reference(s)
Chemical Formula	Sb₂(SO₄)₃	[1]
Molar Mass	531.71 g/mol	[1]
Appearance	White, crystalline, hygroscopic solid	[1][6]
Density	3.94 g/cm³	[1]
CAS Number	7446-32-4	[1]
Solubility	Hydrolyzes in water; Soluble in acids	[1][2]
Crystal Structure	Monoclinic	[1]

Solubility in Sulfuric Acid

The solubility of antimony compounds in sulfuric acid is complex. The table below is derived from equilibrium data for the Sb₂O₃-SO₃-H₂O system at 25°C, illustrating how different sulfate compounds form at varying acid concentrations.[7]

H₂SO₄ Concentration (g/L)	Stable Antimony Compound Formed in Precipitate	Molar Ratio (SO₃/Sb₂O₃) in Precipitate
< 400	2Sb₂O₃·SO₃	0.50
~ 450	4Sb₂O₃·3SO₃	0.66
500 - 900	Sb₂O₃·SO₃	1.0
1000 - 1300	Sb₂O₃·2SO₃	2.0
> 1400	Sb₂O₃·3SO₃ (i.e., Sb₂(SO₄)₃)	3.0

This data highlights the importance of using highly concentrated sulfuric acid to ensure the formation of the desired Sb₂(SO₄)₃ product.[7]

Applications in Research and Drug Development

While pentavalent antimony compounds like sodium stibogluconate (B12781985) are used clinically for leishmaniasis, trivalent antimony compounds are also an active area of research.[3][8] Antimony(III) sulfate serves as a valuable precursor and catalyst.

• Catalyst in Organic Synthesis: Antimony(III) sulfate has been demonstrated as an effective catalyst for reactions such as the imino Diels-Alder reaction to synthesize tetrahydroquinolines, which are scaffolds for various pharmaceutical compounds.

• Precursor for Antimony Compounds: It can be used as a starting material to synthesize other inorganic or organoantimony compounds for therapeutic research. The anti-cancer potential of various antimony compounds, for instance, is an emerging field of study.[3]

• Medicinal Context of Antimony: Historically, antimony compounds were used to treat a wide range of ailments.[8][9] Today, their primary validated use is against parasitic diseases.[4] The development of new antimony-based drugs or delivery systems remains relevant, especially in regions where resistance to current treatments is growing.[9]

Logical Relationship of Antimony Compounds in Therapeutics

Diagram 2: Applications of Antimony Compounds

Safety and Handling

• Antimony(III) Sulfate: This compound is harmful if swallowed or inhaled. It is a suspected carcinogen and is toxic to aquatic life with long-lasting effects.[5] Due to its hygroscopic nature, it hydrolyzes to form acidic and potentially toxic byproducts.

• Antimony(III) Trioxide: The precursor is also classified as a suspected carcinogen.[5]

• Concentrated Sulfuric Acid: This reagent is extremely corrosive and will cause severe burns upon contact. It is also a strong dehydrating agent. All manipulations must be performed in a fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. Antimony (III) sulphate [himedialabs.com]
• 3. Antimony and bismuth compounds in oncology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antimony trioxide - Wikipedia [en.wikipedia.org]
• 6. prepchem.com [prepchem.com]
• 7. publicacoes.entmme.org [publicacoes.entmme.org]
• 8. Antimony - Medicinal Use Discovery and History_Chemicalbook [chemicalbook.com]
• 9. accessemergencymedicine.mhmedical.com [accessemergencymedicine.mhmedical.com]

Unveiling the Atomic Architecture: A Technical Guide to the Crystal Structure of Anhydrous Antimony Sulfate

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the atomic arrangement within a compound is paramount. This in-depth technical guide elucidates the crystal structure of anhydrous antimony sulfate (B86663) (Sb₂(SO₄)₃), a compound of interest in various chemical applications. This document provides a detailed overview of its crystallographic parameters, synthesis, and the experimental procedures used for its characterization.

Anhydrous antimony sulfate crystallizes in the monoclinic system, a fact established through single-crystal X-ray diffraction studies. The precise arrangement of its constituent atoms reveals a complex and interconnected framework. This guide will delve into the specifics of this structure, offering a foundational resource for further research and application.

Crystallographic Data

The definitive crystal structure of anhydrous antimony sulfate was first reported by R. Mercier and J. Douglade in 1976. Their work, published in Acta Crystallographica, provides the foundational data upon which our current understanding is built. The compound belongs to the space group P2₁/c.[1] A summary of the key crystallographic data is presented in the tables below.

Crystal System	Space Group
Monoclinic	P2₁/c

Lattice Parameters
a	13.12 Å
b	4.75 Å
c	17.55 Å
α	90°
β	126.3°
γ	90°
Cell Volume	881 ų

The fundamental building block of the anhydrous antimony sulfate structure consists of antimony atoms coordinated to six oxygen atoms, forming distorted SbO₆ octahedra. These octahedra are interconnected through bridging sulfate tetrahedra, creating a robust three-dimensional network.[1]

Experimental Protocols

A thorough understanding of the experimental methodologies is crucial for the replication and validation of scientific findings. The following sections detail the synthesis of anhydrous antimony sulfate and the subsequent crystallographic analysis.

Synthesis of Anhydrous Antimony Sulfate Crystals

The preparation of single crystals of anhydrous antimony sulfate suitable for X-ray diffraction can be achieved through the reaction of metallic antimony with concentrated sulfuric acid.

Procedure:

• Finely powdered metallic antimony (20 g) is added to 400 g of boiling concentrated sulfuric acid.

• The mixture is boiled until the antimony completely dissolves.

• As the solution cools, small white needles of anhydrous antimony sulfate crystallize out.

• The crystals are isolated by filtration.

• The collected crystals are washed twice with acetic acid and then with ether.

• Finally, the product is dried in a vacuum desiccator over a strong desiccant such as solid potassium hydroxide (B78521) or sodium hydroxide.

An alternative method involves dissolving antimony trisulfide in hot, concentrated sulfuric acid, from which the anhydrous antimony sulfate precipitates.

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure was performed using single-crystal X-ray diffraction techniques. A suitable single crystal, obtained from the synthesis described above, is mounted on a goniometer. The crystal is then exposed to a monochromatic X-ray beam, and the resulting diffraction pattern is collected by a detector.

Data Collection and Structure Refinement:

• Radiation: Molybdenum Kα (λ = 0.7107 Å)

• Data Collection: The diffraction intensities are measured at room temperature.

• Structure Solution and Refinement: The collected data is processed to determine the unit cell dimensions and space group. The atomic positions and displacement parameters are determined and refined using least-squares methods.

Logical Workflow for Structure Determination

The process of determining the crystal structure of anhydrous antimony sulfate follows a logical progression from synthesis to final data analysis. This workflow is visualized in the diagram below.

Caption: Experimental workflow for the synthesis and crystal structure determination of anhydrous antimony sulfate.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]

Core Concepts: Molar Mass and Molecular Weight

An In-depth Technical Guide to the Molar Mass and Molecular Weight of Antimony(III) Sulfate (B86663)

For researchers, scientists, and drug development professionals, a precise understanding of the fundamental chemical properties of compounds like Antimony(III) Sulfate (Sb₂(SO₄)₃) is critical. This technical guide provides a comprehensive overview of its molar mass, molecular weight, and the methodologies for their determination.

In chemistry, the molar mass (M) is a bulk property representing the mass of one mole of a substance, expressed in grams per mole ( g/mol ).[1][2] It is a weighted average of the masses of the constituent atoms in a sample, accounting for the natural abundance of their isotopes. The molecular weight , on the other hand, is the mass of a single molecule of a substance, expressed in atomic mass units (amu) or daltons (Da). For all practical purposes in a laboratory setting, the numerical values of molar mass and molecular weight are identical.

The molar mass of a compound is calculated by summing the standard atomic weights of its constituent atoms. For Antimony(III) Sulfate (Sb₂(SO₄)₃), the calculation is as follows:

• Antimony (Sb): 2 atoms × 121.760 g/mol

• Sulfur (S): 3 atoms × 32.065 g/mol

• Oxygen (O): 12 atoms × 15.999 g/mol

Quantitative Data Summary

The following table summarizes the key quantitative data for Antimony(III) Sulfate.

Property	Value
Chemical Formula	Sb₂(SO₄)₃
Molar Mass	531.71 g/mol [3][4][5]
Molecular Weight	531.71 amu
CAS Number	7446-32-4[3][4][5][6]
Elemental Composition	Antimony (Sb): 45.79%
Sulfur (S): 18.09%
Oxygen (O): 36.12%
Density	3.94 g/cm³[7]

Experimental Determination of Molar Mass

Several experimental techniques can be employed to determine the molar mass of an inorganic compound like Antimony(III) Sulfate. These methods range from classical wet chemistry techniques to modern analytical instrumentation.

Gravimetric Analysis of Sulfate

Gravimetric analysis is a highly accurate classical method for determining the amount of a substance by weighing.[8] For a sulfate compound, the protocol involves precipitating the sulfate ions as an insoluble salt, which is then isolated, dried, and weighed.

Experimental Protocol:

• Sample Preparation: Accurately weigh a sample of Antimony(III) Sulfate and dissolve it in dilute hydrochloric acid (HCl).

• Precipitation: Heat the solution and add an excess of barium chloride (BaCl₂) solution to precipitate the sulfate ions as barium sulfate (BaSO₄), which is highly insoluble.

• Digestion: Keep the solution hot for a period to allow the precipitate to "digest," which encourages the formation of larger, purer crystals that are easier to filter.[9]

• Filtration and Washing: Filter the precipitate through ashless filter paper. Wash the precipitate with hot distilled water to remove any co-precipitated impurities. Test the filtrate with silver nitrate (B79036) (AgNO₃) to ensure all chloride ions have been removed.[9]

• Drying and Ashing: Transfer the filter paper containing the precipitate to a crucible of known weight. Heat the crucible to dry the precipitate and then ignite it at a high temperature to burn off the filter paper completely.

• Weighing and Calculation: After cooling in a desiccator, weigh the crucible with the BaSO₄ precipitate. From the mass of the BaSO₄, the mass of sulfate in the original sample can be calculated, and subsequently, the molar mass of the Antimony(III) Sulfate can be determined.

Mass Spectrometry

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. For inorganic compounds, it can be used to determine the molar mass with high precision.

Experimental Protocol:

• Sample Introduction and Ionization: A small amount of the Antimony(III) Sulfate sample is introduced into the mass spectrometer. It is then ionized, for example, by electrospray ionization (ESI) or inductively coupled plasma (ICP) techniques, to form gaseous ions.

• Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which plots ion intensity versus mass-to-charge ratio.

• Data Interpretation: The peak in the mass spectrum corresponding to the intact molecular ion or a known fragment can be used to determine the molecular weight of the compound.

Biological Signaling and Antimony Compounds

While Antimony(III) Sulfate itself is not a drug, antimony-containing compounds have been used in medicine and are known to interact with biological systems. Exposure to antimony compounds can impact various cellular signaling pathways.[7] For professionals in drug development, understanding these interactions is crucial for assessing both therapeutic potential and toxicity.

For instance, studies have shown that antimony compounds can induce neuronal autophagic death by inhibiting the Akt/mTOR signaling pathway through the generation of reactive oxygen species (ROS).[3] More recently, antimony has been found to exacerbate inflammation in periodontitis by activating the ferroptosis pathway.[5]

Visualizations

Experimental Workflow for Gravimetric Analysis

Caption: A flowchart of the key steps in the gravimetric analysis of sulfate.

Antimony's Impact on the Akt/mTOR Signaling Pathway

Caption: A diagram illustrating the inhibitory effect of antimony on the Akt/mTOR pathway.

References

• 1. Molar mass - Wikipedia [en.wikipedia.org]
• 2. Molar Mass – Introductory Chemistry [uen.pressbooks.pub]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of Inorganic Compounds | Chem Lab [chemlab.truman.edu]
• 5. researchgate.net [researchgate.net]
• 6. quora.com [quora.com]
• 7. Interactions of antimony with biomolecules and its effects on human health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]

Solubility of Antimony Sulfate in Sulfuric Acid: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the solubility of antimony sulfate (B86663) in sulfuric acid solutions. Designed for researchers, scientists, and professionals in drug development and related fields, this document consolidates quantitative data, outlines detailed experimental methodologies, and presents logical workflows to facilitate a thorough understanding of the antimony sulfate-sulfuric acid system.

Quantitative Solubility Data

The solubility of antimony(III) sulfate in sulfuric acid is a complex function of the acid concentration and temperature. At a given temperature, the solid phase in equilibrium with the saturated solution changes as the sulfuric acid concentration increases. This leads to the formation of various basic and normal antimony sulfates. The predominant solid phases identified at 25°C are basic antimony sulfates such as 2Sb₂O₃·SO₃, 3Sb₂O₃·2SO₃, Sb₂O₃·SO₃, and the normal sulfates Sb₂O₃·2SO₃ and Sb₂O₃·3SO₃[1].

The solubility of these compounds generally increases with rising temperature[1]. The following tables summarize the solubility of antimony (presented as Sb₂O₃) in sulfuric acid solutions at 25°C and 100°C, as determined from equilibrium studies.

Table 1: Solubility of Antimony(III) Sulfates in Sulfuric Acid at 25°C [1]

H₂SO₄ Concentration (g/L)	Predominant Solid Phase	Solubility (as g/L Sb₂O₃)	Molar Concentration of H₂SO₄ (mol/L)	Molar Solubility of Sb₂O₃ (mol/L)
0 - 20	Sb₂O₃	~0.1 - 0.2	0 - 0.20	~0.0003 - 0.0007
30 - 360	2Sb₂O₃·SO₃	~0.2 - 2.5	0.31 - 3.67	~0.0007 - 0.0086
400 - 560	3Sb₂O₃·2SO₃	~2.5 - 5.0	4.08 - 5.71	~0.0086 - 0.0171
590 - 880	Sb₂O₃·SO₃	~5.0 - 18.0	6.02 - 8.97	~0.0171 - 0.0617
950 - 1280	Sb₂O₃·2SO₃	~18.0 - 10.0 (decreasing)	9.69 - 13.05	~0.0617 - 0.0343
1370 - 1800	Sb₂O₃·3SO₃	~10.0 - 4.0 (decreasing)	13.97 - 18.35	~0.0343 - 0.0137

Table 2: Solubility of Antimony(III) Sulfates in Sulfuric Acid at 100°C [1]

H₂SO₄ Concentration (g/L)	Predominant Solid Phase	Solubility (as g/L Sb₂O₃)	Molar Concentration of H₂SO₄ (mol/L)	Molar Solubility of Sb₂O₃ (mol/L)
~200 - 400	2Sb₂O₃·SO₃	~5.0 - 10.0	~2.04 - 4.08	~0.0171 - 0.0343
~400 - 600	3Sb₂O₃·2SO₃	~10.0 - 18.0	~4.08 - 6.12	~0.0343 - 0.0617
~600 - 900	Sb₂O₃·SO₃	~18.0 - 40.0	~6.12 - 9.18	~0.0617 - 0.1371
~900 - 1300	Sb₂O₃·2SO₃	~40.0 - 25.0 (decreasing)	~9.18 - 13.26	~0.1371 - 0.0857
~1300 - 1800	Sb₂O₃·3SO₃	~25.0 - 10.0 (decreasing)	~13.26 - 18.35	~0.0857 - 0.0343

Experimental Protocols

The determination of antimony sulfate solubility in sulfuric acid involves establishing a solid-liquid equilibrium and subsequent analysis of the antimony concentration in the liquid phase. The following sections detail the methodologies employed in such studies.

Equilibrium Establishment

A common method to determine the solubility is the isothermal equilibrium technique.

• Materials :

  • Antimony(III) oxide (Sb₂O₃), high purity.

  • Sulfuric acid (H₂SO₄), analytical grade, in various concentrations (e.g., 0 to 1800 g/L).

  • Deionized water.

• Procedure :

  • A surplus of antimony(III) oxide is added to a series of sealed, temperature-controlled vessels, each containing a sulfuric acid solution of a specific concentration.

  • The mixtures are agitated continuously (e.g., by shaking or stirring) in a thermostat-controlled water bath to maintain a constant temperature (e.g., 25°C or 100°C).

  • Equilibrium is established over a prolonged period, which can be up to one month, to ensure the dissolution and potential phase transformation reactions are complete[1].

  • After reaching equilibrium, the agitation is stopped, and the solid phase is allowed to settle.

Sample Analysis

Once equilibrium is achieved, the liquid and solid phases are separated and analyzed.

• Phase Separation :

  • A sample of the supernatant (the saturated liquid phase) is carefully extracted using a syringe fitted with a filter (e.g., 0.45 µm pore size) to prevent solid particles from being included in the sample.

• Determination of Antimony Concentration : The concentration of dissolved antimony in the filtered supernatant is determined using established analytical methods. Common techniques include:

  • Titration : For higher concentrations, the solution can be titrated with a standard solution of potassium permanganate (B83412) (KMnO₄)[2]. The antimony is typically reduced to the trivalent state before titration.

  • Spectrophotometry : A colorimetric method involving the formation of a colored complex, such as the violet-pink complex formed between SbCl₆⁻ and rhodamine B, or the green-yellow complex with iodide ions in a sulfuric acid medium[3]. The absorbance is then measured at a specific wavelength.

  • Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) : A highly sensitive method suitable for a wide range of concentrations. The sample is introduced into an argon plasma, and the characteristic emission lines of antimony are measured[4]. Matrix matching of the calibration standards with the sulfuric acid concentration of the samples is crucial for accuracy[4].

  • Atomic Absorption Spectroscopy (AAS) : Another sensitive technique where the sample is atomized, and the absorption of light by antimony atoms at a characteristic wavelength is measured. Hydride generation AAS is often used for enhanced sensitivity[5].

• Solid Phase Analysis :

  • The solid residue is separated from the remaining solution by filtration, washed, and dried.

  • X-ray Diffraction (XRD) is used to identify the crystal structure of the solid phase in equilibrium with the saturated solution, confirming the formation of specific antimony sulfates[1].

Visualized Workflows and Relationships

The following diagrams illustrate the logical flow of the experimental procedure for determining antimony sulfate solubility and the relationship between sulfuric acid concentration and the resulting antimony compounds.

Experimental workflow for solubility determination.

References

• 1. publicacoes.entmme.org [publicacoes.entmme.org]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. pjoes.com [pjoes.com]
• 4. Determination of Antimony Content in Antimony Ores by Inductively Coupled Plasma-Optical Emission Spectrometry [ykcs.ac.cn]
• 5. epa.gov [epa.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Antimony Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony sulfate (B86663), Sb₂(SO₄)₃, is an inorganic compound with a range of industrial applications, and its constituent element, antimony, has garnered interest in the field of drug development, particularly in oncology and antiparasitic therapies. A thorough understanding of its fundamental physical and chemical properties is essential for its safe handling, the development of novel applications, and for elucidating its biological mechanisms of action. This technical guide provides a comprehensive overview of the core physical and chemical characteristics of antimony sulfate, detailed experimental protocols for its synthesis and analysis, and a review of its emerging relevance in biological systems, with a focus on its impact on cellular signaling pathways.

Physical Properties

Antimony sulfate is a white, crystalline solid that is highly hygroscopic and deliquescent, readily absorbing moisture from the air.[1][2] It is crucial to store the compound in a dry, tightly sealed container to prevent degradation.

Tabulated Physical Data

Property	Value	Reference(s)
Molecular Formula	Sb₂(SO₄)₃	[3]
Molar Mass	531.71 g/mol	[4]
Appearance	White crystalline powder or lumps	[4]
Density	3.94 g/cm³	[3]
Melting Point	Decomposes	[3]
Solubility in Water	Hydrolyzes	[3]
Solubility in Other Solvents	Soluble in acids	[2][3]
Crystal Structure	Monoclinic	[3]
Space Group	P2₁/c	[3]
Lattice Constants	a = 13.12 Å, b = 4.75 Å, c = 17.55 Å	[3]
β = 126.3°	[3]

Chemical Properties

Antimony sulfate is a reactive compound, primarily characterized by its hydrolysis and its role as a Lewis acid catalyst.

Hydrolysis

In the presence of water, antimony sulfate undergoes hydrolysis to form insoluble basic antimony sulfates and ultimately antimony(III) oxide (Sb₂O₃).[2][3] This reaction is a key consideration when working with antimony sulfate in aqueous environments.

Reaction: Sb₂(SO₄)₃(s) + 3H₂O(l) → 2Sb(OH)₃(s) + 3H₂SO₄(aq) (Note: The actual hydrolysis products can be more complex basic sulfates)

Solubility

Antimony sulfate is insoluble in water due to rapid hydrolysis but is soluble in acidic solutions, which suppress the formation of insoluble hydroxides and oxides.[2][3]

Thermal Decomposition

Upon heating, antimony sulfate decomposes. While a specific melting point is not observed, thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can be used to study its decomposition profile, which typically involves the loss of sulfur oxides to yield antimony oxides.

Catalytic Activity

Antimony(III) compounds, including antimony sulfate, can act as Lewis acid catalysts in organic reactions. One notable example is the imino Diels-Alder reaction, where the antimony center coordinates to the dienophile, activating it towards cycloaddition.

Experimental Protocols

Synthesis of Antimony Sulfate

This protocol is adapted from a standard laboratory manual for the preparation of inorganic compounds.

Materials:

• Finely powdered antimony metal (20 g)

• Concentrated sulfuric acid (400 g)

• Glacial acetic acid

• Diethyl ether

• Vacuum desiccator with solid potassium hydroxide (B78521) or sodium hydroxide

Procedure:

• In a fume hood, add 20 g of finely powdered antimony to 400 g of boiling concentrated sulfuric acid in a suitable reaction vessel.

• Continue boiling the mixture until the antimony metal has completely dissolved.

• Allow the solution to cool. A portion of the antimony sulfate will crystallize out of the hot solution, with the remainder crystallizing upon cooling, forming small white needles.

• Filter the crystalline product.

• Wash the collected crystals twice with glacial acetic acid.

• Subsequently, wash the crystals with diethyl ether.

• Dry the final product in a vacuum desiccator over solid potassium hydroxide or sodium hydroxide to remove any residual solvent and prevent hydrolysis.

An alternative method involves dissolving antimony trisulfide in boiling concentrated sulfuric acid, which also yields antimony sulfate as a fine, deliquescent, white crystalline powder.

Determination of Physical Properties: General Methodologies

3.2.1. Solubility Determination (Qualitative and Semi-Quantitative)

• Qualitative Assessment: Add a small amount of antimony sulfate to a test tube containing deionized water. Observe for dissolution or the formation of a precipitate (hydrolysis). Repeat the process with dilute acid (e.g., 1 M H₂SO₄) to observe its solubility in acidic media.

• Semi-Quantitative Assessment: Prepare a saturated solution of antimony sulfate in a specific concentration of acid at a controlled temperature. A known volume of the clear supernatant is carefully removed and the solvent is evaporated. The mass of the remaining solid is then determined to calculate the solubility.

3.2.2. Melting Point Determination (Decomposition Point)

Due to its decomposition upon heating, a traditional melting point is not observed. The decomposition temperature can be determined using a melting point apparatus or, more accurately, by thermal analysis.

• Pack a small amount of finely ground, dry antimony sulfate into a capillary tube.

• Place the capillary tube in a melting point apparatus.

• Heat the sample at a controlled rate (e.g., 2-5 °C/min).

• Observe the sample for any changes, such as discoloration, shrinking, or gas evolution, and record the temperature range over which these changes occur. This will represent the decomposition range rather than a true melting point.

3.2.3. Crystal Structure Determination (X-ray Diffraction)

Single-crystal X-ray diffraction is the definitive method for determining the crystal structure.

• Crystal Growth: Grow single crystals of antimony sulfate suitable for X-ray diffraction. This can be a challenging step due to its reactivity and may require techniques such as slow evaporation from an acidic solution or slow cooling of a saturated solution.

• Data Collection: Mount a suitable single crystal on a goniometer and place it in an X-ray diffractometer. The crystal is irradiated with monochromatic X-rays, and the diffraction pattern is collected on a detector.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The atomic positions are then determined and refined to generate the final crystal structure.

3.2.4. Thermal Decomposition Analysis (TGA/DSC)

• Sample Preparation: Place a small, accurately weighed amount of dry antimony sulfate (typically 5-10 mg) into an inert crucible (e.g., alumina).

• TGA/DSC Analysis: Place the crucible in a simultaneous TGA/DSC instrument. Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The TGA curve will show mass loss as a function of temperature, indicating decomposition steps. The DSC curve will show endothermic or exothermic peaks associated with these decomposition events.

Biological Relevance and Signaling Pathways

While antimony sulfate itself is not a therapeutic agent, antimony compounds have been investigated for their biological activities, including anticancer and antiparasitic effects.[4][5] The underlying mechanisms often involve the induction of cellular stress and interference with critical cellular processes.

Induction of Oxidative Stress

Antimony compounds are known to induce oxidative stress by increasing the production of reactive oxygen species (ROS) and disrupting the cellular antioxidant defense systems.[6][7] This can lead to damage of cellular components, including lipids, proteins, and DNA.

Antimony-induced oxidative stress pathway.

DNA Damage and Inhibition of DNA Repair

Antimony compounds can cause DNA damage, both directly and indirectly through oxidative stress.[8][9] Furthermore, they have been shown to inhibit DNA repair mechanisms, exacerbating their genotoxic effects.[9][10][11] This dual action on DNA integrity is a key aspect of their potential anticancer activity.

Antimony-induced DNA damage and repair inhibition.

Application in Organic Synthesis: Imino Diels-Alder Reaction

Antimony sulfate can serve as a Lewis acid catalyst to promote the imino Diels-Alder reaction, a powerful tool for the synthesis of nitrogen-containing heterocyclic compounds. The antimony catalyst activates the imine, making it more susceptible to nucleophilic attack by the diene.

Catalytic cycle of the imino Diels-Alder reaction.

Safety and Handling

Antimony sulfate is a hazardous substance and should be handled with appropriate safety precautions. It is harmful if swallowed or inhaled.[12] Due to its hygroscopic nature, it should be stored in a tightly sealed container in a dry environment. All handling should be performed in a well-ventilated area or fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Conclusion

Antimony sulfate possesses a unique set of physical and chemical properties that make it a compound of interest for both industrial and, increasingly, biomedical research. Its high reactivity, particularly its tendency to hydrolyze, necessitates careful handling and storage. The emerging understanding of the biological effects of antimony compounds, including the induction of oxidative stress and the inhibition of DNA repair, opens new avenues for the development of novel therapeutic strategies. The experimental protocols and data presented in this guide provide a foundational resource for researchers and scientists working with or exploring the potential of antimony sulfate. Further research into the specific mechanisms of action of antimony compounds will be crucial for translating their biological activities into clinical applications.

References

• 1. Determination of the solubility of inorganic salts by headspace gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Table 6-3, DNA Repair Pathways and Molecules Altered by Exposure to Antimony(III) Compounds - Report on Carcinogens Monograph on Antimony Trioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. Effects of Antimony on Reactive Oxygen and Nitrogen Species (ROS and RNS) and Antioxidant Mechanisms in Tomato Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. Figure 6-1, [Antimony Increases Oxidative Stress]. - Report on Carcinogens Monograph on Antimony Trioxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. kchn.pg.gda.pl [kchn.pg.gda.pl]
• 12. cdn.juniata.edu [cdn.juniata.edu]

Antimony (III) Sulfate (CAS 7446-32-4): A Technical Guide for Scientific Professionals

An In-depth Examination of Antimony (III) Sulfate (B86663) for Researchers, Scientists, and Drug Development Professionals

Introduction

Antimony (III) sulfate, with the CAS number 7446-32-4, is an inorganic compound with the chemical formula Sb₂(SO₄)₃.[1][2] It is a hygroscopic, white crystalline solid that is soluble in acids.[1] This technical guide provides a comprehensive overview of antimony (III) sulfate, focusing on its chemical and physical properties, synthesis, applications in drug development and organic synthesis, toxicological profile, and its influence on cellular signaling pathways. This document is intended to be a valuable resource for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

Antimony (III) sulfate is a white, crystalline powder or lumps that are deliquescent in air.[2] It is characterized by its hygroscopic nature, meaning it readily absorbs moisture from the atmosphere.[1] A summary of its key quantitative properties is presented in Table 1.

Property	Value	Reference
Molecular Formula	Sb₂(SO₄)₃	[2]
Molecular Weight	531.71 g/mol	[2]
Appearance	White crystalline powder or lumps	[2]
Density	3.94 g/cm³	[1]
Solubility	Soluble in acids, hydrolyzes in water	[1]
Synonyms	Antimonous sulfate, Antimony trisulfate, Diantimony trisulfate	[1][2]

Synthesis and Experimental Protocols

Synthesis of Antimony (III) Sulfate

Antimony (III) sulfate can be prepared through several methods. Two common laboratory-scale synthesis protocols are described below.

Protocol 1: Reaction of Antimony (III) Oxide with Sulfuric Acid

This method involves the reaction of antimony (III) oxide with hot, concentrated sulfuric acid.

• Materials:

  • Antimony (III) oxide (Sb₂O₃)

  • Concentrated sulfuric acid (H₂SO₄)

  • Heating apparatus

  • Glassware (beaker, stirring rod)

  • Filtration apparatus

• Procedure:

  • In a fume hood, carefully add a stoichiometric amount of antimony (III) oxide to hot, concentrated sulfuric acid.

  • Heat the mixture while stirring until the antimony (III) oxide has completely dissolved.

  • Allow the solution to cool, which will cause antimony (III) sulfate to crystallize.

  • Collect the crystals by filtration.

  • Wash the crystals with a small amount of a suitable solvent to remove any remaining acid.

  • Dry the crystals in a desiccator.

Protocol 2: Reaction of Elemental Antimony with Sulfuric Acid

An alternative method involves the direct reaction of elemental antimony with hot, concentrated sulfuric acid.

• Materials:

  • Finely powdered elemental antimony (Sb)

  • Concentrated sulfuric acid (H₂SO₄)

  • Heating apparatus

  • Glassware (beaker, stirring rod)

  • Filtration apparatus

• Procedure:

  • In a fume hood, slowly add finely powdered antimony to hot, concentrated sulfuric acid.

  • Heat the mixture, allowing the reaction to proceed until the antimony is fully dissolved. This reaction will produce sulfur dioxide gas, so adequate ventilation is crucial.

  • Cool the solution to induce crystallization of antimony (III) sulfate.

  • Collect the crystals by filtration.

  • Wash the crystals to remove residual acid.

  • Dry the product in a desiccator.

Experimental Protocol: Antimony (III) Sulfate as a Catalyst in Fischer Indole (B1671886) Synthesis

Antimony (III) sulfate has been demonstrated as an effective catalyst in organic synthesis, such as in the Fischer indole synthesis. The following is a general protocol adapted from literature for this application.

• Materials:

  • Arylhydrazine hydrochloride

  • Ketone (e.g., cyclohexanone)

  • Antimony (III) sulfate (Sb₂(SO₄)₃)

  • Methanol (MeOH)

  • Reflux apparatus

  • Thin Layer Chromatography (TLC) supplies

  • Extraction and purification equipment (separatory funnel, rotary evaporator, chromatography columns)

• Procedure:

  • In a round-bottom flask, dissolve the arylhydrazine hydrochloride and the ketone in methanol.

  • Add a catalytic amount of antimony (III) sulfate to the mixture.

  • Heat the reaction mixture to reflux.

  • Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the reaction mixture and add water to the filtrate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography to obtain the desired 2,3-disubstituted indole.

Applications in Drug Development and Research

The primary application of antimony (III) sulfate in a drug development context is as a Lewis acid catalyst in organic synthesis. Its ability to facilitate reactions such as the imino-Diels-Alder reaction and Fischer indole synthesis makes it a useful tool for the creation of heterocyclic compounds, which are common scaffolds in many pharmaceutical agents.

Toxicology and Safety

Antimony (III) sulfate is classified as harmful if swallowed or inhaled and is toxic to aquatic life with long-lasting effects.[2][3] It is important to handle this compound with appropriate personal protective equipment, including gloves, safety glasses, and respiratory protection, in a well-ventilated area.[4]

Compound	Route	Species	Value	Reference
Antimony	Oral	Rat	LD50: 7,000 mg/kg	[5]
Antimony (III) Sulfide	Oral	Rat	LD50: > 2,000 mg/kg	[6][7]
Antimony (III) Sulfide	Dermal	Rat	LD50: > 2,000 mg/kg	[6][7]

Influence on Cellular Signaling Pathways

While research specifically on antimony (III) sulfate's effects on signaling pathways is limited, studies on other antimony compounds have revealed interactions with several key cellular signaling cascades. These are often implicated in the toxic effects of antimony.

Oxidative Stress and MAPK/JNK Signaling

Antimony compounds have been shown to induce the production of reactive oxygen species (ROS), leading to oxidative stress. This can, in turn, activate stress-related signaling pathways, such as the c-Jun N-terminal kinase (JNK) pathway, a member of the Mitogen-Activated Protein Kinase (MAPK) family. Activation of the SEK1/JNK pathway by antimony trioxide has been linked to apoptosis.

Caption: Antimony-induced ROS activates the SEK1/JNK signaling pathway, leading to apoptosis.

Akt/mTOR Pathway

Antimony exposure has been demonstrated to inhibit the phosphorylation of protein kinase B (Akt) and the mammalian target of rapamycin (B549165) (mTOR). This inhibition can lead to the induction of autophagy, a cellular process of self-degradation, which in this context can contribute to cell death.

Caption: Antimony inhibits the Akt/mTOR pathway, leading to autophagy and subsequent cell death.

NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a key transcription factor involved in inflammation and immune responses. Antimony compounds have been shown to activate the NF-κB signaling pathway, leading to the translocation of the p65 subunit to the nucleus and the expression of pro-inflammatory genes.

Caption: Antimony activates the NF-κB signaling pathway, promoting inflammation.

Conclusion

Antimony (III) sulfate is a versatile inorganic compound with applications in various industrial and research settings. For drug development professionals and medicinal chemists, its utility as a Lewis acid catalyst for the synthesis of complex organic molecules is of particular interest. However, its potential toxicity necessitates careful handling and a thorough understanding of its biological effects. The emerging research on the interaction of antimony compounds with key cellular signaling pathways, such as those involved in oxidative stress, cell survival, and inflammation, highlights the need for further investigation into the specific mechanisms of action of antimony (III) sulfate. This knowledge will be crucial for both harnessing its synthetic utility and mitigating its potential health risks.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. Antimony sulfate | O12S3Sb2 | CID 24010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. carlroth.com [carlroth.com]
• 6. Antimony Trisulphide Manufacturers, with SDS [mubychem.com]
• 7. prochemonline.com [prochemonline.com]

Unveiling the Hygroscopic Nature of Antimony Sulfate: A Technical Guide

For Immediate Release

Pristina, Kosovo – December 16, 2025 – In a comprehensive examination of the chemical properties of antimony sulfate (B86663) (Sb₂(SO₄)₃), this technical guide elucidates its hygroscopic nature, offering critical insights for researchers, scientists, and professionals in drug development. Antimony sulfate is a salt that readily attracts and holds water molecules from the surrounding environment.

Antimony sulfate is definitively classified as a hygroscopic and deliquescent substance.[1][2] This means it not only absorbs moisture from the air but can absorb enough to dissolve and form an aqueous solution. This property is critical in the handling, storage, and application of the compound, particularly in fields requiring stringent moisture control. Furthermore, in the presence of moist air or water, antimony sulfate undergoes hydrolysis to form various basic antimony oxides.[1]

Physicochemical Properties of Antimony Sulfate

A summary of the key physical and chemical properties of antimony sulfate is provided in the table below.

Property	Value	Reference
Molecular Formula	Sb₂(SO₄)₃	[3][4]
Molecular Weight	531.68 g/mol	[4]
Appearance	White or colorless crystalline solid	[3]
Hygroscopic Nature	Hygroscopic and deliquescent	[1][2]
Solubility	Soluble in water, but hydrolyzes to form an insoluble basic salt.[2][4]

Synthesis and Hydrolysis of Antimony Sulfate

Antimony sulfate can be synthesized through the reaction of elemental antimony or its oxide with hot, concentrated sulfuric acid.[1] The balanced chemical equations for these synthesis routes are as follows:

• From Antimony(III) Oxide: Sb₂O₃ + 3H₂SO₄ → Sb₂(SO₄)₃ + 3H₂O[1]

• From Elemental Antimony: 2Sb + 6H₂SO₄ → Sb₂(SO₄)₃ + 3SO₂ + 6H₂O[1]

The hygroscopic nature of antimony sulfate leads to its hydrolysis in the presence of water. This reaction can proceed through different pathways depending on the conditions. Two known hydrolysis reactions are:

• Formation of a Basic Salt: Sb₂(SO₄)₃ + H₂O → Sb₂O(SO₄)₂ + H₂SO₄[5]

• Formation of Antimony(III) Oxide (at 100°C): Sb₂(SO₄)₃ + 3H₂O → Sb₂O₃↓ + 3H₂SO₄[5]

The formation of these basic salts highlights the importance of storing antimony sulfate in a dry environment to maintain its chemical integrity.

Experimental Determination of Hygroscopicity

The hygroscopicity of a substance like antimony sulfate can be determined through several established experimental protocols. These methods range from simple qualitative assessments to sophisticated quantitative analyses.

Qualitative Assessment: Desiccator Method

A straightforward method to qualitatively assess hygroscopicity involves the use of a desiccator.

Protocol:

• Sample Preparation: A known weight of anhydrous antimony sulfate is placed in an open container, such as a watch glass.

• Controlled Humidity Environment: The container is placed in a desiccator containing a saturated salt solution that maintains a specific relative humidity (RH). For example, a saturated solution of sodium chloride maintains an RH of approximately 75% at room temperature.

• Observation: The sample is observed over a period for any physical changes, such as clumping, becoming damp, or deliquescence (dissolving).

• Gravimetric Analysis: The sample is weighed at regular intervals to determine the mass of water absorbed.

Fig. 1: Workflow for the Desiccator Method.

Quantitative Analysis: Dynamic Vapor Sorption (DVS)

Dynamic Vapor Sorption (DVS) is a highly sensitive gravimetric technique that provides precise quantitative data on the interaction of a solid material with water vapor.

Protocol:

• Sample Preparation: A small, accurately weighed sample of antimony sulfate (typically a few milligrams) is placed in the DVS instrument's microbalance.

• Drying: The sample is initially dried under a stream of dry nitrogen gas (0% RH) to establish a baseline dry mass.

• Sorption/Desorption Isotherm: The relative humidity of the gas stream is then incrementally increased in a stepwise manner (e.g., from 0% to 90% RH in 10% steps). The instrument continuously measures the change in mass of the sample at each RH step until equilibrium is reached. Following the sorption phase, the RH is incrementally decreased to generate a desorption isotherm.

• Data Analysis: The data is plotted as the percentage change in mass versus relative humidity, creating a sorption-desorption isotherm curve. This curve provides detailed information about the hygroscopic behavior, including the deliquescence point and the amount of water absorbed at different humidity levels.

Fig. 2: Experimental Workflow for Dynamic Vapor Sorption.

Logical Relationship of Antimony Sulfate's Hygroscopic Behavior

The hygroscopic nature of antimony sulfate dictates a clear logical progression from atmospheric exposure to chemical transformation. This relationship is crucial for understanding its stability and handling requirements.

Fig. 3: Logical Flow of Hygroscopic Effects.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. Antimony Sulfate [drugfuture.com]
• 3. CAS 7446-32-4: Antimony sulfate (Sb2(SO4)3) | CymitQuimica [cymitquimica.com]
• 4. Antimony sulfate｜lookchem [lookchem.com]
• 5. CharChem. Antimony sulfate [charchem.org]

An In-depth Technical Guide to the Thermal Decomposition of Antimony(III) Sulfate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony(III) sulfate (B86663), Sb₂(SO₄)₃, is an inorganic compound with applications in various industrial fields. Understanding its thermal stability and decomposition pathway is crucial for its use in high-temperature processes and for ensuring safety and predictability in its applications. This technical guide provides a comprehensive overview of the thermal decomposition of antimony(III) sulfate, based on available literature and general principles of inorganic chemistry. Due to a scarcity of detailed experimental data in publicly accessible literature, this guide also outlines a standard experimental protocol for its characterization.

Introduction

Antimony and its compounds are of significant interest in materials science and various industrial applications. Antimony(III) sulfate is a hygroscopic, white crystalline solid.[1] While its primary uses are not in applications requiring high thermal stress, its behavior at elevated temperatures is of academic and industrial importance, particularly in the context of the synthesis of antimony oxides and in metallurgical processes. The thermal decomposition of metal sulfates, in general, leads to the formation of the corresponding metal oxide and the evolution of sulfur oxides (SO₂ and SO₃).

Proposed Thermal Decomposition Pathway

Based on the known chemistry of antimony and the general behavior of metal sulfates upon heating, the thermal decomposition of antimony(III) sulfate is expected to proceed via the following pathway:

• Decomposition to Antimony Oxide and Sulfur Trioxide: The primary decomposition step involves the breakdown of antimony(III) sulfate into an antimony oxide and sulfur trioxide gas.

  • Sb₂(SO₄)₃(s) → Sb₂O₃(s) + 3SO₃(g)

• Dissociation of Sulfur Trioxide: At higher temperatures, sulfur trioxide can further decompose into sulfur dioxide and oxygen.

  • 2SO₃(g) ⇌ 2SO₂(g) + O₂(g)

• Oxidation of Antimony(III) Oxide: In the presence of oxygen (either from the atmosphere or from the decomposition of SO₃), antimony(III) oxide can be oxidized to antimony tetroxide.

  • 2Sb₂O₃(s) + O₂(g) → Sb₄O₆(s) (valentinite or senarmontite)

  • Sb₂O₃(s) + ½O₂(g) → Sb₂O₄(s)

One source suggests that the final solid product of the decomposition of Antimony(III) sulfate is Antimony tetroxide (Sb₂O₄).[2]

The overall decomposition can be represented by the following reaction:

• Sb₂(SO₄)₃(s) → Sb₂O₄(s) + 2SO₃(g) + SO₂(g)

Quantitative Data

Decomposition Step	Proposed Temperature Range (°C)	Theoretical Mass Loss (%)	Gaseous Products	Solid Residue
Sb₂(SO₄)₃(s) → Sb₂O₄(s) + 2SO₃(g) + SO₂(g)	> 500 (estimated)	45.16%	SO₂(g), SO₃(g)	Sb₂O₄(s)

Note: The temperature range is an estimation based on the thermal stability of other metal sulfates and is not derived from direct experimental evidence for Sb₂(SO₄)₃.

Mandatory Visualizations

Proposed Thermal Decomposition Pathway of Antimony(III) Sulfate

Caption: Proposed reaction pathway for the thermal decomposition of antimony(III) sulfate.

Experimental Workflow for Thermal Analysis

Caption: A typical experimental workflow for thermogravimetric and differential scanning calorimetry analysis.

Experimental Protocols

The following is a generalized experimental protocol for the thermal analysis of antimony(III) sulfate using a simultaneous thermogravravimetric analyzer coupled with a differential scanning calorimeter (TGA-DSC).

Objective: To determine the thermal stability, decomposition temperatures, and mass loss of antimony(III) sulfate.

Materials and Equipment:

• Antimony(III) sulfate (powder, high purity)

• Simultaneous TGA-DSC instrument

• Alumina or platinum crucibles

• Microbalance

• Inert gas (Nitrogen, 99.999% purity)

• Oxidizing gas (Air, dry)

Procedure:

• Sample Preparation:

  • Ensure the antimony(III) sulfate sample is dry and finely powdered for uniform heat distribution.

  • Accurately weigh 5-10 mg of the sample into a clean, tared alumina crucible using a microbalance.

• Instrument Setup:

  • Place the sample crucible and a reference crucible (empty) into the TGA-DSC instrument.

  • Purge the furnace with the desired gas (e.g., nitrogen or air) at a flow rate of 50 mL/min for at least 30 minutes to ensure a stable atmosphere.

• Thermal Analysis Program:

  • Set the temperature program to heat the sample from room temperature (e.g., 25°C) to 1000°C.

  • A heating rate of 10°C/min is typically used.

  • Record the mass change (TGA) and the differential heat flow (DSC) as a function of temperature.

• Data Analysis:

  • Analyze the resulting TGA curve to identify the onset temperature of decomposition and the percentage of mass loss for each decomposition step.

  • Analyze the corresponding DSC curve to determine if the decomposition events are endothermic or exothermic.

  • The gaseous decomposition products can be further analyzed by coupling the TGA-DSC instrument to a mass spectrometer (MS) or a Fourier-transform infrared spectrometer (FTIR).

Conclusion

While specific, experimentally-derived quantitative data on the thermal decomposition of antimony(III) sulfate is limited in the available literature, this guide provides a scientifically grounded framework for understanding its likely behavior at elevated temperatures. The proposed decomposition pathway, involving the formation of antimony tetroxide and the release of sulfur oxides, is consistent with the general principles of metal sulfate thermal decomposition. For researchers and professionals working with this compound, the provided experimental protocol offers a robust starting point for detailed thermal analysis to elucidate its precise decomposition characteristics. Further experimental investigation is highly encouraged to validate and quantify the thermal decomposition of antimony(III) sulfate.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. govinfo.gov [govinfo.gov]

Antimony (III) Sulfate: A Technical Safety and Handling Guide for Researchers

This document provides an in-depth technical guide to the material safety data for Antimony (III) Sulfate (B86663) (Sb₂(SO₄)₃). It is intended for researchers, scientists, and professionals in drug development who may handle this compound. This guide synthesizes key safety information, physical and chemical properties, and toxicological data into a comprehensive resource, emphasizing safe handling and emergency preparedness.

Chemical Identification and Physical Properties

Antimony (III) sulfate is an inorganic compound that serves as a source of antimony in various industrial and research applications, including as a precursor for other antimony compounds, in the production of explosives, and as a doping agent for semiconductors.[1][2] It is a hygroscopic, white crystalline solid that hydrolyzes in water.[1][3]

Table 1: Chemical Identifiers for Antimony (III) Sulfate

Identifier	Value
CAS Number	7446-32-4[4]
EC Number	231-207-6[4]
UN Number	3077
Chemical Formula	Sb₂(SO₄)₃[4]
Molecular Weight	531.71 g/mol [4]

| Synonyms | Antimonous sulfate, Diantimony trisulfate, Antimony trisulfate[4] |

Table 2: Physical and Chemical Properties of Antimony (III) Sulfate

Property	Value
Appearance	White to off-white crystalline powder or lumps[2]
Odor	Characteristic
Density	3.62 - 3.94 g/cm³[1][2]
Melting Point	Decomposes, exact point not well-defined. Deliquescent in air.[5]
Boiling Point	Not applicable; decomposes.
Solubility	Soluble in acids.[1] Reacts with water (hydrolyzes) to form insoluble basic salts.[5]

| Stability | Chemically stable under standard ambient conditions (room temperature). |

Hazard Identification and Classification

Antimony (III) sulfate is classified as hazardous under the Globally Harmonized System (GHS). The primary routes of exposure are inhalation and ingestion. It is harmful if swallowed or inhaled and is toxic to aquatic life with long-lasting effects.[6]

Table 3: GHS Hazard Classification for Antimony (III) Sulfate

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[4]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[4]

| Hazardous to the Aquatic Environment, Long-Term Hazard | Category 2 | H411: Toxic to aquatic life with long lasting effects[4] |

The diagram below illustrates the relationship between the identified hazards and the necessary personal protective equipment (PPE).

Hazard Identification and Corresponding PPE

Toxicological Information

The primary toxic effects of antimony compounds are associated with their ability to interact with sulfhydryl groups in enzymes, leading to cellular dysfunction and oxidative stress.[7] Chronic exposure to antimony compounds may affect the heart, lungs, and liver.[8]

Table 4: Acute Toxicity Data for Antimony Compounds (Contextual)

Substance	Test Type	Species	Value
Antimony (III) Sulfate	Oral LD₅₀	Rat	No data available. Classified as Category 4 (300-2000 mg/kg range).[6]
Antimony (III) Sulfate	Inhalation LC₅₀	Rat	No data available. Classified as Category 4.[6]
Antimony Trioxide	Oral LD₅₀	Rat	> 7,500 mg/kg[9]

| Potassium Antimony Tartrate | Oral LD₅₀ | Rat/Mouse | 115 - 600 mg/kg[10] |

The diagram below illustrates a conceptual model for the mechanism of antimony's toxicity.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. Antimony(III) Sulfate CAS No. 7446-32-4 for Sale | Stanford Advanced Materials | UK Supplier [samaterials.co.uk]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. Antimony sulfate | O12S3Sb2 | CID 24010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. bibliotekanauki.pl [bibliotekanauki.pl]
• 6. farnell.com [farnell.com]
• 7. researchgate.net [researchgate.net]
• 8. p2infohouse.org [p2infohouse.org]
• 9. elementschina.com [elementschina.com]
• 10. unige.ch [unige.ch]

Unraveling the Electron Configuration of Antimony in Antimony Sulfate: A Technical Guide

For Immediate Release

Shanghai, China – December 16, 2025 – This technical guide provides a comprehensive analysis of the electron configuration of antimony as it exists in antimony sulfate (B86663). This document is intended for researchers, scientists, and professionals in the field of drug development who require a deep understanding of the fundamental properties of antimony compounds.

Antimony and its derivatives have long been subjects of scientific inquiry, particularly for their therapeutic and toxicological properties. A thorough grasp of the element's electronic structure within its compounds is paramount for predicting chemical reactivity, understanding biological interactions, and designing novel therapeutic agents. This guide will systematically deconstruct the electron configuration of antimony in antimony sulfate, presenting the information in a clear and accessible format.

Chemical Identity and Stoichiometry

Antimony sulfate is an inorganic compound with the chemical formula Sb₂(SO₄)₃.[1][2] This formula indicates that two antimony cations are ionically bonded to three sulfate anions. The sulfate ion (SO₄²⁻) carries a charge of -2. To maintain charge neutrality in the compound, the two antimony ions must collectively possess a +6 charge. Consequently, each antimony ion exists in the +3 oxidation state (Sb³⁺).[3][4][5][6]

Electron Configuration of Neutral Antimony

A neutral antimony atom (Sb) has an atomic number of 51, corresponding to 51 protons and 51 electrons.[7][8] Its ground-state electron configuration is:

1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 5s² 5p³[7][9][10][11]

This can be expressed in a condensed form using the noble gas notation:

[Kr] 4d¹⁰ 5s² 5p³[12]

The valence electrons, which are the electrons in the outermost shell and are involved in chemical bonding, are those in the 5s and 5p orbitals.

Electron Configuration of the Antimony(III) Ion

In the formation of antimony sulfate, each antimony atom loses three electrons to achieve the +3 oxidation state (Sb³⁺). These electrons are removed from the outermost orbitals, which are the 5p and 5s orbitals. Specifically, the three electrons are removed from the 5p subshell first, followed by the 5s subshell if necessary.

The process of ionization can be visualized as follows:

Sb ([Kr] 4d¹⁰ 5s² 5p³) → Sb³⁺ ([Kr] 4d¹⁰ 5s²) + 3e⁻

Therefore, the electron configuration of the antimony(III) ion in antimony sulfate is:

1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 5s²

Or in its condensed form:

[Kr] 4d¹⁰ 5s²

Data Presentation

The following tables summarize the key quantitative data related to the electron configuration of antimony and its ion in antimony sulfate.

Property	Neutral Antimony (Sb)	Antimony(III) Ion (Sb³⁺)
Atomic Number	51	51
Number of Protons	51	51
Number of Electrons	51	48
Oxidation State	0	+3
Full Electron Configuration	1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 5s² 5p³	1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p⁶ 4d¹⁰ 5s²
Condensed Electron Configuration	[Kr] 4d¹⁰ 5s² 5p³	[Kr] 4d¹⁰ 5s²
Valence Electron Configuration	5s² 5p³	5s²

Experimental Protocols

The determination of electron configurations is primarily based on theoretical calculations derived from quantum mechanics and spectroscopic data. Key experimental techniques that underpin our understanding of atomic structure include:

• X-ray Photoelectron Spectroscopy (XPS): This technique can be used to probe the core and valence electron energy levels of atoms in a compound. By analyzing the binding energies of the electrons, one can deduce the electron configuration and oxidation state of the elements present. A detailed protocol would involve irradiating a sample of antimony sulfate with a monochromatic X-ray source and analyzing the kinetic energy of the emitted photoelectrons.

• Atomic Emission Spectroscopy (AES): This method involves exciting the electrons of an atom to higher energy levels using a high-energy source (e.g., plasma). As the electrons relax to their ground state, they emit light at characteristic wavelengths. The analysis of this emission spectrum provides information about the electronic transitions and, by extension, the electron configuration. A typical protocol would involve introducing an antimony-containing sample into an inductively coupled plasma and analyzing the emitted light with a spectrometer.

Visualization of Ion Formation and Electron Configuration

The following diagram illustrates the logical relationship between the neutral antimony atom, the formation of the antimony(III) ion, and their respective electron configurations.

Caption: Ionization of Antimony to form Antimony(III) ion.

References

• 1. Antimony Sulfate [drugfuture.com]
• 2. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 3. Antimony - Wikipedia [en.wikipedia.org]
• 4. CHEMICAL AND PHYSICAL INFORMATION - Toxicological Profile for Antimony and Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Oxidation Number of Antimony [easycalculation.com]
• 7. Antimony (Sb) - Periodic Table [periodictable.one]
• 8. Antimony | Definition, Symbol, Uses, & Facts | Britannica [britannica.com]
• 9. homework.study.com [homework.study.com]
• 10. Electronic Configuration of Antimony: Quick Guide & Examples [vedantu.com]
• 11. Periodic Table of Elements: Antimony - Sb (EnvironmentalChemistry.com) [environmentalchemistry.com]
• 12. WebElements Periodic Table » Antimony » properties of free atoms [winter.group.shef.ac.uk]

Unveiling the Natural Occurrence of Antimony Sulfate Minerals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural occurrence of antimony sulfate (B86663) minerals, providing a comprehensive resource for professionals in research, science, and drug development. The following sections detail the properties of these minerals, their formation pathways, and the experimental methods used for their study.

Introduction to Antimony Sulfate Minerals

Antimony, a metalloid element, is found in nature primarily in sulfide (B99878) deposits, with stibnite (B1171622) (Sb₂S₃) being the most common primary ore mineral. The natural occurrence of simple antimony(III) sulfate (Sb₂(SO₄)₃) is not known.[1] However, a number of basic hydrated antimony sulfate minerals are found in the environment. These are typically secondary minerals that form as a result of the oxidation of primary antimony sulfide minerals, such as stibnite.[2] This guide focuses on four key naturally occurring antimony sulfate minerals: klebelsbergite, peretaite, brandholzite, and coquandite.

Physicochemical Properties of Antimony Sulfate Minerals

The quantitative data for the four prominent naturally occurring antimony sulfate minerals are summarized in the tables below for easy comparison.

Table 1: Chemical and Crystallographic Properties

Mineral	Chemical Formula	Crystal System
Klebelsbergite	Sb₄O₄(SO₄)(OH)₂[1]	Orthorhombic[1]
Peretaite	Ca(SbO)₄(SO₄)₂(OH)₂·2H₂O[3]	Monoclinic[3]
Brandholzite	MgSb₂(OH)₁₂·6H₂O[4]	Trigonal[4]
Coquandite	Sb₆₊ₓO₈₊ₓ(SO₄)(OH)ₓ(H₂O)₁₋ₓ (x = 0.3)[5]	Triclinic[5]

Table 2: Physical Properties

Mineral	Mohs Hardness	Density (g/cm³)
Klebelsbergite	3.5 - 4[1]	4.62 (measured), 4.67 (calculated)[6]
Peretaite	3.5 - 4[3][7]	3.8 (measured), 4.06 (calculated)[7][8]
Brandholzite	2 - 3[4]	2.65 (measured)[4]
Coquandite	3 - 4[5]	5.78 (calculated)[5]

Geological Occurrence and Formation

These antimony sulfate minerals are secondary minerals, meaning they are formed by the alteration of pre-existing primary minerals. The primary source of antimony is typically stibnite (Sb₂S₃). The formation of these sulfate minerals is a result of the oxidation of stibnite in the presence of sulfate-rich acidic waters, often caused by the dissolution of associated sulfide minerals like pyrite.[2]

The general geological setting for the formation of these minerals is the oxidation zone of antimony deposits. They are often found in close association with stibnite and other secondary antimony minerals such as valentinite, cervantite, and kermesite.[9] The presence of calcium in peretaite suggests its formation occurs where the acidic, antimony and sulfate-bearing solutions react with calcium-rich country rocks like limestone.[7]

Formation pathway of secondary antimony sulfate minerals.

Experimental Protocols

Synthesis of Klebelsbergite

A synthetic compound equivalent to klebelsbergite has been prepared by boiling antimony(III) oxide (Sb₂O₃) with sulfuric acid.[10]

Experimental Workflow:

Workflow for the synthesis of Klebelsbergite.

Synthesis of Brandholzite

The synthesis of brandholzite has been achieved through the slow evaporation of an aqueous solution containing potassium hexahydroxoantimonate(V) (K[Sb(OH)₆]) and magnesium chloride (MgCl₂).[4][5]

Experimental Protocol:

• Preparation of Starting Solutions: Prepare separate aqueous solutions of K[Sb(OH)₆] and MgCl₂.

• Mixing: Combine the two solutions.

• Evaporation: Allow the mixed solution to slowly evaporate at room temperature.

• Crystal Formation: Crystals of brandholzite will form as the solution becomes supersaturated.

Synthesis of Peretaite and Coquandite

Detailed experimental protocols for the laboratory synthesis of peretaite and coquandite are not well-documented in publicly available literature. Their formation in nature is a complex process involving the interaction of acidic, sulfate-rich solutions with antimony-bearing minerals and, in the case of peretaite, calcium-bearing rocks.[7][11] Hydrothermal synthesis methods, which mimic natural geological processes, could be a potential route for their laboratory preparation.

Analytical Characterization Techniques

A variety of analytical techniques are employed to identify and characterize antimony sulfate minerals. These include:

• X-ray Diffraction (XRD): To determine the crystal structure and identify the mineral phase.

• Electron Microprobe Analysis (EMPA): To determine the elemental composition.

• Infrared (IR) and Raman Spectroscopy: To identify functional groups (e.g., SO₄²⁻, OH⁻) and confirm the presence of water.

• Scanning Electron Microscopy (SEM): To observe the morphology and texture of the mineral crystals.

Conclusion

The naturally occurring antimony sulfate minerals—klebelsbergite, peretaite, brandholzite, and coquandite—are secondary minerals formed from the oxidation of primary stibnite ores. Understanding their physicochemical properties, geological context, and methods of synthesis is crucial for researchers in various fields, including geology, materials science, and environmental science. The data and experimental insights provided in this guide serve as a valuable technical resource for professionals working with these unique antimony compounds. Further research into the controlled laboratory synthesis of peretaite and coquandite is warranted to fully elucidate their properties and formation mechanisms.

References

• 1. prepchem.com [prepchem.com]
• 2. mdpi.com [mdpi.com]
• 3. handbookofmineralogy.org [handbookofmineralogy.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Perovskite by Solid-Phase Method with Metatitanic Acid and Calcium Carbonate and Its Pigment Properties Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 9. handbookofmineralogy.org [handbookofmineralogy.org]
• 10. Mechanochemical synthesis and transformation of the polymorphic double carbonates fairchildite and buetschliite, (K2Ca(CO3)2): an in situ X-ray powder diffraction study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-Pressure Synthesis of Wadsleyite, Ringwoodite, Bridgmanite, etc. [home.hiroshima-u.ac.jp]

Protocols & Analytical Methods

Application Notes and Protocols for Antimony Sulfate in Semiconductor Doping

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of antimony compounds, with a focus on the potential application of antimony sulfate (B86663), for n-type doping of semiconductors, particularly silicon. While direct and detailed literature on antimony sulfate as a spin-on dopant precursor is limited, this document extrapolates from established principles of antimony doping and sol-gel chemistry to provide practical guidance.

Introduction to Antimony Doping

Antimony (Sb) is a well-established n-type dopant for silicon and other semiconductors.[1][2] It is a Group V element, and when it substitutionally replaces a silicon atom (a Group IV element) in the crystal lattice, it introduces an extra electron that can be donated to the conduction band, thereby increasing the electron concentration and conductivity of the semiconductor.[1][2] Antimony is particularly valued for its low diffusion coefficient in silicon, which allows for the formation of sharp, well-defined doping profiles and buried layers that remain stable during subsequent high-temperature processing steps.

Spin-on doping (SOD) or spin-on glass (SOG) is a cost-effective and versatile non-vacuum technique for introducing dopants into a semiconductor wafer.[3][4] The process involves spin-coating a liquid precursor solution containing the dopant onto the wafer surface, followed by a series of baking and high-temperature annealing steps to drive the dopant into the substrate.

Quantitative Data on Antimony Doping in Silicon

Table 1: Typical Electrical Properties of Antimony-Doped Silicon

Parameter	Typical Value Range	Doping Method	Reference/Notes
Dopant Concentration	10¹⁶ - 10²⁰ atoms/cm³	Ion Implantation, Diffusion	General literature values.
Carrier Concentration	10¹⁶ - 5 x 10¹⁹ cm⁻³	Ion Implantation	[5]
Sheet Resistance (R_s)	10 - 1000 Ω/sq	Ion Implantation, Diffusion	[6][7]
Electron Mobility (μ_e)	50 - 400 cm²/V·s	Ion Implantation	[7]
Junction Depth (X_j)	0.02 - 2 µm	Ion Implantation, Diffusion	[6][7]

Table 2: Example of Antimony Doping in Silicon via Ion Implantation

Implant Energy (keV)	Implant Dose (ions/cm²)	Annealing Temperature (°C)	Sheet Resistance (Ω/sq)	Peak Carrier Concentration (cm⁻³)	Junction Depth (nm)
5	3 x 10¹⁴	950	~400	~5 x 10²⁰	~22
40	4 x 10¹⁴	< 800	< 200	-	~60

Note: The data in these tables are compiled from studies using various antimony doping techniques (primarily ion implantation) and are intended to provide a general reference. The actual results will depend on the specific doping precursor, substrate properties, and process conditions.

Experimental Protocols

The following are generalized protocols for the preparation of an antimony-based spin-on dopant, potentially using antimony sulfate, and the subsequent doping process. These protocols are based on established sol-gel and spin-on doping methodologies. Safety Precautions: Always handle chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Preparation of Antimony-Based Spin-On Dopant (SOD) Solution (Hypothetical)

This protocol describes a hypothetical sol-gel approach to formulating an antimony-containing spin-on dopant.

Materials:

• Tetraethyl orthosilicate (B98303) (TEOS) - silica (B1680970) precursor

• Antimony(III) sulfate (Sb₂(SO₄)₃) - dopant precursor

• Ethanol (B145695) (or other suitable solvent like isopropanol)

• Deionized water

• Hydrochloric acid (HCl) or another acid catalyst

• Magnetic stirrer and hotplate

• Glassware (beakers, graduated cylinders)

Protocol:

• Prepare the Silica Sol:

  • In a beaker, mix TEOS and ethanol in a 1:1 volume ratio.

  • In a separate beaker, prepare an acidic water solution by adding a small amount of HCl to deionized water. The molar ratio of water to TEOS is a critical parameter and typically ranges from 2 to 4.

  • Slowly add the acidic water solution to the TEOS/ethanol mixture while stirring vigorously.

  • Continue stirring the solution for at least 1 hour at room temperature to facilitate the hydrolysis and condensation of TEOS, forming a silica sol.

• Incorporate the Antimony Dopant:

  • Dissolve a calculated amount of antimony(III) sulfate in a minimal amount of a suitable solvent. Given that antimony sulfate is soluble in acids, the acidic silica sol may aid in its dissolution. Gentle heating may be required.

  • Slowly add the dissolved antimony sulfate solution to the silica sol while stirring continuously. The concentration of antimony will determine the final doping level.

  • Continue stirring the final solution for several hours to ensure homogeneity.

• Aging and Filtration:

  • Allow the solution to age for 24-48 hours in a sealed container. This allows the sol-gel reactions to stabilize.

  • Filter the solution through a 0.2 µm syringe filter to remove any particulate matter before use.

Spin-On Doping and Annealing Protocol

Materials and Equipment:

• Silicon wafer

• Prepared antimony-based SOD solution

• Spin coater

• Hotplate

• Rapid Thermal Annealing (RTA) furnace or diffusion furnace

• Buffered Oxide Etch (BOE) or hydrofluoric acid (HF) solution (for oxide removal)

Protocol:

• Wafer Cleaning:

  • Thoroughly clean the silicon wafer using a standard RCA or piranha cleaning procedure to remove any organic and inorganic contaminants.

  • Perform a final dip in a dilute HF solution to remove the native oxide layer immediately before spin-coating.

  • Rinse with deionized water and dry with nitrogen gas.

• Spin-Coating:

  • Place the cleaned wafer on the spin coater chuck.

  • Dispense the antimony-based SOD solution onto the center of the wafer.

  • Spin the wafer at a predetermined speed (e.g., 2000-4000 rpm) for a set time (e.g., 30-60 seconds) to achieve a uniform film. The film thickness will depend on the solution viscosity and spin parameters.

• Pre-bake (Soft Bake):

  • Transfer the coated wafer to a hotplate and bake at a low temperature (e.g., 150-200 °C) for a few minutes to evaporate the solvent.

• Drive-in Annealing:

  • Transfer the wafer to a high-temperature furnace (RTA or diffusion furnace).

  • Perform the drive-in anneal in an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

  • The annealing temperature and time are critical parameters that control the junction depth and dopant activation. Typical temperatures for antimony diffusion are in the range of 900-1200 °C.

• Dopant Glass Removal:

  • After annealing, a layer of antimony-silicate glass will have formed on the wafer surface.

  • Remove this glass layer by immersing the wafer in a BOE or dilute HF solution.

  • Rinse thoroughly with deionized water and dry with nitrogen gas.

Visualizations

Experimental Workflow for Spin-On Doping

A generalized workflow for antimony spin-on doping.

Hypothesized Chemical Pathway for Antimony Sulfate Doping

The following diagram illustrates a plausible, though not definitively proven, chemical pathway for the thermal decomposition of antimony sulfate and subsequent doping of silicon.

References

• 1. re.public.polimi.it [re.public.polimi.it]
• 2. Preparation and Characterization of Antimony-Doped Tin Oxide Nanocrystallite Coatings on 316L Stainless Steel [agris.fao.org]
• 3. iris.cnr.it [iris.cnr.it]
• 4. rogersgroup.northwestern.edu [rogersgroup.northwestern.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]

Application Notes and Protocols: Antimony Sulfate for Thin Film Deposition

For the attention of: Researchers, scientists, and drug development professionals.

These application notes provide a detailed overview of the use of antimony sulfate (B86663) as a precursor in various thin film deposition techniques. This document outlines established protocols, summarizes key quantitative data, and discusses the applicability and limitations of antimony sulfate for different deposition methods.

Overview of Antimony Sulfate in Thin Film Deposition

Antimony sulfate, Sb₂(SO₄)₃, is a hygroscopic inorganic salt.[1] Its primary application in thin film deposition is as a metal ion source in aqueous or acidic solutions for electrodeposition. Due to its low volatility, it is not a suitable precursor for vapor-phase deposition methods such as Chemical Vapor Deposition (CVD) or Atomic Layer Deposition (ALD).[2][3] For solution-based techniques like spray pyrolysis and chemical bath deposition, other antimony precursors like antimony chloride (SbCl₃) are more commonly employed due to their solubility and reactivity characteristics.

Electrodeposition of Tin-Antimony (Sn-Sb) Alloy Films

Antimony sulfate is a key component in acidic sulfate electrolytes for the electrodeposition of tin-antimony (Sn-Sb) alloy thin films. These films are of interest for various applications, including as functional coatings and potentially as anode materials in batteries.[4][5]

Experimental Protocol: Electrodeposition of Sn-Sb Alloy

This protocol is based on the established methodologies for depositing Sn-Sb alloys from a sulfate-based electrolyte.[6]

Objective: To deposit a lustrous and compositionally controlled tin-antimony alloy thin film onto a conductive substrate.

Materials:

• Substrate: Copper-clad laminate, brass, or other suitable conductive material.

• Anode: Pure tin (Sn) or a graphite (B72142) anode.

• Electrolyte Components:

  • Tin(II) sulfate (SnSO₄)

  • Antimony(III) sulfate (Sb₂(SO₄)₃)

  • Sulfuric acid (H₂SO₄)

  • Organic additives (e.g., syntanol, formalin, benzyl (B1604629) alcohol, coumarin) for grain refinement and brightening.[4][6]

Equipment:

• DC power supply

• Electrochemical cell (beaker)

• Magnetic stirrer and stir bar

• Heater (optional, for temperature control)

• Reference electrode (e.g., Ag/AgCl) and working electrode (substrate) for potentiostatic deposition.

Procedure:

• Substrate Preparation:

  • Degrease the substrate by sonicating in an alkaline cleaning solution.

  • Rinse thoroughly with deionized water.

  • Activate the surface by dipping in a dilute acid solution (e.g., 10% H₂SO₄) for 30-60 seconds.

  • Rinse again with deionized water and dry with a stream of nitrogen or clean air.

• Electrolyte Preparation:

  • Prepare an aqueous solution of sulfuric acid.

  • Dissolve Tin(II) sulfate and Antimony(III) sulfate in the acidic solution to the desired concentrations (see Table 1).

  • Add the organic additives to the electrolyte. The specific combination and concentration of additives will influence the final properties of the deposited film.[4]

• Electrodeposition Process:

  • Assemble the electrochemical cell with the prepared substrate as the cathode and the tin or graphite as the anode.

  • Immerse the electrodes in the electrolyte.

  • Apply a constant current density (galvanostatic) or a constant potential (potentiostatic) to initiate deposition.

  • Maintain the desired deposition time to achieve the target film thickness.

  • Gentle agitation of the electrolyte using a magnetic stirrer is recommended to ensure uniform deposition.

• Post-Deposition Treatment:

  • Remove the coated substrate from the electrolyte.

  • Rinse thoroughly with deionized water.

  • Dry the film using a stream of nitrogen or in a desiccator.

Data Presentation: Sn-Sb Electrodeposition Parameters

Parameter	Value	Reference
Electrolyte Composition
Tin(II) sulfate (SnSO₄)	Varies, depends on desired alloy composition	[4][6]
Antimony(III) sulfate (Sb₂(SO₄)₃)	Varies, depends on desired alloy composition	[4][6]
Sulfuric acid (H₂SO₄)	Supporting electrolyte and pH control	[4]
Organic Additives
Syntanol, Formalin, Benzyl Alcohol	Used as brighteners and grain refiners	[6]
Deposition Conditions
Current Density	0.5 - 5.0 A/dm²	[4]
Temperature	20 - 50 °C	[5]
pH	Acidic	[4]

Experimental Workflow: Sn-Sb Electrodeposition

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. High Volatile Antimony(III) Precursors for Metal Oxide Thin Film Deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Antimony Catalysts in Polyester Production

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of antimony compounds, particularly antimony (III) oxide, in the industrial production of polyesters such as polyethylene (B3416737) terephthalate (B1205515) (PET). While antimony sulfate (B86663) is not a primary catalyst for polycondensation, its potential applications are also discussed. This document includes detailed experimental protocols, quantitative data, and diagrams to illustrate key processes and mechanisms.

Introduction: Antimony Catalysts in Polyester (B1180765) Synthesis

Antimony compounds are the most widely used catalysts in the production of PET, accounting for over 90% of global production.[1][2] The primary role of the antimony catalyst is to accelerate the polycondensation reaction, the final stage of polyester synthesis where low molecular weight oligomers are converted into a high molecular weight polymer.[1][3][4] Antimony trioxide (Sb₂O₃) is the most common catalyst, typically used at concentrations of 250-300 ppm. Other antimony compounds used include antimony acetate (B1210297) and antimony glycolate (B3277807).

The key advantages of antimony-based catalysts are their good balance between polycondensation speed, polymer properties, and thermal stability.[2] However, concerns over the environmental impact and potential health risks associated with antimony have led to research into antimony-free alternatives.

Catalytic Mechanism of Antimony in Polycondensation

The catalytic mechanism of antimony in polyesterification is generally believed to involve chelation and coordination. The metal atom of the catalyst provides empty orbitals to coordinate with the lone pair of electrons on the carbonyl oxygen of the ester group. This coordination polarizes the carbonyl group, making it more susceptible to nucleophilic attack by the hydroxyl end-group of another polymer chain, thus facilitating the chain extension reaction.

Quantitative Data on Antimony Catalyst Performance

The concentration of the antimony catalyst has a significant impact on the rate of polycondensation and the final properties of the polyester.

Catalyst	Concentration (ppm)	Intrinsic Viscosity (dL/g)	Reaction Time (hours)	Polymer Color	Reference
No Catalyst	0	0.55	3	Colorless	[3]
Antimony Trioxide	0.03% by weight of DMT	0.78	3	Colorless	[3]
Antimony Trioxide	250-300	-	-	-	[5]
Antimony Trioxide & Tin Sulphate	290 (Sb), 5-50 (Sn)	up to 0.6	Reduced	Improved	[6][7]

Note: Intrinsic viscosity is a measure of the polymer's molecular weight.

Experimental Protocols

Laboratory-Scale Synthesis of PET using Antimony Trioxide Catalyst

This protocol describes a typical two-stage process for PET synthesis in a laboratory setting.

Materials:

• Dimethyl terephthalate (DMT)

• Ethylene (B1197577) glycol (EG)

• Antimony trioxide (Sb₂O₃)

• Nitrogen gas (high purity)

• Methanol (B129727)

• Apparatus for distillation and vacuum polycondensation

Procedure:

• Ester Interchange (Transesterification):

  • Charge the reactor with DMT and EG in a molar ratio of 1:2.2.

  • Add an ester interchange catalyst (e.g., zinc acetate, 0.05-0.1% by weight of DMT).

  • Heat the mixture to 150-220°C under a slow stream of nitrogen.

  • Methanol is produced as a byproduct and should be continuously distilled off. The reaction is complete when about 95% of the theoretical amount of methanol has been collected.

• Polycondensation:

  • Add antimony trioxide catalyst (0.03-0.05% by weight of DMT) to the reaction mixture.[3]

  • Gradually increase the temperature to 270-280°C while simultaneously reducing the pressure to below 1 mmHg.

  • Ethylene glycol is evolved as the polycondensation reaction proceeds. This should be collected in a cold trap.

  • The reaction is monitored by the viscosity of the molten polymer, which increases with molecular weight. This can be observed through the torque on the stirrer motor.

  • Continue the reaction until the desired intrinsic viscosity is achieved (typically 0.6-0.8 dL/g).

  • Extrude the molten polymer into a water bath to solidify and then pelletize for analysis.

Analysis of Antimony Content in Polyester

The amount of antimony in the final polymer can be determined using Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) after digestion of the polymer sample.

Materials:

• Polyester sample

• Concentrated sulfuric acid (H₂SO₄)

• Hydrogen peroxide (H₂O₂) (30%)

• Digestion apparatus

Procedure:

• Weigh approximately 0.5 g of the polyester sample into a digestion vessel.

• Add 10 mL of concentrated sulfuric acid.

• Heat the mixture to 250-300°C until the sample is charred.

• Cool the mixture and cautiously add hydrogen peroxide dropwise until the solution becomes clear.

• Heat again to remove excess hydrogen peroxide.

• Cool and dilute the solution to a known volume with deionized water.

• Analyze the solution for antimony content using ICP-OES against a set of standard solutions.

Role of Antimony Sulfate

While antimony trioxide, acetate, and glycolate are the primary catalysts for the polycondensation reaction, antimony sulfate is mentioned in the literature in a different context. One patent describes the use of antimony sulfate as a fire retardant in polyester resins. In this application, it is often used in an encapsulated form to prevent it from adversely affecting the stability or cure of the polymer. It is typically used in combination with other fire-retardant compounds. This suggests a more specialized role for antimony sulfate in polyester formulations rather than as a primary polymerization catalyst.

Visualizations

Polyester Production Workflow

Caption: Workflow of polyester (PET) production.

Catalytic Cycle of Antimony in Polycondensation

Caption: Simplified catalytic cycle of antimony in polycondensation.

References

• 1. Antimony-Based Catalysts [um-material.com]
• 2. WO2005087839A2 - Catalyst composition for producing polyethylene terephthalate from terephthalic acid and ethylene glycol, and process therefore - Google Patents [patents.google.com]
• 3. US2647885A - Production of polyethylene terephthalate using antimony trioxide as polymerization catalyst - Google Patents [patents.google.com]
• 4. nihonseiko.co.jp [nihonseiko.co.jp]
• 5. swaminathansivaram.in [swaminathansivaram.in]
• 6. US20130184414A1 - Catalyst system and process for preparing of polyester resins, fibre, filaments and yarn using said catalyst system - Google Patents [patents.google.com]
• 7. CATALYST SYSTEM AND PROCESS FOR PREPARING OF POLYESTER RESINS, FIBRE, FILAMENTS AND YARN USING SAID CATALYST SYSTEM - Patent 2547712 [data.epo.org]

Antimony Sulfate as a Precursor for Nanoparticle Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antimony-based nanoparticles, including antimony oxide (Sb₂O₃) and antimony sulfide (B99878) (Sb₂S₃), are gaining significant interest across various scientific and biomedical fields. Their unique properties make them promising candidates for applications ranging from catalysis and energy storage to drug delivery and cancer therapy. While antimony chloride (SbCl₃) is a commonly utilized precursor for the synthesis of these nanoparticles, this document explores the potential of antimony sulfate (B86663) (Sb₂(SO₄)₃) as a viable alternative. These notes provide detailed, albeit proposed, experimental protocols for the synthesis of antimony oxide and antimony sulfide nanoparticles using antimony sulfate. The information is curated for researchers, scientists, and drug development professionals, offering a foundation for exploring this less-documented synthetic pathway.

Introduction

Antimony compounds have long been recognized for their therapeutic properties, particularly in the treatment of leishmaniasis. The emergence of nanotechnology has opened new avenues for the application of antimony in the form of nanoparticles. Antimony oxide nanoparticles are under investigation for their potential in biomedical applications, including drug delivery and cancer therapy[1]. Similarly, antimony sulfide nanoparticles are being explored for their use in bioimaging and photothermal therapy. The choice of precursor is a critical factor that influences the size, morphology, and ultimately, the functionality of the synthesized nanoparticles. While antimony chloride is the most common precursor, its use can introduce chloride ions into the reaction, which may be undesirable for certain applications. Antimony sulfate presents a chloride-free alternative, potentially offering advantages in terms of purity and surface chemistry of the resulting nanoparticles.

Synthesis of Antimony-Based Nanoparticles

While direct protocols for nanoparticle synthesis from antimony sulfate are not extensively documented in peer-reviewed literature, based on the chemical properties of antimony sulfate and established synthesis methods for other antimony precursors, we propose the following protocols.

Proposed Protocol 1: Synthesis of Antimony Oxide (Sb₂O₃) Nanoparticles via Hydrolysis of Antimony Sulfate

This protocol is based on the principle that antimony sulfate hydrolyzes in water to form basic antimony oxides and ultimately antimony(III) oxide.[2]

Objective: To synthesize antimony oxide nanoparticles by controlled hydrolysis of antimony sulfate.

Materials:

• Antimony(III) sulfate (Sb₂(SO₄)₃)

• Deionized water

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH) solution (1 M)

• Ethanol (B145695)

• Polyvinylpyrrolidone (PVP) or other suitable capping agent

Equipment:

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with hotplate

• pH meter

• Centrifuge

• Drying oven or vacuum desiccator

Methodology:

• Dissolution of Precursor: Dissolve a specific amount of antimony sulfate in a minimal amount of deionized water within the three-neck flask. Gentle heating and stirring may be required. Note: Antimony sulfate is hygroscopic and hydrolyzes in water; therefore, the dissolution should be performed promptly.

• Addition of Capping Agent: Introduce a solution of the capping agent (e.g., PVP) to the reaction mixture while stirring. The capping agent will help control the particle size and prevent agglomeration.

• Controlled Hydrolysis: Slowly add ammonium hydroxide solution dropwise to the reaction mixture to induce hydrolysis and precipitation of antimony oxide. Monitor the pH of the solution continuously, aiming for a final pH in the neutral to slightly basic range.

• Reaction and Aging: Allow the reaction to proceed at a controlled temperature (e.g., 60-80 °C) for a defined period (e.g., 2-4 hours) to ensure complete precipitation and particle growth.

• Purification: After the reaction is complete, cool the mixture to room temperature. Collect the precipitate by centrifugation.

• Washing: Wash the collected nanoparticles multiple times with deionized water and ethanol to remove any unreacted precursors, byproducts, and excess capping agent.

• Drying: Dry the purified nanoparticles in an oven at a low temperature (e.g., 60 °C) or in a vacuum desiccator.

Experimental Workflow:

Proposed workflow for Sb₂O₃ nanoparticle synthesis.

Proposed Protocol 2: Synthesis of Antimony Sulfide (Sb₂S₃) Nanoparticles using Antimony Sulfate

This proposed method adapts a common approach for synthesizing metal sulfides, where a soluble metal salt reacts with a sulfur source.

Objective: To synthesize antimony sulfide nanoparticles using antimony sulfate and a suitable sulfur source.

Materials:

• Antimony(III) sulfate (Sb₂(SO₄)₃)

• Sodium thiosulfate (B1220275) (Na₂S₂O₃) or Thiourea (CH₄N₂S)

• Ethylene (B1197577) glycol or other suitable solvent

• Ethanol

• Deionized water

Equipment:

• Three-neck round-bottom flask

• Condenser

• Magnetic stirrer with hotplate

• Centrifuge

• Drying oven or vacuum desiccator

Methodology:

• Precursor Solution: Dissolve antimony sulfate in ethylene glycol in the reaction flask with stirring.

• Sulfur Source Solution: In a separate beaker, dissolve the sulfur source (e.g., sodium thiosulfate or thiourea) in ethylene glycol.

• Reaction: Heat the antimony sulfate solution to a specific temperature (e.g., 120-160 °C). Slowly inject the sulfur source solution into the hot precursor solution under vigorous stirring.

• Growth and Aging: Maintain the reaction temperature for a set duration (e.g., 1-3 hours) to allow for nanoparticle nucleation and growth. The solution will typically change color, indicating the formation of antimony sulfide.

• Purification: Cool the reaction mixture to room temperature and collect the precipitate by centrifugation.

• Washing: Wash the nanoparticles thoroughly with ethanol and deionized water to remove any unreacted starting materials and byproducts.

• Drying: Dry the final product in a vacuum oven at a low temperature.

Experimental Workflow:

Proposed workflow for Sb₂S₃ nanoparticle synthesis.

Characterization of Antimony-Based Nanoparticles

A comprehensive characterization of the synthesized nanoparticles is essential to understand their physical and chemical properties.

Characterization Technique	Information Obtained
Transmission Electron Microscopy (TEM)	Particle size, morphology, and size distribution.
Scanning Electron Microscopy (SEM)	Surface morphology and agglomeration state.
X-ray Diffraction (XRD)	Crystalline structure and phase purity.
Dynamic Light Scattering (DLS)	Hydrodynamic size and size distribution in solution.
UV-Vis Spectroscopy	Optical properties and band gap energy.
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of functional groups and surface capping agents.

Quantitative Data from Literature (Using Other Precursors)

The following tables summarize quantitative data from studies that have synthesized antimony-based nanoparticles using precursors other than antimony sulfate. This data can serve as a benchmark for evaluating the success of the proposed protocols.

Table 1: Synthesis and Properties of Antimony Oxide (Sb₂O₃) Nanoparticles

Precursor	Synthesis Method	Particle Size (nm)	Morphology	Reference
SbCl₃	Microemulsion	10-80	Polyhedral	[3][4]
SbCl₃	Green synthesis (Dioscorea alata extract)	~346.4	Cube-like	[3][5]
SbCl₃	Chemical reduction	2-12	Not specified	[3]
SbCl₃	Microwave-assisted	Not specified	Not specified	[6]

Table 2: Synthesis and Properties of Antimony Sulfide (Sb₂S₃) Nanoparticles

Precursor	Synthesis Method	Particle Size (nm)	Morphology	Reference
SbCl₃	Chemical Bath Deposition	Not specified	Nanospheres	[7]
SbCl₃	Hydrothermal	Not specified	Nanorods, Spherical	[8]
Antimony ethyl xanthate	Spray Pyrolysis	70-270 (grain size)	Grains	[9]
Antimony potassium tartrate	Hydrothermal	Not specified	Not specified	[10]

Applications in Drug Development and Research

Antimony-based nanoparticles hold significant promise in the biomedical field.

• Drug Delivery: The high surface area-to-volume ratio of nanoparticles allows for efficient loading of therapeutic agents. Surface functionalization can enable targeted delivery to specific cells or tissues, reducing systemic toxicity.

• Bioimaging: Quantum dots derived from antimony sulfide can be used as fluorescent probes for cellular imaging.

• Antimicrobial Agents: Antimony compounds have known antimicrobial properties, and their nanoparticle formulations may offer enhanced efficacy against bacteria and parasites.

• Cancer Therapy: Antimony oxide nanoparticles have been explored for their potential in cancer treatment, possibly through the induction of apoptosis.

A potential signaling pathway involved in the anticancer activity of antimony compounds is the modulation of protein tyrosine phosphatases (PTPs), which are key regulators of cellular signaling pathways involved in cell growth and proliferation.

Proposed signaling pathway for antimony nanoparticles.

Conclusion and Future Directions

The use of antimony sulfate as a precursor for the synthesis of antimony oxide and antimony sulfide nanoparticles is a promising yet underexplored area. The proposed protocols in this document provide a starting point for researchers to investigate this synthetic route. Successful synthesis of nanoparticles from antimony sulfate could offer advantages in terms of product purity and surface characteristics. Further research is needed to optimize the reaction conditions and fully characterize the resulting nanoparticles. A thorough investigation into the biological activity and potential toxicity of these nanoparticles will be crucial for their translation into clinical applications.

References

• 1. Colloidal Sb2S3 nanocrystals: synthesis, characterization and fabrication of solid-state semiconductor sensitized solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. resource.aminer.org [resource.aminer.org]
• 5. Novel synthesis of ultra‐fine Sb2 O3 nanocubes using plant extract - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Microwave synthesis of antimony oxide graphene nanoparticles – a new electrode material for supercapacitors - Nanoscale Advances (RSC Publishing) DOI:10.1039/D3NA00514C [pubs.rsc.org]
• 7. Synthesis of Sb2S3 nanosphere layer by chemical bath deposition for the photocatalytic degradation of methylene blue dye - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Sb2S3 Thin-Film Solar Cells Fabricated from an Antimony Ethyl Xanthate Based Precursor in Air - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanistic Study of the Transition from Antimony Oxide to Antimony Sulfide in the Hydrothermal Process to Obtain Highly Efficient Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Electrochemical Applications of Antimony Sulfate

Antimony sulfate (B86663) (Sb₂(SO₄)₃) is a versatile compound utilized in a range of electrochemical applications, primarily owing to its unique redox properties and its influence on electrolytic processes. These notes provide an overview of its principal applications, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Role in Lead-Acid Batteries

Antimony has historically been a critical alloying component for the lead grids in lead-acid batteries, enhancing the mechanical strength of the grids and improving the adhesion of the active material.[1][2] While modern trends favor antimony-free designs to reduce gassing and water loss, the electrochemical principles involving antimony remain significant for understanding battery performance and failure mechanisms.[2][3][4] Antimony leached from the positive grid can deposit on the negative plate, decreasing the hydrogen overpotential and leading to increased gassing and self-discharge.[2]

Experimental Data Summary: Antimony in Lead-Acid Batteries

Parameter	Condition	Observation	Reference
Positive Grid Alloy	6% Antimony	Used in deep discharge golf car type batteries.	[2]
Negative Grid Alloy	3% Antimony	Used in deep discharge golf car type batteries.	[2]
Effect on Charging Efficiency	Addition of 20 ppm antimony to electrolyte	Reduces coulombic efficiency to 3%, with over 95% of charging current contributing to gassing.	[2]

Experimental Protocol: Cyclic Voltammetry to Evaluate Antimony Effects

This protocol is designed to assess the influence of antimony on the electrochemical behavior of a lead electrode, simulating the conditions within a lead-acid battery.

1. Materials and Equipment:

• Potentiostat/Galvanostat
• Three-electrode electrochemical cell
• Working Electrode: Pure Lead (Pb)
• Reference Electrode: Mercury/Mercurous Sulfate (Hg/Hg₂SO₄)
• Counter Electrode: Platinum (Pt) wire or mesh
• Electrolyte: Sulfuric acid (H₂SO₄) solution (e.g., 1.28 specific gravity)
• Antimony Sulfate (Sb₂(SO₄)₃) stock solution
• High-purity nitrogen gas

2. Procedure:

• Prepare the sulfuric acid electrolyte to the desired concentration.
• Assemble the three-electrode cell with the Pb working electrode, Hg/Hg₂SO₄ reference electrode, and Pt counter electrode.
• De-aerate the electrolyte by bubbling with high-purity nitrogen for at least 30 minutes.
• Perform an initial set of cyclic voltammograms on the pure lead electrode in the antimony-free electrolyte to establish a baseline. A typical potential window would be from -1.2 V to -0.8 V vs. Hg/Hg₂SO₄.
• Introduce a specific concentration of antimony sulfate into the electrolyte (e.g., 5, 10, or 20 ppm).[2]
• Allow the system to equilibrate for 15 minutes while continuing to purge with nitrogen.
• Repeat the cyclic voltammetry scans.
• Compare the voltammograms before and after the addition of antimony, paying close attention to the hydrogen evolution potential and the efficiency of the lead charging/discharging peaks.

Logical Workflow for Evaluating Antimony Effects in Batteries

Caption: Workflow for assessing antimony's electrochemical impact.

Electrocatalysis

Antimony and its compounds, including antimony sulfate, serve as effective electrocatalysts in various chemical transformations.[5] Antimony-doped materials, such as antimony-doped tin oxide (ATO), are particularly noted for their catalytic activity and stability.[5][6] These materials can facilitate reactions like the electrocatalytic degradation of organic pollutants and the electrooxidation of formic acid.[5]

Experimental Data Summary: Antimony-Based Electrocatalysis

Catalyst	Target Reaction	Performance	Medium	Reference
Sb-doped SnO₂/Ti	Rhodamine B Degradation	99.1% degradation after 150 min	Alkaline	[5]
Pd/ATO-CNTs	Formic Acid Electrooxidation	Higher activity and stability compared to Pd/CNTs	Not specified	[5]

Experimental Protocol: Electrocatalytic Degradation of Rhodamine B

This protocol outlines the procedure for evaluating the electrocatalytic performance of an antimony-doped electrode for the degradation of an organic dye.

1. Materials and Equipment:

• Potentiostat/Galvanostat
• Electrochemical cell
• Working Electrode: Antimony-doped tin oxide on a titanium substrate (Sb-SnO₂/Ti)
• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl
• Counter Electrode: Platinum foil
• Spectrophotometer
• Rhodamine B (RhB) stock solution
• Supporting Electrolyte: Sodium sulfate (Na₂SO₄) solution (e.g., 50 mM)[7]
• pH meter and buffer solutions

2. Procedure:

• Prepare an aqueous solution containing the target pollutant (e.g., 10 mg/L RhB) and the supporting electrolyte (e.g., 50 mM Na₂SO₄).[7]
• Adjust the pH of the solution to the desired value (e.g., alkaline medium).[5]
• Assemble the electrochemical cell with the Sb-SnO₂/Ti anode, reference electrode, and Pt cathode.
• Apply a constant current density (e.g., 10 mA/cm²) to the working electrode.[7]
• At regular time intervals (e.g., every 15 minutes), withdraw a small aliquot of the solution.
• Measure the absorbance of the aliquot at the characteristic wavelength of RhB using a spectrophotometer to determine its concentration.
• Continue the electrolysis for a set duration (e.g., 150 minutes).[5]
• Calculate the degradation efficiency at each time point using the formula: Degradation (%) = [(C₀ - Cₜ) / C₀] * 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Workflow for Electrocatalytic Degradation Experiment

Caption: Workflow for electrocatalytic degradation analysis.

Electrochemical Sensors

Antimony-based materials are employed in the fabrication of electrochemical sensors for the detection of various analytes, including heavy metals and organic compounds.[8][9][10][11][12] Antimony film electrodes (SbFEs) offer a less toxic alternative to mercury-based electrodes and can be used in acidic media.[12] The sensing mechanism often involves the preconcentration of the analyte on the electrode surface followed by a stripping voltammetric measurement.

Experimental Data Summary: Antimony-Based Electrochemical Sensors

Sensor Type	Analyte	Technique	Limit of Detection (LOD)	Reference
Boron-doped diamond nanoparticles modified SPE	Sb³⁺	Square Wave Voltammetry	2.41 x 10⁻⁸ M	[9]
Antimony film on glassy carbon electrode	Ce(III)	Adsorptive Stripping Voltammetry	0.06 µg L⁻¹	[11]
Antimony film on glassy carbon electrode	La(III)	Adsorptive Stripping Voltammetry	0.42 µg L⁻¹	[11]
Antimony film on glassy carbon electrode	Pr(III)	Adsorptive Stripping Voltammetry	0.71 µg L⁻¹	[11]
Ex situ prepared Antimony Film Electrode	Cd(II)	Anodic Stripping Voltammetry	1.1 µg L⁻¹	[12]
Ex situ prepared Antimony Film Electrode	Pb(II)	Anodic Stripping Voltammetry	0.3 µg L⁻¹	[12]
Antimony Electrode	pH	Potentiometry	Sensitivity: 50.95 mV/pH	[10]

Experimental Protocol: Preparation and Use of an Antimony Film Electrode for Heavy Metal Detection

This protocol describes the in situ preparation of an antimony film on a glassy carbon electrode (GCE) for the determination of lead (Pb²⁺) and cadmium (Cd²⁺) using anodic stripping voltammetry.

1. Materials and Equipment:

• Potentiostat/Galvanostat with a three-electrode setup (GCE working electrode, Ag/AgCl reference, Pt counter)
• Glassy Carbon Electrode (GCE)
• Polishing materials (alumina slurries, polishing pads)
• Supporting Electrolyte: Acetate buffer (0.1 M, pH 4.5) or HCl (0.01 M)
• Antimony(III) standard solution (from Sb₂(SO₄)₃)
• Pb²⁺ and Cd²⁺ standard solutions
• Sample solution (e.g., tap water)

2. Procedure:

• GCE Pretreatment: Polish the GCE surface with alumina (B75360) slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm). Rinse thoroughly with deionized water and sonicate in water and ethanol (B145695) to remove any residual particles.
• Electrode Conditioning: In the supporting electrolyte, run several cyclic voltammograms until a stable baseline is achieved.
• In Situ Film Deposition and Analyte Preconcentration:

• To the electrochemical cell containing the supporting electrolyte, add the standard solutions of Pb²⁺ and Cd²⁺ and the antimony(III) solution to achieve the desired concentrations (e.g., 20 µg L⁻¹ of metals and 1 mg L⁻¹ of Sb³⁺).
• Apply a negative potential (e.g., -1.2 V vs. Ag/AgCl) for a specific deposition time (e.g., 120 s) while stirring the solution. This co-deposits the antimony film and the target heavy metals onto the GCE surface.

• Stripping:

• Stop the stirring and allow the solution to become quiescent for about 10 s.
• Scan the potential in the positive direction (e.g., from -1.2 V to -0.2 V) using a technique like square wave or differential pulse voltammetry.
• The metals will be stripped from the electrode surface back into the solution, generating peaks in the voltammogram at potentials characteristic for each metal.

• Quantification: The height or area of each peak is proportional to the concentration of the respective metal ion in the sample. A calibration curve can be constructed by measuring the peak currents for a series of standard solutions.

Signaling Pathway for Anodic Stripping Voltammetry

Caption: Process flow for heavy metal detection via ASV.

References

• 1. LEAD-ACID BATTERIES DEPARTMENT111 [labatscience.com]
• 2. termar.it [termar.it]
• 3. LEAD-ACID BATTERIES DEPARTMENT111 [labatscience.com]
• 4. Lead–acid battery - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. sensors.myu-group.co.jp [sensors.myu-group.co.jp]
• 10. landreclamationjournal.usamv.ro [landreclamationjournal.usamv.ro]
• 11. Antimony film sensor for sensitive rare earth metal analysis in environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols: Antimony Sulfate in Flame Retardant Manufacturing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of antimony sulfate (B86663) (Sb₂(SO₄)₃) in the manufacturing of flame retardant materials. While antimony trioxide (Sb₂O₃) is the most commonly used antimony compound in this application, antimony sulfate presents an alternative route for the in-situ generation of active flame retardant species. This document outlines the theoretical basis, potential applications, experimental protocols for evaluation, and relevant chemical pathways.

Introduction

Antimony compounds are well-established as highly effective synergistic flame retardants, particularly when used in conjunction with halogenated materials.[1][2] The primary mechanism involves a chemical interaction between the antimony compound and the halogenated flame retardant at elevated temperatures, leading to the formation of antimony trihalides (e.g., SbCl₃, SbBr₃).[1][2] These trihalides are volatile and act as radical traps in the gas phase, interrupting the exothermic processes of combustion.[2][3] Additionally, antimony compounds can promote char formation in the condensed phase, creating a protective barrier that insulates the polymer from heat and oxygen.[2]

While antimony trioxide is the industry standard, antimony sulfate is a hygroscopic salt that hydrolyzes in the presence of moisture to form various basic antimony oxides and ultimately antimony(III) oxide.[4] This property suggests its potential as a precursor for the in-situ generation of the active flame-retardant agent within a polymer matrix during processing or combustion.

Principle of Action: Synergism with Halogenated Flame Retardants

The flame retardant efficacy of antimony compounds is fundamentally based on a synergistic interaction with a halogen source. Antimony compounds on their own offer minimal flame retardancy.[3] The generally accepted mechanism proceeds as follows:

• Decomposition of Halogen Source: Upon heating, the halogenated flame retardant in the polymer matrix decomposes to release hydrogen halides (HX, where X = Cl or Br).

• Formation of Antimony Trihalide: The in-situ generated antimony oxide (from antimony sulfate) reacts with the hydrogen halide to form a volatile antimony trihalide (SbX₃).

• Gas Phase Inhibition: The gaseous SbX₃ interferes with the combustion cycle in the flame by scavenging highly reactive H• and OH• radicals. This gas-phase radical trapping is the primary flame-inhibiting mechanism.[2]

• Condensed Phase Charring: Antimony compounds can also promote the formation of a carbonaceous char layer on the surface of the polymer. This char acts as an insulating barrier, reducing the transfer of heat to the underlying material and limiting the release of flammable volatiles.[2]

Potential Applications

Antimony sulfate, as a precursor to antimony oxide, could potentially be incorporated into various polymer systems to impart flame retardancy. Suitable polymers are those that are processed at temperatures compatible with the decomposition and reaction of the flame retardant system.

Table 1: Potential Polymer Systems for Antimony Sulfate-Based Flame Retardants

Polymer Type	Examples	Processing Temperature Range (°C)	Potential Halogenated Synergist
Polyolefins	Polypropylene (PP), Polyethylene (PE)	180 - 240	Decabromodiphenyl ether (DecaBDE), Chlorinated paraffins
Styrenics	Polystyrene (PS), Acrylonitrile Butadiene Styrene (ABS)	200 - 260	Tetrabromobisphenol A (TBBPA)
Polyvinyl Chloride (PVC)	Rigid and Flexible PVC	160 - 200	Intrinsic chlorine content of PVC
Engineering Plastics	Polyamides (PA), Polyesters (PET, PBT)	240 - 290	Brominated polystyrene, Brominated epoxy oligomers
Thermosets	Epoxy Resins, Unsaturated Polyesters	Curing at various temperatures	Reactive bromine-containing monomers

Experimental Protocols

The following protocols describe standard methods for evaluating the flame retardant properties of polymers incorporating antimony sulfate.

Preparation of Flame Retardant Polymer Compounds

Objective: To prepare polymer specimens containing antimony sulfate and a halogenated synergist for flammability testing.

Materials:

• Polymer resin (e.g., Polypropylene)

• Antimony sulfate (Sb₂(SO₄)₃)

• Halogenated flame retardant (e.g., Decabromodiphenyl ether)

• Internal mixer or twin-screw extruder

• Compression molding machine or injection molding machine

• Standard test specimen molds (e.g., for UL 94 or LOI testing)

Procedure:

• Dry the polymer resin to the manufacturer's recommended specifications to remove any absorbed moisture.

• Pre-blend the polymer resin, antimony sulfate, and the halogenated flame retardant in the desired weight ratios.

• Melt-compound the mixture using an internal mixer or a twin-screw extruder. The processing temperature should be optimized for the specific polymer to ensure homogeneous dispersion of the additives without causing significant degradation.

• Granulate the resulting compound.

• Mold the granulated compound into standard test specimens using compression or injection molding according to ASTM or ISO standards.

• Condition the specimens as required by the specific flammability test standard (e.g., 23°C and 50% relative humidity for 48 hours).[5]

Flammability Testing

Objective: To determine the minimum concentration of oxygen in an oxygen/nitrogen mixture that will support the combustion of the material. A higher LOI value indicates better flame retardancy.[6]

Apparatus:

• LOI apparatus conforming to ASTM D2863 or ISO 4589.

Procedure:

• Mount the conditioned specimen vertically in the glass chimney of the LOI apparatus.

• Set a specific oxygen/nitrogen flow rate and concentration.

• Ignite the top of the specimen.

• Observe the combustion behavior. The oxygen concentration is adjusted until the flame is just self-extinguishing.

• The LOI is the oxygen concentration at which the specimen self-extinguishes after burning for a specified time or over a specified length.

Objective: To classify the flammability of a plastic material based on its response to a small flame ignition source.[5]

Apparatus:

• UL 94 test chamber

• Bunsen burner with a specified flame height

• Timer

• Cotton batting

Procedure:

• Mount a conditioned specimen vertically in the test chamber.

• Place a layer of cotton batting on the floor of the chamber below the specimen.

• Apply a specified flame to the bottom of the specimen for 10 seconds and then remove it.

• Record the afterflame time (t1).

• Immediately re-apply the flame for another 10 seconds and remove it.

• Record the afterflame time (t2) and the afterglow time (t3).

• Observe if any flaming drips ignite the cotton batting.

• Classify the material as V-0, V-1, or V-2 based on the criteria in the UL 94 standard.

Table 2: Example UL 94 V Classification for a Flame Retardant Polypropylene

Parameter	V-0	V-1	V-2
Afterflame time for each specimen (t1 or t2)	≤ 10 s	≤ 30 s	≤ 30 s
Total afterflame time for 5 specimens (Σt1 + Σt2)	≤ 50 s	≤ 250 s	≤ 250 s
Afterflame plus afterglow time for each specimen (t2 + t3)	≤ 30 s	≤ 60 s	≤ 60 s
Flaming drips igniting cotton	No	No	Yes

Thermal Analysis

Objective: To evaluate the thermal stability and decomposition profile of the flame retardant polymer.

Apparatus:

• Thermogravimetric Analyzer

Procedure:

• Place a small, accurately weighed sample (5-10 mg) of the polymer compound into the TGA sample pan.

• Heat the sample at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Record the weight loss of the sample as a function of temperature.

• Analyze the resulting TGA curve to determine the onset of decomposition, the temperature of maximum weight loss, and the percentage of char residue at high temperatures.

Table 3: Example TGA Data for Flame Retardant Polypropylene Formulations

Formulation	Onset of Decomposition (°C)	Temperature of Max. Weight Loss (°C)	Char Residue at 600°C (%)
Pure PP	350	420	< 1
PP + DecaBDE	340	410	~1
PP + DecaBDE + Sb₂O₃	320	390	10 - 15
PP + DecaBDE + Sb₂(SO₄)₃ (Hypothetical)	315	385	10 - 15

Note: The data for the antimony sulfate formulation is hypothetical and for illustrative purposes.

Diagrams

Signaling Pathway of Antimony-Halogen Synergism

Caption: Antimony-Halogen Synergistic Flame Retardancy Pathway.

Experimental Workflow for Flame Retardant Evaluation

Caption: Workflow for Evaluating Flame Retardant Polymer Formulations.

Safety Considerations

Antimony compounds, including antimony sulfate and antimony trioxide, should be handled with care. Appropriate personal protective equipment (PPE), such as gloves, safety glasses, and respiratory protection, should be used to avoid inhalation of dust and skin contact. All processing and testing should be conducted in well-ventilated areas. Refer to the Safety Data Sheet (SDS) for antimony sulfate for detailed handling and safety information.

References

• 1. Antimony Trioxide: The Classic Synergist for Highly Effective Flame Retardancy - Liaoning Victory Fire-retardant Material Technology Co., Ltd. [vtalc.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. nihonseiko.co.jp [nihonseiko.co.jp]
• 4. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 5. cdn.intertek.com [cdn.intertek.com]
• 6. e2techtextiles.com [e2techtextiles.com]

Application Notes and Protocols for the Preparation of Antimony Sulfate Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation of antimony (III) sulfate (B86663) (Sb₂(SO₄)₃) solutions. This document includes key data, detailed experimental protocols, and safety information to ensure proper handling and successful preparation for various research, development, and industrial applications.

Quantitative Data Summary

Antimony (III) sulfate is a hygroscopic white crystalline solid.[1][2] Its solubility is highly dependent on the solvent and conditions, particularly the acidity. It is soluble in acids but hydrolyzes in water to form insoluble basic salts.[2][3][4][5]

Property	Value	Reference
Molar Mass	531.71 g/mol	[5][6]
Density	3.94 g/cm³	[2]
Physical Appearance	White, deliquescent, crystalline powder or lumps.	[1][5]
Solubility in Water	Hydrolyzes to form an insoluble basic salt. A stable aqueous solution is not typically prepared without the addition of acid.	[2][4][5]
Solubility in Acids	Soluble in dilute and concentrated acids.[2][3][5] Solubility in sulfuric acid increases with increasing acid concentration.[7]
Solubility Product (in H₂SO₄ at 298 K)	Log K₀ = 55 ± 2	[7]
Typical Application Concentrations
- Catalysis (Fischer Indole Synthesis)	10 mol% in refluxing methanol
- Electroplating (Antimony Stabilizer)	~1 mg/L in electroless nickel baths	[8]

Experimental Protocols

Below are detailed protocols for the preparation of antimony (III) sulfate from different starting materials. Extreme caution must be exercised when handling concentrated sulfuric acid. All procedures should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• Lab coat

• Closed-toe shoes

• In case of dust formation, use a dust mask (e.g., N95)

General Safety Precautions:

• Antimony (III) sulfate is harmful if swallowed or inhaled and is toxic to aquatic life with long-lasting effects.

• Avoid breathing dust.

• Wash hands thoroughly after handling.

• Store in a tightly sealed container in a dry, cool, and well-ventilated area.

Protocol 1: Preparation from Antimony (III) Oxide

This method involves the reaction of antimony (III) oxide with hot, concentrated sulfuric acid.[2]

Reagents and Equipment:

• Antimony (III) oxide (Sb₂O₃)

• Concentrated sulfuric acid (H₂SO₄), 18 M

• Heating mantle with a stirrer

• Round-bottom flask with a reflux condenser

• Beaker

• Glass stirring rod

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Reaction Setup: In a fume hood, place a round-bottom flask equipped with a magnetic stirrer and a reflux condenser on a heating mantle.

• Addition of Reactants: Carefully add a specific molar excess of 18 M sulfuric acid to the flask. Slowly and cautiously add antimony (III) oxide to the sulfuric acid while stirring. The reaction is: Sb₂O₃ + 3H₂SO₄ → Sb₂(SO₄)₃ + 3H₂O.

• Heating and Reaction: Heat the mixture to approximately 200°C and maintain this temperature with continuous stirring.[2] The reaction is complete when the solid antimony (III) oxide has completely dissolved.

• Crystallization and Cooling: Turn off the heat and allow the solution to cool slowly to room temperature. Antimony (III) sulfate will crystallize out of the solution as small white needles.[1]

• Isolation of Product: Separate the crystals from the solution by vacuum filtration using a Buchner funnel.

• Washing and Drying: Wash the collected crystals with a small amount of glacial acetic acid, followed by ether, to remove any residual sulfuric acid. Dry the purified antimony (III) sulfate in a vacuum desiccator over a suitable desiccant (e.g., solid potassium hydroxide).[1]

• Storage: Store the final product in a tightly sealed container to prevent deliquescence.

Protocol 2: Preparation from Elemental Antimony

This protocol describes the synthesis of antimony (III) sulfate from finely powdered antimony metal.[1]

Reagents and Equipment:

• Finely powdered antimony metal (Sb)

• Concentrated sulfuric acid (H₂SO₄)

• High-temperature heating mantle with stirrer

• Reaction vessel suitable for boiling sulfuric acid (e.g., heavy-walled glass flask)

• Reflux condenser

• Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

• Washing solvents (glacial acetic acid, ether)

• Vacuum desiccator

Procedure:

• Reaction Setup: Assemble the reaction vessel with a reflux condenser and a stirrer on a heating mantle inside a fume hood.

• Addition of Reactants: Carefully add concentrated sulfuric acid to the reaction vessel. A typical ratio is 20 g of antimony powder to 400 g of concentrated sulfuric acid.[1]

• Heating and Dissolution: Heat the sulfuric acid to its boiling point. Cautiously add the finely powdered antimony to the boiling acid in small portions. Continue boiling until all the antimony has dissolved.[1] The reaction is: 2Sb + 6H₂SO₄ → Sb₂(SO₄)₃ + 3SO₂ + 6H₂O. Be aware that sulfur dioxide gas is evolved during this reaction.

• Crystallization: A portion of the antimony sulfate may crystallize from the hot solution. Allow the solution to cool to room temperature to complete the crystallization process.[1]

• Filtration: Collect the crystalline product by vacuum filtration.

• Washing: Wash the crystals twice with glacial acetic acid and then with ether to remove residual acid.[1]

• Drying and Storage: Dry the product in a vacuum desiccator over solid potassium or sodium hydroxide.[1] Store the dry antimony (III) sulfate in a tightly sealed container.

Protocol 3: Preparation of an Antimony Sulfate Solution for Use

This protocol outlines the steps to dissolve solid antimony (III) sulfate to create a working solution. Due to its tendency to hydrolyze, an acidic solvent is required.

Reagents and Equipment:

• Antimony (III) sulfate (Sb₂(SO₄)₃) solid

• Dilute sulfuric acid (e.g., 1 M H₂SO₄) or another suitable acid

• Volumetric flask

• Magnetic stirrer and stir bar

• Weighing balance

Procedure:

• Determine Required Concentration: Calculate the mass of antimony (III) sulfate needed to achieve the desired molarity in the final volume of the solution.

• Prepare Acidic Solvent: Fill a volumetric flask to approximately half of the final desired volume with the chosen dilute acid.

• Dissolution: Place the flask on a magnetic stirrer. While stirring, slowly add the pre-weighed antimony (III) sulfate to the acid.

• Ensure Complete Dissolution: Continue stirring until all the solid has dissolved. Gentle heating may be applied if necessary to aid dissolution, but be cautious of potential changes in concentration due to evaporation.

• Final Volume Adjustment: Once the solid is fully dissolved and the solution has returned to room temperature, carefully add more of the dilute acid to reach the final volume mark on the volumetric flask.

• Storage: Store the prepared solution in a tightly capped container. The stability of the solution will depend on the acid concentration; monitor for any signs of precipitation (hydrolysis).

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the preparation and use of antimony (III) sulfate.

Caption: General workflow for the synthesis and preparation of antimony sulfate solutions.

This document is intended for use by trained professionals in a laboratory setting. Always consult the relevant Safety Data Sheet (SDS) for antimony (III) sulfate and all other reagents before beginning any experimental work.

References

• 1. prepchem.com [prepchem.com]
• 2. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 3. Antimony (III) sulphate [himedialabs.com]
• 4. Antimony sulfate｜lookchem [lookchem.com]
• 5. Antimony Sulfate [drugfuture.com]
• 6. 硫酸锑(III) ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]

Application Notes and Protocols for Antimony-Based Photovoltaic Cell Fabrication

A Note on the Use of Antimony Sulfate (B86663): Extensive review of current scientific literature does not indicate that antimony sulfate (Sb₂(SO₄)₃) is a commonly utilized or preferred precursor for the fabrication of antimony-based photovoltaic cells, such as those with an antimony sulfide (B99878) (Sb₂S₃) or antimony sulfoselenide (Sb₂(S,Se)₃) absorber layer. The predominant methods for depositing these thin films, including Chemical Bath Deposition (CBD) and hydrothermal synthesis, typically employ other antimony sources like antimony chloride (SbCl₃) or potassium antimony tartrate. Consequently, the following application notes and protocols focus on these well-documented and established methods for the fabrication of high-efficiency antimony-based solar cells.

Overview of Antimony Sulfide (Sb₂S₃) Photovoltaics

Antimony sulfide (Sb₂S₃) has emerged as a promising material for thin-film solar cells due to its earth-abundant and low-toxicity constituents, a suitable direct bandgap of approximately 1.7 eV, and a high absorption coefficient. These properties make it an excellent candidate for single-junction devices and as a top cell in tandem solar cell configurations.

This document provides detailed protocols for two of the most common solution-based methods for Sb₂S₃ thin-film deposition: Chemical Bath Deposition (CBD) and Hydrothermal Synthesis.

Performance of Antimony-Based Solar Cells

The following tables summarize the performance of antimony sulfide and sulfoselenide solar cells fabricated using the described methods.

Table 1: Performance of Sb₂S₃ and Sb₂(S,Se)₃ Solar Cells Fabricated by Chemical Bath Deposition (CBD)

Antimony Precursor	Sulfur/Selenium Source(s)	Device Structure	Vₒ꜀ (V)	Jₛ꜀ (mA/cm²)	FF (%)	PCE (%)	Reference
SbCl₃ & Sodium Citrate (B86180)	Na₂S₂O₃ & Thioacetamide (B46855)	FTO/CdS/Sb₂S₃/spiro-OMeTAD/Au	0.78	16.89	58.0	7.63	[cite: ]
Antimony Potassium Tartrate	Na₂S₂O₃ & Thioacetamide	FTO/CdS/Sb₂(S,Se)₃/HTL/Au	0.625	22.98	57.6	8.27	[1][2]
Not Specified	Not Specified	FTO/CdS/Sb₂Se₃/HTL/Au	-	-	-	10.57	[3][4]

Table 2: Performance of Sb₂S₃ and Sb₂(S,Se)₃ Solar Cells Fabricated by Hydrothermal Synthesis

Antimony Precursor	Sulfur/Selenium Source(s)	Device Structure	Vₒ꜀ (V)	Jₛ꜀ (mA/cm²)	FF (%)	PCE (%)	Reference
Not Specified	Not Specified	FTO/CdS/Sb₂S₃/HTL/Au	-	-	-	7.69	[5]
Not Specified	Not Specified	FTO/CdS/Sb₂(S,Se)₃/HTL/Au	-	-	-	10.0	[6][7]
Not Specified	Not Specified	FTO/CdS/Sb₂(S,Se)₃/HTL/Au	-	-	-	8.48	[8][9]
Not Specified	Na₂S₄O₆	FTO/CdS/Sb₂S₃/HTL/Au	-	-	-	8.03	[10]
Potassium Antimony Tartrate	Selenourea (B1239437)	Mo/Sb₂Se₃/TiO₂/Pt	-	17.1	28.7	-	[4][11]

Experimental Protocols

Protocol for Chemical Bath Deposition (CBD) of Sb₂S₃ Thin Films

This protocol is based on the use of antimony chloride as the antimony source.

Materials and Reagents:

• Fluorine-doped Tin Oxide (FTO) coated glass substrates

• Antimony Trichloride (SbCl₃)

• Sodium Citrate

• Sodium Thiosulfate (Na₂S₂O₃)

• Thioacetamide

• Deionized (DI) water

• Acetone, Isopropanol (IPA)

• Spiro-OMeTAD (for Hole Transport Layer)

• Gold (Au) for back contact

Equipment:

• Ultrasonic bath

• Hot plate with magnetic stirrer

• Beakers and graduated cylinders

• Spin coater

• Thermal evaporator

Procedure:

• Substrate Cleaning:

  • Clean the FTO substrates by sequential ultrasonication in DI water, acetone, and IPA for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

• Deposition of CdS Buffer Layer (if required):

  • A thin layer of Cadmium Sulfide (CdS) is often deposited on the FTO substrate to serve as an electron transport layer. This can be done via a separate CBD process.

• Preparation of the CBD Solution:

  • Prepare an aqueous solution of sodium citrate.

  • Dissolve SbCl₃ in the sodium citrate solution with stirring to form a stable antimony precursor solution.

  • In a separate beaker, dissolve Na₂S₂O₃ and thioacetamide in DI water.

  • Mix the two solutions to form the final chemical bath. A typical molar ratio is SbCl₃ : sodium citrate : Na₂S₂O₃ : thioacetamide = 1 : 2.3 : 1.5 : 0.5.

• Deposition of Sb₂S₃:

  • Immerse the cleaned FTO/CdS substrates vertically into the chemical bath.

  • Heat the bath to the desired temperature (e.g., 90°C) and maintain for a specific duration (e.g., 6 hours) with gentle stirring.

  • After deposition, remove the substrates and rinse them thoroughly with DI water to remove any loosely adhered particles.

  • Dry the substrates with a nitrogen gun.

• Annealing:

  • Anneal the FTO/CdS/Sb₂S₃ stack in an inert atmosphere (e.g., nitrogen or argon) at a temperature of around 300-350°C for 10-30 minutes to improve crystallinity.

• Device Completion:

  • Deposit a hole transport layer (HTL), such as Spiro-OMeTAD, onto the Sb₂S₃ layer via spin coating.

  • Finally, deposit the back contact (e.g., Gold) by thermal evaporation through a shadow mask to define the active area of the solar cell.

Protocol for Hydrothermal Synthesis of Sb₂(S,Se)₃ Thin Films

This protocol is based on the use of potassium antimony tartrate as the antimony source.

Materials and Reagents:

• FTO coated glass substrates

• Potassium Antimony Tartrate

• Sodium Thiosulfate (Na₂S₂O₃)

• Selenourea

• Deionized (DI) water

• Acetone, Isopropanol (IPA)

Equipment:

• Ultrasonic bath

• Teflon-lined stainless-steel autoclave

• Oven

• Spiro-OMeTAD (for Hole Transport Layer)

• Gold (Au) for back contact

Procedure:

• Substrate Cleaning:

  • Clean the FTO substrates as described in the CBD protocol.

• Deposition of CdS Buffer Layer (if required):

  • Deposit a CdS layer on the FTO substrate.

• Preparation of the Hydrothermal Solution:

  • Dissolve potassium antimony tartrate, sodium thiosulfate, and selenourea in DI water in a beaker. The ratio of S to Se can be varied to tune the bandgap of the resulting Sb₂(S,Se)₃ film.

• Hydrothermal Reaction:

  • Place the cleaned FTO/CdS substrates inside a Teflon-lined stainless-steel autoclave.

  • Pour the prepared precursor solution into the autoclave.

  • Seal the autoclave and place it in an oven at a specific temperature (e.g., 135°C) for a set duration (e.g., 225 minutes).

• Post-Reaction Treatment:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Remove the substrates, rinse them with DI water, and dry with a nitrogen gun.

• Annealing:

  • Anneal the FTO/CdS/Sb₂(S,Se)₃ stack in an inert atmosphere at a temperature of around 350°C for 10 minutes.

• Device Completion:

  • Complete the device by depositing the HTL and the back contact as described in the CBD protocol.

Visualized Workflows

The following diagrams illustrate the experimental workflows for the fabrication of antimony-based solar cells.

Caption: Workflow for Sb₂S₃ Solar Cell Fabrication via Chemical Bath Deposition.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficient Sb2(S,Se)3 solar cells via monitorable chemical bath deposition - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. Regulating deposition kinetics via a novel additive-assisted chemical bath deposition technology enables fabrication of 10.57%-efficiency Sb2Se3 solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 4. One-Step Hydrothermal Synthesis of Sn-Doped Sb2Se3 for Solar Hydrogen Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pv-magazine.com [pv-magazine.com]
• 6. researchgate.net [researchgate.net]
• 7. Hydrothermal deposition of antimony selenosulfide thin films enables solar cells with 10% efficiency [ideas.repec.org]
• 8. research-hub.nrel.gov [research-hub.nrel.gov]
• 9. Post‐Annealing Treatment on Hydrothermally Grown Antimony Sulfoselenide Thin Films for Efficient Solar Cells (Journal Article) | OSTI.GOV [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Antimony-Based Lewis Acid Catalysis in Friedel-Crafts Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Friedel-Crafts reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds through the electrophilic substitution of aromatic rings.[1][2] This reaction is pivotal for the synthesis of a wide array of molecules, including key intermediates for pharmaceuticals and advanced materials. The reaction is broadly categorized into Friedel-Crafts alkylation and acylation, both of which typically require a Lewis acid catalyst to activate the electrophile.[2][3]

While a variety of Lewis acids have been employed for this purpose, this document focuses on the potential application of antimony-based catalysts. Initial investigations into the use of antimony(III) sulfate (B86663) (Sb₂(SO₄)₃) as a Lewis acid catalyst for Friedel-Crafts reactions did not yield specific documented protocols or application data in the reviewed literature. Comparative studies suggest that antimony(III) chloride (SbCl₃) is relatively inactive in Friedel-Crafts reactions compared to more common Lewis acids like aluminum chloride (AlCl₃).[4]

However, other antimony compounds, particularly antimony(V) chloride (SbCl₅) , have been shown to be effective Lewis acid catalysts in various organic transformations, including Friedel-Crafts reactions.[5][6] Therefore, this document will provide detailed application notes and protocols for the use of antimony(V) chloride as a representative antimony-based catalyst in Friedel-Crafts acylation. This will serve as a valuable resource for researchers interested in exploring the catalytic activity of antimony compounds in this important class of reactions.

Antimony(V) Chloride as a Lewis Acid Catalyst

Antimony(V) chloride is a powerful Lewis acid that can effectively catalyze Friedel-Crafts acylation reactions.[5] Its strong electrophilic character allows it to activate acylating agents, such as acyl chlorides and anhydrides, facilitating the formation of the acylium ion, the key electrophile in the reaction.

Mechanism of Catalysis

The catalytic cycle of SbCl₅ in Friedel-Crafts acylation begins with the coordination of the Lewis acid to the acylating agent. This is followed by the generation of a highly reactive acylium ion, which then undergoes electrophilic attack by the aromatic substrate. A subsequent deprotonation step regenerates the aromaticity of the ring and releases the catalyst.

References

• 1. benchchem.com [benchchem.com]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. echemi.com [echemi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes: Antimony Doping of Silicon Wafers

Introduction

Doping is a fundamental process in semiconductor manufacturing that involves the intentional introduction of impurities into an intrinsic semiconductor to modulate its electrical properties.[1] Antimony (Sb) is a crucial n-type dopant for silicon (Si), meaning it introduces excess electrons, which become the majority charge carriers.[1][2][3] This process is essential for creating n-type regions in various electronic devices, including integrated circuits, power devices, and solar cells.[2][4][5]

Antimony is particularly valued for its small diffusion coefficient, which allows for the creation of sharp, well-controlled doping profiles and buried layers.[1][2] Its diffusion is primarily substitutional, minimizing anomalous effects that can occur with other dopants.[1] While the prompt specified "antimony sulfate (B86663)," it is important to note that elemental antimony, antimony trioxide (Sb₂O₃), or ionized antimony for implantation are the standard sources used in semiconductor fabrication. Antimony sulfate is not a conventional dopant source for this application.

This document outlines the primary methods for antimony doping: Ion Implantation and Diffusion , providing detailed protocols and relevant technical data for research and development professionals.

Key Doping Methodologies

The two predominant techniques for introducing antimony into a silicon lattice are ion implantation and high-temperature diffusion.[6][7]

• Ion Implantation: This modern technique offers precise control over dopant concentration and depth.[6][7] Antimony ions are generated, accelerated to high energies, and embedded directly into the silicon wafer.[6][7][8] This method is highly reproducible and allows for the creation of complex, shallow junctions.[6][8]

• Diffusion: In this process, the silicon wafer is heated to high temperatures in an environment containing the dopant atoms. The antimony atoms then diffuse from the surface into the silicon lattice.[7] This can be achieved from solid, liquid (spin-on), or gaseous sources.[6]

Quantitative Data and Material Properties

Successful process design requires a thorough understanding of antimony's behavior in silicon. The following tables summarize key quantitative data.

Table 1: Solid Solubility of Antimony in Silicon

The solid solubility is the maximum concentration of antimony that can be dissolved in the silicon lattice at a given temperature. Exceeding this limit can lead to the precipitation of antimony, affecting electrical activation.[9]

Temperature (°C)	Maximum Solubility (atoms/cm³)
900	~1.0 x 10¹⁹
1000	~2.5 x 10¹⁹
1100	~4.5 x 10¹⁹
1200	~6.0 x 10¹⁹
1250	~7.0 x 10¹⁹[10]
1300	~5.3 x 10¹⁹[10]

Table 2: Typical Ion Implantation Parameters for Antimony

Ion implantation parameters directly control the resulting dopant profile. The energy determines the depth, and the dose determines the concentration.

Parameter	Typical Range	Purpose
Implant Energy	2 keV - 200 keV[6][11][12]	Controls the projected range (depth) of the ions. Lower energy for shallower junctions.
Implant Dose	1x10¹³ - 1x10¹⁶ ions/cm²[8][9]	Determines the total number of dopant atoms introduced per unit area.
Wafer Tilt/Twist	0° - 7°	Used to minimize ion channeling effects for more uniform profiles.
Annealing Temp.	600°C - 1100°C[11]	Required post-implant to repair lattice damage and electrically activate the dopants.[8]

Table 3: Resulting Electrical Properties

The primary goal of doping is to control the wafer's electrical resistivity.

Doping Level	Typical Resistivity (Ω·cm)	Typical Sheet Resistance (Ω/sq)
Lightly Doped	1 - 10	> 1000
Moderately Doped	0.1 - 1	100 - 1000
Heavily Doped (N+)	< 0.02[5][13]	< 100

Experimental Protocols

Protocol 1: N-Type Doping via Antimony Ion Implantation

This protocol describes a standard process for creating a shallow n-type region using low-energy antimony ion implantation, suitable for ultra-shallow junctions in CMOS devices.[8][11]

1. Materials and Equipment:

• Prime-grade P-type Silicon <100> wafers.

• Ion Implanter (Medium-current, capable of Sb⁺ ions).

• Rapid Thermal Annealing (RTA) system.

• Wafer cleaning station (SC-1, SC-2 solutions).

• Four-point probe for sheet resistance measurement.

• Secondary Ion Mass Spectrometry (SIMS) for profile analysis (optional).

2. Wafer Preparation (Pre-Implantation Clean):

• Perform a standard RCA clean to remove organic and metallic contaminants.

• Finish with a dilute HF dip to remove the native oxide layer immediately before loading into the implanter.

• Dry the wafers using a nitrogen gun.

3. Ion Implantation Procedure:

• Load the cleaned wafers into the ion implanter.

• Set the implantation parameters. For an ultra-shallow junction, a typical recipe is:

  • Species: Antimony (Sb⁺)

  • Energy: 5 keV[8]

  • Dose: 3 x 10¹⁴ ions/cm²[8]

  • Tilt/Twist: 7°/22° to minimize channeling.

• Execute the implantation recipe. The process is performed under high vacuum.

4. Post-Implantation Annealing (Activation):

• Transfer the implanted wafers to the RTA system.

• Perform a spike anneal to activate the dopants and repair crystal damage with minimal diffusion.[8]

  • Ambient: Nitrogen (N₂)

  • Temperature: 950°C[8]

  • Time: 1-5 seconds (spike).

• Allow the wafers to cool down before removal.

5. Characterization:

• Measure the sheet resistance across the wafer using a four-point probe to confirm successful doping and activation.

• (Optional) Analyze the dopant concentration versus depth profile using SIMS.

Protocol 2: N-Type Doping via Spin-On Dopant (SOD) Diffusion

This protocol details a diffusion process using a liquid antimony source, which is spun onto the wafer. This method is simpler than traditional gas-phase diffusion and suitable for applications where precise junction control is less critical than in ion implantation.[6]

1. Materials and Equipment:

• Prime-grade P-type Silicon <100> wafers.

• Antimony-based Spin-On Dopant (SOD) solution.

• Spin coater.

• Hot plate.

• Diffusion furnace with nitrogen (N₂) and oxygen (O₂) gas sources.

• Wafer cleaning station.

• Four-point probe.

2. Wafer Preparation:

• Perform a standard RCA clean on the silicon wafers.

• Perform a pre-bake on a hot plate at 150°C for 5 minutes to dehydrate the wafer surface.

3. SOD Application and Bake:

• Center a wafer on the spin coater chuck.

• Dispense the antimony SOD solution onto the center of the wafer.

• Spin the wafer at 3000 RPM for 30 seconds to achieve a uniform film.

• Transfer the wafer to a hot plate and perform a soft bake at 200°C for 15 minutes to evaporate the solvent.

4. High-Temperature Drive-In Diffusion:

• Load the coated wafers into the diffusion furnace at a standby temperature of ~800°C.

• Ramp the temperature up to the drive-in temperature, typically 1100-1200°C.

• Perform the drive-in step in a controlled ambient:

  • Temperature: 1150°C

  • Time: 30-60 minutes.

  • Ambient: 95% N₂ / 5% O₂. The small amount of oxygen helps maintain the integrity of the dopant source layer.

• Ramp the temperature down and pull the wafers from the furnace.

5. Dopant Glass Removal and Characterization:

• The diffusion process forms a layer of antimony-silicate glass on the surface. Remove this layer by immersing the wafers in a 10:1 buffered oxide etch (BOE) solution for 1-2 minutes.

• Rinse with deionized water and dry with a nitrogen gun.

• Measure the sheet resistance with a four-point probe to determine the final doping level.

Visualizations

Experimental and Logical Workflows

Caption: Workflow for Antimony Doping of Silicon Wafers.

Caption: Comparison of Implantation vs. Diffusion Doping.

References

• 1. Doping (semiconductor) - Wikipedia [en.wikipedia.org]
• 2. siliconmaterials.com [siliconmaterials.com]
• 3. sfu.ca [sfu.ca]
• 4. pv-magazine.com [pv-magazine.com]
• 5. powerwaywafer.com [powerwaywafer.com]
• 6. waferpro.com [waferpro.com]
• 7. Doping Methods in Silicon Wafer Processing [waferworld.com]
• 8. US20060017079A1 - N-type transistor with antimony-doped ultra shallow source and drain - Google Patents [patents.google.com]
• 9. repository.rit.edu [repository.rit.edu]
• 10. Equilibrium Carrier Density and Solubility of Antimony in Silicon for JES - IBM Research [research.ibm.com]
• 11. Research Portal [openresearch.surrey.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. electrochem.org [electrochem.org]

Application Notes and Protocols: Antimony Compounds in Battery Technology

A Note on Antimony Sulfate (B86663): Initial searches for the application of antimony sulfate (Sb₂(SO₄)₃) as an active material in modern rechargeable batteries (such as lithium-ion or sodium-ion) have found it to be not commonly documented in scientific literature. While antimony and its compounds are of significant interest in battery research, the focus has predominantly been on other forms, such as antimony metal, alloys, oxides, and particularly antimony sulfide (B99878).[1][2] Antimony sulfate's traditional uses include acting as a dopant for semiconductors and in the coating of anodes for electrolysis.[3] Its electrochemical behavior has been studied in aqueous solutions like sulfuric acid, primarily in the context of lead-acid battery grid corrosion, not as the main energy storage material.[3][4]

Given the limited direct application data for antimony sulfate, these notes will focus on the closely related and extensively researched antimony sulfide (Sb₂S₃) . This compound serves as an excellent case study for the application of antimony-based materials in next-generation battery anodes, aligning with the detailed requirements of this request.

Antimony Sulfide (Sb₂S₃) as a High-Performance Anode Material

Antimony sulfide (Sb₂S₃) is a promising anode material for lithium-ion (Li-ion), sodium-ion (Na-ion), and potassium-ion (K-ion) batteries due to its high theoretical specific capacity of approximately 946 mAh g⁻¹.[5][6] This high capacity is achieved through a dual mechanism of conversion and alloying reactions.[7][8] However, Sb₂S₃ anodes suffer from significant volume changes during the insertion and extraction of ions (lithiation/sodiation), which can lead to poor cycling stability and capacity fade.[7][8]

To overcome these challenges, researchers have focused on nanostructuring Sb₂S₃ and creating composites with conductive carbon materials like graphene, carbon nanotubes, and amorphous carbon.[9][10] These strategies aim to buffer the volume expansion, improve electrical conductivity, and enhance the overall electrochemical performance.[9]

Data Presentation: Electrochemical Performance of Sb₂S₃-Based Anodes

The following tables summarize the performance of various Sb₂S₃-based anode materials in Na-ion and Li-ion batteries as reported in the literature.

Table 1: Performance of Sb₂S₃ Anode Materials in Sodium-Ion Batteries

Anode Material Composition	Current Density (mA g⁻¹)	Reversible Capacity (mAh g⁻¹)	Cycle Life	Coulombic Efficiency (%)	Reference(s)
Sb₂S₃ Nanorods (NRs)	100	564.4	100 cycles	Not Specified	[6]
Sb₂S₃ NRs@rGO	100	769.1	100 cycles	Not Specified	[6]
Sb₂S₃ NRs@rGO	500	614.5	300 cycles	Not Specified	[6]
Multi-shell hollow Sb₂S₃	100	909.0	Not Specified	Not Specified	[9]
Multi-shell hollow Sb₂S₃	2000	604.0	Not Specified	Not Specified	[9]
Sb₂S₃@C Rods	100	699.1	100 cycles	Not Specified	[9]
Sb₂S₃@FeS₂/N-doped Graphene	100	725.4	90 cycles	Not Specified	[9]
α-Sb₂S₃@CuSbS₂ (binder-free)	50	506.7	50 cycles	Not Specified	[11]

Table 2: Performance of Sb₂S₃ Anode Materials in Lithium-Ion Batteries

Anode Material Composition	Current Density (mA g⁻¹)	Reversible Capacity (mAh g⁻¹)	Cycle Life	Coulombic Efficiency (%)	Reference(s)
Sb₂S₃ Nanorods wrapped in Graphene	100	~910	Not Specified	Not Specified	[7]
Colloidal Sb₂S₃ NPs (~20-25 nm)	2400	742 (initial), ~408 after 1200 cycles	1200 cycles	~55% retention	[5][12]
3D Sb₂S₃@CNTs	Not Specified	845	160 cycles	94.7% retention	[13]
Sb₂S₃/lotus-pollen composites	100	591	100 cycles	Not Specified	[8]
Sb₂S₃ Hollow Microspheres	200	674	50 cycles	~99%	[14]
Sb₂S₃/Sb Composite	1000	387	200 cycles	Not Specified	[8]

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Sb₂S₃ Nanorods Wrapped in Graphene

This protocol describes a one-pot hydrothermal method for synthesizing Sb₂S₃ nanorods encapsulated within reduced graphene oxide (rGO) sheets.[7]

Materials:

• Graphene Oxide (GO) aqueous dispersion

• Antimony Trichloride (SbCl₃)

• Thioacetamide (B46855) (CH₃CSNH₂)

• Deionized (DI) water

Procedure:

• Exfoliate graphite (B72142) oxide to form a stable GO aqueous dispersion through ultrasonication.

• Disperse a specific amount of GO in DI water to achieve a homogeneous suspension.

• Add SbCl₃ and thioacetamide to the GO suspension. Thioacetamide serves as the sulfur source.

• Stir the mixture vigorously for 30 minutes to ensure uniform mixing.

• Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and maintain it at 180°C for 12 hours.

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the black precipitate by filtration.

• Wash the product with DI water and ethanol (B145695) several times to remove any unreacted precursors and byproducts.

• Dry the final product in a vacuum oven at 60°C for 12 hours.

Protocol 2: Electrode Fabrication and Cell Assembly

This protocol outlines the standard procedure for preparing the working electrode and assembling a coin cell for electrochemical testing.[11][15]

Materials:

• Synthesized Sb₂S₃-based active material

• Acetylene (B1199291) black (conductive agent)

• Polyvinylidene fluoride (B91410) (PVDF) binder

• N-methyl-2-pyrrolidinone (NMP) solvent

• Copper foil (current collector)

• Lithium or Sodium metal foil (counter/reference electrode)

• Separator (e.g., glass fiber)

• Electrolyte (e.g., 1 M LiPF₆ in EC/DEC or 1 M NaClO₄ in EC/PC)

Procedure:

• Slurry Preparation: Mix the active material (e.g., Sb₂S₃@rGO), acetylene black, and PVDF binder in a weight ratio of 8:1:1.[15]

• Add a small amount of NMP solvent to the mixture and grind thoroughly in a mortar or use a planetary mixer to form a homogeneous slurry.

• Electrode Coating: Coat the prepared slurry onto a copper foil using a doctor blade technique to ensure a uniform thickness.

• Drying: Dry the coated copper foil in a vacuum oven at 60-80°C for 12 hours to completely remove the NMP solvent.

• Electrode Punching: Punch the dried electrode sheet into circular discs of a specific diameter (e.g., 12 mm).

• Cell Assembly: In an argon-filled glovebox, assemble a CR2032-type coin cell using the prepared electrode disc as the working electrode, lithium or sodium foil as the counter electrode, a glass fiber separator, and a few drops of the appropriate electrolyte.

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. portminesllc.com [portminesllc.com]
• 2. Antimony-based materials as promising anodes for rechargeable lithium-ion and sodium-ion batteries - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. content.ampp.org [content.ampp.org]
• 4. LEAD-ACID BATTERIES DEPARTMENT111 [labatscience.com]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]
• 6. Synthesis of Sb2S3 NRs@rGO Composite as High-Performance Anode Material for Sodium-Ion Batteries [mdpi.com]
• 7. Enhanced electrochemical performance of lithium ion batteries using Sb2S3 nanorods wrapped in graphene nanosheets as anode materials - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Recent Advances in Antimony Sulfide-Based Nanomaterials for High-Performance Sodium-Ion Batteries: A Mini Review [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. A novel and fast method to prepare a Cu-supported α-Sb2S3@CuSbS2 binder-free electrode for sodium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 14. Template-Free Synthesis of Sb2S3 Hollow Microspheres as Anode Materials for Lithium-Ion and Sodium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sb2S3-based conversion-alloying dual mechanism anode for potassium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing hydrolysis of antimony sulfate in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the hydrolysis of antimony sulfate (B86663) during experiments.

Frequently Asked Questions (FAQs)

Q1: My antimony sulfate solution has turned cloudy and a white precipitate has formed. What is happening?

A1: The cloudiness and white precipitate are characteristic signs of antimony sulfate hydrolysis. In aqueous solutions, especially at or near neutral pH, antimony sulfate reacts with water to form insoluble basic antimony salts or antimony(III) oxide.[1][2] To prevent this, it is crucial to maintain a sufficiently acidic environment.

Q2: What is the ideal pH range to maintain the stability of an antimony sulfate solution?

A2: Antimony(III) compounds are prone to hydrolysis in neutral or basic conditions.[3] While a specific "ideal" pH range is not universally defined and depends on the desired concentration, acidic conditions are essential. The solubility of antimony increases with increasing acidity.[4] For many applications, maintaining a pH below 3 is a good starting point to prevent precipitation.

Q3: Can I dissolve antimony sulfate in pure water?

A3: It is not recommended to dissolve antimony sulfate in pure, unacidified water. Antimony sulfate is deliquescent and will hydrolyze in water, leading to the formation of insoluble precipitates.[1][2]

Q4: How long can I store a prepared antimony sulfate solution?

A4: The stability of the solution over time depends on the solvent and storage conditions. A dilute standard solution of antimony prepared by dissolving elemental antimony in sulfuric acid and then diluting with water has been found to be stable for over 50 days when stored in glass or polyethylene (B3416737) containers.[5] In contrast, solutions containing hydrochloric acid have been observed to deteriorate more rapidly.[5] It is always best practice to prepare solutions fresh when possible, especially for sensitive applications.

Q5: Are there any alternative antimony compounds that are less prone to hydrolysis?

A5: Yes, for applications where a water-soluble and more stable antimony compound is required, antimony potassium tartrate (also known as "emetic tartar") is a commonly used alternative.[3] It is more stable in aqueous solutions compared to antimony sulfate.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
White precipitate forms immediately upon adding antimony sulfate to water.	Rapid hydrolysis due to neutral pH.	Prepare the solution by adding antimony sulfate to a pre-acidified solvent (e.g., dilute sulfuric acid).
Solution becomes cloudy over time.	Gradual hydrolysis due to insufficient acidity or absorption of atmospheric moisture.	Ensure the storage container is tightly sealed. If the solution is not sufficiently acidic, lower the pH by adding a small amount of concentrated acid (e.g., sulfuric acid).
Inconsistent results in experiments using an antimony sulfate solution.	Degradation of the stock solution due to hydrolysis, leading to a lower effective concentration of soluble antimony.	Prepare fresh antimony sulfate solutions for critical experiments. Verify the acidity of the stock solution before use.
Difficulty dissolving antimony sulfate.	The compound is hygroscopic and may have already partially hydrolyzed.	Use high-purity, anhydrous antimony sulfate and ensure it is stored in a desiccator. Dissolution should be performed in a suitable acidic solvent.

Experimental Protocols

Protocol 1: Preparation of a Stable Antimony Sulfate Stock Solution (e.g., 0.1 M in Sulfuric Acid)

Objective: To prepare a stock solution of antimony sulfate that is stable against hydrolysis for general laboratory use.

Materials:

• Antimony(III) sulfate (Sb₂(SO₄)₃)

• Concentrated sulfuric acid (H₂SO₄, 98%)

• Deionized water

• Volumetric flask

• Appropriate personal protective equipment (PPE): safety goggles, lab coat, acid-resistant gloves.

Procedure:

• Safety First: Perform all steps in a well-ventilated fume hood. Concentrated sulfuric acid is highly corrosive.

• Acid Dilution: In a volumetric flask, add approximately 50% of the final desired volume of deionized water.

• Acidification: Slowly and carefully add the calculated amount of concentrated sulfuric acid to the water to achieve the desired final acid concentration (e.g., for a final concentration of 1 M H₂SO₄ in a 100 mL solution, add approximately 5.4 mL of 98% H₂SO₄ to 90 mL of water). Always add acid to water, never the other way around. The dilution of sulfuric acid is an exothermic process. Allow the solution to cool to room temperature.

• Dissolving Antimony Sulfate: Weigh the required amount of antimony(III) sulfate and slowly add it to the cooled, acidified water while stirring continuously until it is completely dissolved.

• Final Volume Adjustment: Once the antimony sulfate is dissolved, add deionized water to the volumetric flask to reach the final desired volume.

• Storage: Transfer the solution to a tightly sealed, clearly labeled glass or polyethylene bottle. Store at room temperature.

Protocol 2: Preparation of Antimony Sulfate from Elemental Antimony

Objective: To synthesize antimony sulfate from elemental antimony. This method is useful when high-purity antimony sulfate is required.

Materials:

• Finely powdered elemental antimony (Sb)

• Concentrated sulfuric acid (H₂SO₄, 98%)

• Glacial acetic acid

• Diethyl ether

• Heating mantle and round-bottom flask with reflux condenser

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum desiccator with a desiccant (e.g., solid potassium hydroxide)

Procedure:

• Reaction Setup: In a round-bottom flask placed in a heating mantle and equipped with a reflux condenser, add concentrated sulfuric acid.

• Reaction: Slowly add the finely powdered antimony to the sulfuric acid. Heat the mixture to boiling. The reaction is complete when the antimony has fully dissolved.[1]

• Crystallization: Allow the solution to cool. Antimony sulfate will crystallize out as small white needles.[1]

• Filtration and Washing: Filter the crystals using a Büchner funnel. Wash the crystals twice with glacial acetic acid and then with diethyl ether to remove residual acid and water.[1]

• Drying: Dry the purified antimony sulfate crystals in a vacuum desiccator over a suitable desiccant.[1]

Quantitative Data

Solubility of Antimony Compounds in Sulfuric Acid at 298 K

The following table summarizes the solubility of different antimony compounds in aqueous sulfuric acid solutions. This data highlights the increased solubility of antimony in more acidic conditions.

Sulfuric Acid Concentration (kmol/m³)	Antimony Species	Log K⁰ (Equilibrium Constant)
0 to 6	Sb₂O₅	11.7 ± 0.5
0 to 6	Sb₂O₃	32 ± 1
0 to 6	Sb₂(SO₄)₃	55 ± 2
Data sourced from a study on antimony speciation and solubility.[4]

Visualizations

Caption: Workflow for preventing antimony sulfate hydrolysis.

Caption: Signaling pathway of antimony sulfate hydrolysis.

References

• 1. prepchem.com [prepchem.com]
• 2. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Stability of dilute standard solutions of antimony, arsenic, iron and rhenium used in colorimetry - Analyst (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Antimony Sulfate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of antimony sulfate (B86663) (Sb₂(SO₄)₃) from common impurities. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data summaries to facilitate successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial antimony sulfate?

A1: Commercial antimony sulfate can contain various impurities depending on the manufacturing process and the purity of the raw materials. Common impurities include other metals such as lead, arsenic, iron, and copper, which are often found in antimony ores.[1] Additionally, due to its hygroscopic nature, antimony sulfate can absorb moisture from the air and may also contain basic antimony sulfates formed by hydrolysis.[2]

Q2: What are the primary methods for purifying antimony sulfate?

A2: The primary methods for purifying antimony sulfate are recrystallization from concentrated sulfuric acid and controlled hydrolytic precipitation. Recrystallization leverages the temperature-dependent solubility of antimony sulfate in concentrated sulfuric acid to separate it from less soluble or more soluble impurities.[3] Hydrolytic precipitation involves the addition of water to an acidic solution of antimony sulfate to selectively precipitate basic antimony sulfate, leaving more soluble impurities in the solution.[4][5]

Q3: Why is it important to control the concentration of sulfuric acid during purification?

A3: The concentration of sulfuric acid is a critical parameter in both the synthesis and purification of antimony sulfate.[2] During recrystallization, a high concentration of sulfuric acid is necessary to dissolve the antimony sulfate. If the acid is too dilute, hydrolysis will occur, leading to the precipitation of insoluble basic antimony oxides and sulfates.[2][6]

Q4: Can I use water to recrystallize antimony sulfate?

A4: No, antimony sulfate cannot be recrystallized from water. It is highly susceptible to hydrolysis in aqueous solutions, which results in the formation of insoluble basic antimony salts.[2][6] Therefore, a non-aqueous solvent in which antimony sulfate is soluble at high temperatures and less soluble at low temperatures, such as concentrated sulfuric acid, must be used.

Q5: How can I remove arsenic impurities from my antimony sulfate sample?

A5: Arsenic is a common and challenging impurity to remove from antimony compounds. Co-precipitation with iron(III) hydroxide (B78521) can be an effective method for removing arsenic from solutions.[7] In the context of antimony sulfate purification, dissolving the impure sample in a suitable acid and then adjusting the pH to precipitate ferric arsenate while keeping antimony in solution could be a viable strategy.

Troubleshooting Guides

This guide addresses specific issues that may arise during the purification of antimony sulfate.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Purified Antimony Sulfate After Recrystallization	- Incomplete dissolution in hot sulfuric acid.- Cooling the solution too quickly, leading to the formation of fine crystals that are difficult to filter.- Using an excessive amount of sulfuric acid.	- Ensure the antimony sulfate is fully dissolved in the hot concentrated sulfuric acid by maintaining the temperature and stirring.- Allow the solution to cool slowly to promote the growth of larger, more easily filterable crystals.- Use the minimum amount of hot sulfuric acid necessary to dissolve the sample.
Product is Contaminated with Basic Antimony Sulfates	- Exposure of the antimony sulfate to moisture or air.- Using insufficiently concentrated sulfuric acid for recrystallization.	- Handle and store antimony sulfate in a dry, inert atmosphere (e.g., in a desiccator over a strong drying agent like P₂O₅).- Ensure the sulfuric acid used for recrystallization is of high concentration (e.g., 98%).
Incomplete Removal of Metallic Impurities	- The chosen purification method is not effective for the specific impurity.- Impurities have similar solubility properties to antimony sulfate under the purification conditions.	- Consider a multi-step purification process. For example, a chemical precipitation step to remove a specific impurity followed by recrystallization.- For certain impurities, advanced techniques like ion exchange or solvent extraction might be necessary.[8][9]
Formation of a Gelatinous Precipitate During Hydrolytic Precipitation	- The pH was increased too rapidly.- The concentration of antimony sulfate in the initial solution was too high.	- Add the water or basic solution for hydrolysis slowly and with vigorous stirring to ensure localized pH changes are minimized.- Start with a more dilute solution of impure antimony sulfate.

Experimental Protocols

Method 1: Purification by Recrystallization from Concentrated Sulfuric Acid

This method is suitable for removing impurities that have different solubility profiles in concentrated sulfuric acid compared to antimony sulfate.

Materials:

• Impure antimony sulfate

• Concentrated sulfuric acid (98%)

• Glacial acetic acid

• Diethyl ether

• Beaker

• Heating mantle or hot plate

• Glass stirring rod

• Buchner funnel and flask

• Filter paper (acid-resistant)

• Vacuum desiccator with a suitable desiccant (e.g., P₂O₅)

Procedure:

• Carefully add the impure antimony sulfate to a beaker containing concentrated sulfuric acid. A ratio of approximately 20 g of antimony sulfate to 400 g of sulfuric acid can be used as a starting point.[3]

• Gently heat the mixture with continuous stirring until the antimony sulfate completely dissolves.

• If any insoluble impurities are present, hot-filter the solution through a pre-heated funnel with acid-resistant filter paper.

• Allow the clear filtrate to cool down slowly to room temperature. Antimony sulfate will crystallize as small white needles.[3]

• Further cooling in an ice bath can maximize the yield of the crystals.

• Separate the crystals from the sulfuric acid by vacuum filtration using a Buchner funnel.

• Wash the collected crystals twice with glacial acetic acid to remove residual sulfuric acid.[3]

• Follow with a wash using diethyl ether to remove the acetic acid.[3]

• Dry the purified antimony sulfate crystals in a vacuum desiccator over a strong desiccant.

Method 2: Purification by Controlled Hydrolytic Precipitation

This method is effective for separating antimony sulfate from impurities that are more soluble in dilute acidic solutions.

Materials:

• Impure antimony sulfate

• Concentrated sulfuric acid (98%)

• Deionized water

• Beaker

• Magnetic stirrer and stir bar

• pH meter or pH indicator paper

• Buchner funnel and flask

• Filter paper

Procedure:

• Dissolve the impure antimony sulfate in a minimal amount of concentrated sulfuric acid to form a clear solution.

• Slowly and carefully add this acidic solution to a larger volume of vigorously stirred deionized water. This will cause the hydrolysis of antimony sulfate and the precipitation of a basic antimony sulfate.

• Monitor the pH of the solution. The optimal pH for the precipitation of antimony(III) as an oxide or basic salt is typically in the neutral to slightly alkaline range, however, to maintain selectivity, a mildly acidic pH may be preferable.[4]

• Allow the precipitate to settle.

• Separate the precipitate by filtration using a Buchner funnel.

• Wash the precipitate with deionized water to remove any remaining soluble impurities.

• The purified basic antimony sulfate can then be redissolved in concentrated sulfuric acid and the salt can be recrystallized as described in Method 1, if the anhydrous sulfate is the desired final product.

Quantitative Data

The following table summarizes the expected purity levels and yields for the described purification methods. These values are estimates and can vary depending on the nature and concentration of the initial impurities.

Purification Method	Parameter	Expected Value	Notes
Recrystallization from H₂SO₄	Purity	> 99.5%	Can be very effective for removing metallic impurities with different solubilities in concentrated acid.
Yield	70-90%	Yield is dependent on the cooling rate and the final temperature.
Hydrolytic Precipitation	Purity of Basic Salt	> 99%	Effective for removing highly soluble metal sulfates.
Yield	> 95%	Precipitation is generally near-quantitative if the pH is controlled correctly.

Visualizations

Caption: Experimental workflows for the purification of antimony sulfate.

Caption: Logical relationship between the problem, strategies, and outcomes.

References

• 1. web.mit.edu [web.mit.edu]
• 2. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Hydrolysis of Antimony(III)-Hydrochloric Acid Solution at 25°C | Semantic Scholar [semanticscholar.org]
• 6. Influence of Humic Acids on the Removal of Arsenic and Antimony by Potassium Ferrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bc-mlard.ca [bc-mlard.ca]
• 8. US5366715A - Method for selectively removing antimony and bismuth from sulphuric acid solutions - Google Patents [patents.google.com]
• 9. CA1207980A - Method for purification of sulfuric acid solution - Google Patents [patents.google.com]

Technical Support Center: Stabilizing Antimony Sulfate Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of antimony sulfate (B86663) solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to address common challenges encountered during experimental work.

Troubleshooting Guide & FAQs

This section addresses common issues related to the instability of antimony sulfate solutions, offering explanations and practical solutions.

FAQs

• Q1: Why is my antimony sulfate solution turning cloudy or forming a white precipitate?

  • A1: Cloudiness or precipitation in your antimony sulfate solution is most likely due to hydrolysis. Antimony(III) sulfate (Sb₂(SO₄)₃) reacts with water, especially in neutral or low-acidity conditions, to form insoluble basic antimony salts or antimony(III) oxide.[1][2] To prevent this, it is crucial to maintain a sufficiently acidic environment.

• Q2: What is the best way to dissolve antimony sulfate to create a stable solution?

  • A2: Antimony sulfate should be dissolved in an acidic medium, not in pure water.[1][3][4] The use of sulfuric acid is recommended to maintain a low pH and prevent hydrolysis. For a detailed procedure, refer to the Experimental Protocols section.

• Q3: Can I use an acid other than sulfuric acid to stabilize my solution?

  • A3: While antimony sulfate is soluble in acids generally, using sulfuric acid is advantageous as it provides a common ion (sulfate), which can help to suppress the dissolution of any potential basic sulfate precipitates according to Le Chatelier's principle. While some protocols use hydrochloric acid, these solutions have been reported to be less stable, especially when exposed to light.[5]

• Q4: How does temperature affect the stability of my antimony sulfate solution?

  • A4: While heating can be used to initially dissolve antimony compounds in concentrated sulfuric acid[4][6], temperature can also affect the solubility of different antimony salts. For prepared solutions, it is generally advisable to store them at a constant, controlled temperature to avoid precipitation due to changes in solubility.

• Q5: Are there any additives that can enhance the stability of my antimony sulfate solution?

  • A5: Yes, complexing agents can significantly improve the stability of antimony solutions. Tartaric acid is a commonly used complexing agent that can increase the solubility of antimony salts and prevent precipitation.[2][7]

• Q6: How long can I expect my stabilized antimony sulfate solution to remain stable?

  • A6: A properly prepared and stored antimony sulfate solution, maintained at a sufficient acidity, can be stable for an extended period. For instance, dilute standard solutions of antimony prepared by dissolving elemental antimony in sulfuric acid and then diluting with water have been found to be stable for at least 50 days.[5]

Data Presentation

The stability of antimony sulfate solutions is critically dependent on the concentration of sulfuric acid. Below is a summary of the stable solid phases of antimony(III) sulfates at various sulfuric acid concentrations at 25°C. Maintaining the sulfuric acid concentration within a range where a more soluble form is stable is key to preventing precipitation.

Sulfuric Acid Concentration (g/L)	Stable Solid Phase of Antimony(III) Sulfate
0 - 20	Sb₂O₃
30 - 360	2Sb₂O₃·SO₃
400 - 560	3Sb₂O₃·2SO₃
590 - 880	Sb₂O₃·SO₃
950 - 1280	Sb₂O₃·2SO₃
1370 - 1800	Sb₂O₃·3SO₃

Table adapted from data presented in "BEHAVIOR OF ANTIMONY AND ARSENIC IN SULFURIC ACID SOLUTION".[8]

Experimental Protocols

Protocol for Preparation of a Stable Antimony Sulfate Stock Solution

This protocol details the steps for preparing a stable stock solution of antimony sulfate.

Materials:

• Antimony(III) oxide (Sb₂O₃) or elemental antimony powder

• Concentrated sulfuric acid (H₂SO₄)

• Deionized water

• Heating magnetic stirrer

• Volumetric flasks

• Appropriate personal protective equipment (PPE): lab coat, safety goggles, and acid-resistant gloves

Procedure:

• Acid Preparation: In a fume hood, carefully add a calculated volume of concentrated sulfuric acid to a beaker containing a magnetic stir bar.

• Dissolution: While stirring, slowly and cautiously add the antimony(III) oxide or elemental antimony powder to the concentrated sulfuric acid.

• Heating: Gently heat the mixture on a heating magnetic stirrer. For dissolving elemental antimony, boiling concentrated sulfuric acid may be required.[6] A preparation using 18 M sulfuric acid at 200°C has been documented for the synthesis of antimony(III) sulfate.[1]

• Cooling: Once the antimony compound is completely dissolved, turn off the heat and allow the solution to cool to room temperature.

• Dilution (if necessary): Carefully and slowly add the cooled, concentrated solution to a volumetric flask containing deionized water. Always add acid to water, never the other way around. The final solution should have a sufficient excess of sulfuric acid to maintain stability.

• Final Volume: Bring the solution to the final desired volume with deionized water and mix thoroughly.

• Storage: Store the solution in a well-sealed, appropriate container at room temperature.

Mandatory Visualizations

Logical Workflow for Preventing Precipitation of Antimony Sulfate

The following diagram illustrates the decision-making process to avoid precipitation in antimony sulfate solutions.

Caption: Troubleshooting workflow for antimony sulfate solution instability.

Signaling Pathway of Antimony Sulfate Hydrolysis

This diagram illustrates the chemical pathway leading to the precipitation of antimony sulfate via hydrolysis.

Caption: Hydrolysis pathway of antimony sulfate leading to precipitation.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. americanelements.com [americanelements.com]
• 4. Antimony (III) sulphate [himedialabs.com]
• 5. Stability of dilute standard solutions of antimony, arsenic, iron and rhenium used in colorimetry - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. prepchem.com [prepchem.com]
• 7. mdpi.com [mdpi.com]
• 8. publicacoes.entmme.org [publicacoes.entmme.org]

Technical Support Center: Antimony Sulfate in Catalysis

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing antimony sulfate (B86663) in catalytic applications. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is antimony sulfate and what are its primary catalytic applications?

Antimony(III) sulfate, Sb₂(SO₄)₃, is a Lewis acid catalyst. Due to its ability to accept electron pairs, it can activate various functional groups in organic synthesis. It is particularly noted for its use in reactions such as the imino Diels-Alder reaction to synthesize complex heterocyclic compounds like tetrahydroquinolines.[1] Its application as a solid acid catalyst is also being explored.

Q2: What are the main safety precautions I should take when handling antimony sulfate?

Antimony(III) sulfate is harmful if swallowed or inhaled and is toxic to aquatic life. It is crucial to handle it in a well-ventilated area, preferably a fume hood, while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a dust mask. Avoid generating dust. Always consult the Safety Data Sheet (SDS) before use.

Q3: How should I store antimony sulfate?

Antimony(III) sulfate is hygroscopic and deliquescent, meaning it readily absorbs moisture from the air, which can lead to hydrolysis and deactivation.[2] It should be stored in a tightly sealed container in a dry, well-ventilated place, away from moisture. A desiccator is recommended for long-term storage.

Q4: Is antimony sulfate reusable?

Yes, in some applications, antimony(III) sulfate has been reported as a reusable catalyst, which makes it an economically and environmentally attractive option.[3] However, its reusability depends on the reaction conditions and the workup procedure. Leaching of the active species can be a problem, affecting its long-term stability and reusability.

Troubleshooting Guides

Issue 1: Low or No Catalytic Activity

Symptom: The reaction does not proceed, or the yield of the desired product is significantly lower than expected.

Possible Causes & Solutions:

• Catalyst Deactivation by Moisture: Antimony sulfate is highly sensitive to moisture. Water present in the solvent, reagents, or glassware can hydrolyze the catalyst, rendering it inactive.[2][4]

  • Solution: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]

• Insufficient Catalyst Loading: The amount of catalyst may be too low to effectively promote the reaction.

  • Solution: Incrementally increase the catalyst loading (e.g., from 5 mol% to 10 mol%). Be aware that excessive loading can sometimes lead to side reactions.

• Poor Solubility: The catalyst may not be sufficiently soluble in the chosen reaction solvent, leading to a heterogeneous mixture with limited active sites available.

  • Solution: Screen different anhydrous solvents to find one that better solubilizes antimony sulfate without interfering with the reaction.

• Presence of Inhibitors/Poisons: Reactants or the solvent may contain impurities that act as catalyst poisons. Common poisons for Lewis acids include basic compounds (e.g., amines) or compounds with strongly coordinating atoms (e.g., sulfur-containing compounds).[5]

  • Solution: Purify all starting materials and solvents before use. Techniques like distillation, recrystallization, or passing through a plug of a suitable adsorbent can be effective.

Issue 2: Inconsistent Results and Poor Reproducibility

Symptom: Reaction outcomes (yield, selectivity) vary significantly between batches even under seemingly identical conditions.

Possible Causes & Solutions:

• Variable Moisture Content: Inconsistent exclusion of atmospheric moisture is a primary cause of irreproducibility.[4]

  • Solution: Standardize the procedure for drying glassware, solvents, and reagents. Always use an inert atmosphere.

• Catalyst Quality: The purity and physical state of the antimony sulfate can vary between suppliers or even batches.

  • Solution: If possible, characterize the catalyst before use (e.g., via XRD or TGA). Stick to a single, reliable supplier.

• Reaction Temperature Fluctuations: Inconsistent temperature control can affect reaction rates and selectivity.

  • Solution: Use a calibrated thermostat and ensure uniform heating or cooling of the reaction vessel.

Issue 3: Difficulty in Catalyst Recovery and Reuse

Symptom: Significant loss of catalyst mass or a sharp drop in activity upon reuse.

Possible Causes & Solutions:

• Leaching of the Catalyst: Antimony sulfate may have some solubility in the reaction medium or during the workup process, leading to its loss.

  • Solution: After the reaction, cool the mixture and attempt to precipitate the catalyst by adding a non-polar solvent. Isolate by filtration. Alternatively, if the product is soluble in a specific solvent that the catalyst is not, selective extraction can be employed.

• Fouling of the Catalyst Surface: Insoluble byproducts or polymers can deposit on the catalyst's surface, blocking active sites.

  • Solution: Wash the recovered catalyst with a solvent that can dissolve the fouling agents but not the catalyst itself.

• Structural Changes: The catalyst's physical structure may change during the reaction or recovery process.

  • Solution: If you suspect structural degradation, consider regeneration (see below) or using a fresh batch of catalyst.

Quantitative Data

The deactivation of Lewis acid catalysts by moisture is a critical issue. The following table provides illustrative data on the impact of water content on the yield of a generic Lewis acid-catalyzed reaction. While not specific to antimony sulfate, it highlights the general trend and the importance of maintaining anhydrous conditions.

Water Content (ppm)	Representative Yield (%)	Remarks
< 10	95	Reaction proceeds to completion under strictly anhydrous conditions.
50	65	A noticeable decrease in yield is observed with minor water contamination.
100	30	Significant inhibition of the reaction occurs.
250	< 5	The Lewis acid is almost completely quenched by water, leading to reaction failure.
> 500	0	No product is formed.
(Data is representative for a generic moisture-sensitive Lewis acid-catalyzed reaction and serves for illustrative purposes.)[4]

Experimental Protocols

General Protocol for a Reaction Catalyzed by Antimony(III) Sulfate (e.g., Imino Diels-Alder)

• Preparation: Oven-dry all glassware (e.g., round-bottom flask, condenser) at 120°C for at least 4 hours and allow to cool in a desiccator.

• Reaction Setup: Assemble the glassware and flush the system with a dry, inert gas (e.g., nitrogen or argon). Maintain a positive pressure of the inert gas throughout the experiment.

• Addition of Reagents: To the reaction flask, add antimony(III) sulfate (e.g., 10 mol%), the dienophile, and the aldehyde under the inert atmosphere.

• Solvent Addition: Add the anhydrous solvent (e.g., methanol) via a dry syringe.

• Reactant Addition: Add the amine dropwise to the stirred solution.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol for Catalyst Recovery and Reuse

• Post-Reaction: After the reaction is complete, cool the reaction vessel.

• Catalyst Precipitation: Add a non-polar solvent (e.g., hexane (B92381) or diethyl ether) to the reaction mixture to precipitate the solid antimony sulfate catalyst.

• Isolation: Isolate the catalyst by filtration under an inert atmosphere.

• Washing: Wash the recovered catalyst with small portions of the non-polar solvent used for precipitation to remove any adsorbed organic residues.

• Drying: Dry the catalyst under high vacuum to remove residual solvent.

• Storage: Store the dried, recovered catalyst in a desiccator under an inert atmosphere until the next use.

• Activity Test: Before using the recovered catalyst on a large scale, perform a small-scale test reaction to assess its activity compared to the fresh catalyst.

General Strategy for Catalyst Regeneration

While a specific protocol for antimony sulfate is not widely documented, general methods for regenerating solid acid catalysts that have been deactivated by coking or fouling can be attempted:

• Solvent Washing: Wash the recovered catalyst with a suitable organic solvent to remove soluble organic deposits.

• Calcination: For deactivation due to coking, a controlled calcination (heating in the presence of air or oxygen) can burn off the carbonaceous deposits. The temperature and duration must be carefully optimized to avoid thermal degradation of the catalyst. This should be approached with caution for antimony sulfate, as it may decompose at high temperatures. A preliminary thermal analysis (TGA) of the fresh catalyst is recommended to determine its decomposition temperature.

Visual Guides

Caption: Troubleshooting workflow for low catalytic yield.

Caption: Common deactivation pathways for antimony sulfate catalyst.

References

• 1. Antimony(III) sulfate = 95.0 7446-32-4 [sigmaaldrich.com]
• 2. Lewis Acid Stability in Extreme Reaction Conditions [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Antimony Sulfate for Semiconductor Doping

This guide provides researchers, scientists, and professionals with essential information for using antimony sulfate (B86663) as a doping agent in semiconductor fabrication. It includes frequently asked questions, troubleshooting advice for common experimental issues, and generalized protocols.

Frequently Asked Questions (FAQs)

Q1: What is antimony, and why is it used for semiconductor doping?

Antimony (Sb) is a chemical element used as an n-type dopant in semiconductor manufacturing, particularly for silicon.[1][2] As a Group V element, it introduces extra electrons when substituted into the lattice of a Group IV semiconductor like silicon, increasing the number of free charge carriers and thus enhancing electrical conductivity.[2][3][4] Antimony is valued for creating heavily doped layers with sharp, well-defined profiles and is considered a strong alternative to arsenic for producing ultra-shallow junctions in advanced semiconductor devices.[5][6]

Q2: Why use antimony sulfate (Sb₂(SO₄)₃) as a dopant source?

Antimony sulfate is a hygroscopic salt that is soluble in acidic solutions.[7][8] Its solubility makes it suitable for solution-based doping techniques, such as spin-on dopant (SOD) processes or chemical bath depositions, where a liquid precursor is applied to the semiconductor wafer.[7] This offers an alternative to more capital-intensive methods like ion implantation or vapor-phase doping during crystal growth.[5][9]

Q3: What are the typical target concentrations for antimony doping?

Doping levels are classified as light or heavy and depend entirely on the application:

• Light Doping: Achieved when approximately one dopant atom is added per 100 million intrinsic atoms.[4]

• Heavy Doping (n+): Involves adding many more dopant atoms, on the order of one per ten thousand intrinsic atoms.[4] For heavily doped silicon, antimony can achieve resistivities below 0.02 Ω·cm.[5] In some cases, active donor concentrations can approach 10²¹ cm⁻³.[10]

Q4: How does antimony doping affect the semiconductor's properties?

Introducing antimony into a semiconductor lattice primarily increases the n-type carrier (electron) concentration.[3] This leads to:

• Increased Electrical Conductivity: More free electrons are available to carry current.[2]

• Decreased Resistivity: The material's resistance to electrical flow is reduced.

• Changes in Carrier Mobility: At very high doping concentrations, carrier mobility may decrease due to increased scattering from ionized impurities.[11][12]

Q5: What safety precautions are necessary when handling antimony sulfate?

Antimony sulfate is harmful if swallowed or inhaled and is toxic to aquatic life with long-lasting effects.[13] Users must handle the compound in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed handling and disposal instructions.[7]

Troubleshooting Guide

This section addresses specific problems that may arise during the doping process.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Carrier Concentration / Insufficient Doping	1. Inadequate Dopant Concentration: The antimony sulfate solution may be too dilute. 2. Incomplete Diffusion: The temperature or time for the thermal annealing (drive-in) step may be insufficient. 3. Poor Surface Wetting: The dopant solution may not have coated the wafer surface uniformly. 4. Oxide Barrier: A native oxide layer on the semiconductor surface can inhibit dopant diffusion.	1. Increase Concentration: Carefully increase the molarity of the antimony sulfate solution. 2. Optimize Annealing: Increase the annealing temperature or duration. A higher thermal budget promotes deeper diffusion.[6] 3. Improve Surface Preparation: Use a suitable surfactant or perform a surface treatment (e.g., HF dip for silicon) to ensure uniform coating. 4. Pre-Diffusion Etch: Perform a brief etch (e.g., with hydrofluoric acid for silicon) immediately before applying the dopant solution to remove the native oxide layer.
Non-Uniform Resistivity Across Wafer	1. Uneven Application of Dopant: The spin-coating or deposition process resulted in a non-uniform film thickness. 2. Inconsistent Thermal Profile: The furnace or hot plate used for annealing may have temperature gradients. 3. Dopant Evaporation: Uncontrolled evaporation of antimony during high-temperature steps can affect uniformity, a known challenge in Czochralski growth methods.[1]	1. Refine Application Technique: Optimize spin-coater speed and time to achieve a consistent film. Ensure the environment is free of particulates. 2. Calibrate Furnace: Verify the temperature uniformity of the annealing equipment. Using a carrier wafer can sometimes improve thermal distribution. 3. Control Annealing Atmosphere: Perform the drive-in step in a controlled atmosphere (e.g., nitrogen or argon) to minimize dopant loss through evaporation.
High Defect Density / Poor Crystal Quality	1. Excessive Doping Concentration: Very high concentrations of antimony can introduce significant lattice strain because its atomic diameter is larger than that of silicon.[5] 2. Contamination: Impurities in the antimony sulfate solution or on the wafer surface can be driven into the semiconductor lattice. 3. Thermal Shock: Ramping the temperature up or down too quickly during annealing can create crystal defects.	1. Reduce Concentration: Doping beyond the solid solubility limit can lead to precipitation and defects.[14] Reduce the antimony sulfate concentration to an optimal level.[15] 2. Use High-Purity Materials: Ensure the use of high-purity antimony sulfate and solvents. Perform rigorous pre-cleaning of the semiconductor wafer. 3. Optimize Thermal Ramping: Use slower, controlled temperature ramp rates during the annealing process to minimize thermal stress on the wafer.
Poor Electrical Activation of Dopant	1. Substitutional Site Issues: Antimony atoms may not be properly located on substitutional sites within the crystal lattice. 2. Formation of Complexes: Dopant atoms may form electrically inactive clusters or complexes, especially at very high concentrations. 3. Insufficient Annealing: The post-doping anneal is critical for repairing lattice damage and electrically "activating" the dopant atoms.	1. Optimize Anneal: A proper post-anneal thermal budget is crucial for incorporating Sb atoms into the lattice correctly.[6] 2. Stay Within Solubility Limits: Avoid excessively high concentrations that promote the formation of inactive precipitates.[14] 3. Review Annealing Parameters: Ensure the annealing temperature and time are sufficient to repair any implant or diffusion-induced damage and activate the dopants.

Quantitative Data on Antimony Doping

The following tables summarize key quantitative parameters related to antimony doping, primarily in silicon, compiled from various experimental studies.

Table 1: Electrical Properties vs. Antimony Concentration

Parameter	Doping Level	Typical Value	Semiconductor	Source
Resistivity	Heavy (n+)	< 0.02 Ω·cm	Silicon (Si)	[5]
Carrier Concentration	Heavy (n+)	~10¹⁹ cm⁻³	Antimony Oxide (Sb₂O₅)	[11]
Carrier Concentration	Heavy (n+)	Approaches 10²¹ cm⁻³	Strained Silicon (Si)	[10]
Conductivity	Moderate	Increases, then decreases with >0.9 at.% Sb	Silicon Quantum Dots	[12]
Mobility	Low Concentration	~103 - 106 cm²/V·s	Antimony Oxide (Sb₂O₅)	[11]
Mobility	High Concentration	Decreases due to impurity scattering	Silicon Quantum Dots	[12]

Table 2: Antimony Dopant Characteristics

Property	Value	Notes	Source
Dopant Type	n-type (Donor)	Donates one free electron to the lattice.	[2][3]
Segregation Coefficient (in Si)	0.023	This low value makes uniform doping challenging in melt-growth processes.	[5]
Lattice Mismatch (in Si)	Sb atom is ~15% larger than Si	Can cause lattice strain at high concentrations.	[5]
Diffusion Mechanism (in Si)	Vacancy-assisted	Experiences no transient enhanced diffusion (TED), allowing for sharp profiles.	[6]

Generalized Experimental Protocol

This section outlines a generalized workflow for n-type doping of a silicon wafer using a solution of antimony sulfate. Note: Specific parameters (concentrations, temperatures, times) must be optimized for the target semiconductor and desired doping profile.

Objective: To create a shallow n-type doped layer on a p-type silicon wafer.

Materials:

• Antimony(III) Sulfate (Sb₂(SO₄)₃)

• Deionized (DI) Water and/or appropriate acid (e.g., dilute H₂SO₄) to aid dissolution[7][8]

• P-type silicon wafers

• Hydrofluoric acid (HF), buffered oxide etch (BOE)

• Nitrogen (N₂) gas for drying and annealing ambient

Procedure:

• Wafer Cleaning:

  • Perform a standard RCA clean or a similar procedure to remove organic and metallic contaminants from the wafer surface.

  • Rinse thoroughly with DI water.

  • Dry the wafer using a nitrogen gun.

• Dopant Solution Preparation:

  • Prepare a solution of antimony sulfate in a suitable solvent. Due to hydrolysis, dissolving Sb₂(SO₄)₃ in DI water may require acidification to maintain stability.[7]

  • Filter the solution through a sub-micron filter to remove any particulates.

• Surface Preparation (Native Oxide Removal):

  • Just before dopant application, dip the wafer in a dilute HF solution or BOE for 30-60 seconds to strip the native oxide layer.

  • Rinse immediately and thoroughly with DI water.

  • Dry completely with nitrogen gas. This step is critical for ensuring the dopant makes direct contact with the silicon.

• Dopant Application (Spin-on-Dopant Method):

  • Place the wafer on the chuck of a spin coater.

  • Dispense the antimony sulfate solution onto the center of the wafer.

  • Spin the wafer at a predetermined speed (e.g., 2000-4000 RPM) for a set time (e.g., 30-60 seconds) to create a thin, uniform film.

• Pre-Bake (Solvent Evaporation):

  • Place the coated wafer on a hot plate at a low temperature (e.g., 150-250°C) for several minutes to drive off the solvent, leaving a solid dopant-rich layer.

• Drive-In Anneal (Dopant Diffusion):

  • Transfer the wafer to a tube furnace.

  • Heat the wafer to a high temperature (e.g., 800-1100°C) in a controlled, inert atmosphere (e.g., N₂). The temperature and time will determine the junction depth and dopant concentration.

  • This thermal step diffuses the antimony atoms from the surface layer into the silicon lattice.

• Dopant Glass Removal:

  • After the drive-in, a layer of dopant glass (an oxide containing antimony) will have formed on the surface.

  • Remove this layer by etching with an HF solution.

  • Rinse with DI water and dry.

• Characterization:

  • Measure the sheet resistance of the doped layer using a four-point probe.

  • Analyze the doping profile and concentration using techniques like Secondary Ion Mass Spectrometry (SIMS) or differential Hall effect measurements.[6]

Visualizations

Below are diagrams illustrating the experimental workflow and the logical relationships in the doping process.

Caption: Experimental workflow for solution-based antimony doping.

Caption: Effect of antimony concentration on semiconductor properties.

References

• 1. pv-magazine.com [pv-magazine.com]
• 2. The Complete Guide to Doping in Semiconductors: What Is it and Why Is it Necessary? [waferworld.com]
• 3. nagwa.com [nagwa.com]
• 4. Doping (semiconductor) - Wikipedia [en.wikipedia.org]
• 5. electrochem.org [electrochem.org]
• 6. Research Portal [openresearch.surrey.ac.uk]
• 7. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. repository.rit.edu [repository.rit.edu]
• 10. pubs.aip.org [pubs.aip.org]
• 11. Computational Prediction of an Antimony-Based n-Type Transparent Conducting Oxide: F-Doped Sb2O5 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Antimony sulfate | O12S3Sb2 | CID 24010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Antimony-doped Tin(II) Sulfide Thin Films [dash.harvard.edu]
• 15. Antimony Doping in Solution-processed Cu2 ZnSn(S,Se)4 Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safe handling and storage of deliquescent antimony sulfate

Technical Support Center: Deliquescent Antimony Sulfate (B86663)

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and storage of deliquescent antimony sulfate.

Frequently Asked Questions (FAQs)

Q1: What is deliquescent antimony sulfate and what are its primary hazards?

Antimony(III) sulfate, with the chemical formula Sb₂(SO₄)₃, is a hygroscopic salt, meaning it readily absorbs moisture from the air to the point of dissolving in the absorbed water.[1][2][3] Its primary hazards include being harmful if swallowed or inhaled.[4][5] It is also toxic to aquatic life with long-lasting effects.[4] Direct contact can cause irritation to the skin and mucous membranes.[1]

Q2: What are the initial signs of exposure to antimony sulfate?

Acute exposure can lead to irritation of the skin and eyes.[1] If inhaled, it can cause respiratory tract irritation.[6] Ingestion may lead to gastrointestinal distress.[7] Chronic exposure to antimony compounds has been associated with more severe health effects, including respiratory and cardiovascular problems.[8]

Q3: What personal protective equipment (PPE) is required when handling antimony sulfate?

Appropriate PPE is crucial for the safe handling of antimony sulfate. This includes:

• Eye Protection: Safety glasses with side shields or chemical safety goggles.

• Hand Protection: Chemical-resistant gloves.

• Skin Protection: A lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: A NIOSH-approved respirator should be used, especially when dust may be generated.[6]

Q4: How should I properly store deliquescent antimony sulfate?

Due to its deliquescent nature, antimony sulfate must be stored in a tightly sealed container in a cool, dry, and well-ventilated area. It should be kept away from moisture and incompatible materials, such as strong oxidizing agents.

Q5: What should I do in case of a spill?

In the event of a spill, you should:

• Evacuate the area.

• Wear appropriate PPE, including respiratory protection.

• Carefully sweep or scoop up the spilled material and place it into a suitable, labeled container for disposal.

• Avoid generating dust.

• Clean the spill area thoroughly.

• Dispose of the waste in accordance with local, state, and federal regulations.

Q6: How do I dispose of waste containing antimony sulfate?

Waste containing antimony sulfate is considered hazardous waste. It must be disposed of in accordance with all applicable environmental regulations. Do not discharge it into drains or the environment. Contact your institution's environmental health and safety department for specific disposal procedures.

Troubleshooting Guides

Issue 1: The antimony sulfate has turned into a liquid or paste.

• Cause: This is a result of its deliquescent nature. The compound has absorbed a significant amount of moisture from the atmosphere.

• Solution:

  • Ensure the storage container is airtight and properly sealed.

  • Store the container in a desiccator or a controlled low-humidity environment.

  • If the material is needed in its powdered form, its usability may be compromised. It is recommended to use a fresh, unopened container for experiments where the physical form is critical.

Issue 2: An experiment involving antimony sulfate is giving inconsistent results.

• Cause: The deliquescent nature of antimony sulfate can lead to inaccurate measurements by weight due to absorbed water. The presence of moisture can also interfere with certain chemical reactions.

• Troubleshooting Steps:

  • Verify Material Integrity: Check if the antimony sulfate has been properly stored. If it appears clumpy or wet, its purity is questionable.

  • Use a Fresh Sample: Whenever possible, use a new, unopened container of antimony sulfate for your experiment.

  • Handle in a Controlled Atmosphere: If possible, handle the compound in a glove box or under an inert atmosphere to minimize moisture absorption.

  • Dry the Compound (with caution): Depending on the experimental requirements, it may be possible to dry the material. However, this should be done with a clear understanding of the compound's thermal stability to avoid decomposition.

Data Presentation

Table 1: Physical and Chemical Properties of Antimony(III) Sulfate

Property	Value	Reference
Chemical Formula	Sb₂(SO₄)₃	[1]
Molar Mass	531.71 g/mol	[5]
Appearance	White crystalline powder or lumps	[3]
Density	3.94 g/cm³	[1]
Solubility in water	Hydrolyzes	[1]
Solubility in other solvents	Soluble in acids	[1][2]

Table 2: Toxicological Data for Antimony Compounds

Parameter	Value	Species	Reference
NIOSH REL (as Sb)	0.5 mg/m³ TWA	Human	[9]
OSHA PEL (as Sb)	0.5 mg/m³ TWA	Human	[9]
IDLH (as Sb)	50 mg/m³	Human	[9]

Experimental Protocols

Protocol 1: Preparation of Antimony Sulfate

This protocol describes a general method for the synthesis of antimony(III) sulfate.

Materials:

• Finely powdered antimony metal

• Concentrated sulfuric acid (H₂SO₄)

• Acetic acid

• Ether

• Vacuum desiccator

• Potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) pellets

Procedure:

• In a fume hood, carefully add 20g of finely powdered antimony to 400g of boiling concentrated sulfuric acid.

• Continue boiling the mixture until the antimony has completely dissolved.

• Allow the solution to cool. Antimony sulfate will crystallize as small white needles.

• Filter the crystals from the solution.

• Wash the collected crystals twice with acetic acid.

• Wash the crystals with ether.

• Dry the final product in a vacuum desiccator containing solid potassium or sodium hydroxide.[10]

Protocol 2: Antimony Sulfate as a Catalyst in a Fischer Indole Synthesis

This protocol outlines the use of antimony(III) sulfate as a reusable catalyst.

Materials:

• Phenylhydrazine (B124118) hydrochloride

• Ketone (e.g., ethyl methyl ketone)

• Antimony(III) sulfate

• Methanol

Procedure:

• In a round-bottom flask, combine the phenylhydrazine hydrochloride and the ketone in methanol.

• Add a catalytic amount of antimony(III) sulfate to the mixture.

• Reflux the reaction mixture. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the product, a 2,3-disubstituted indole, can be isolated using standard workup procedures.

• The antimony(III) sulfate catalyst can often be recovered, washed, and reused.[11]

Visualizations

Caption: Workflow for the safe handling, storage, and disposal of antimony sulfate.

Caption: Troubleshooting guide for inconsistent experimental results with antimony sulfate.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. fishersci.com [fishersci.com]
• 3. US6365493B1 - Method for antimony and boron doping of spherical semiconductors - Google Patents [patents.google.com]
• 4. echemi.com [echemi.com]
• 5. Antimony sulfate | O12S3Sb2 | CID 24010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. prochemonline.com [prochemonline.com]
• 7. Antimony Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for Antimony and Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Antimony compounds - IDLH | NIOSH | CDC [cdc.gov]
• 10. prepchem.com [prepchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Antimony Sulfide (Sb₂S₃) Thin Film Deposition

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with the deposition of antimony sulfide (B99878) (Sb₂S₃) thin films from precursors.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for depositing Sb₂S₃ thin films from precursors?

A1: The most prevalent methods are solution-based techniques due to their scalability and cost-effectiveness. These include Chemical Bath Deposition (CBD), spin coating, and spray pyrolysis. Physical vapor deposition methods like thermal evaporation are also used, particularly for achieving high-purity films.

Q2: My precursor solution (e.g., SbCl₃ and sodium thiosulfate) is unstable and precipitates too quickly. How can I improve its stability?

A2: Solution stability is crucial for reproducible film deposition. To improve stability, you can:

• Use a complexing agent: Agents like sodium citrate (B86180) or tartaric acid can chelate the antimony ions (Sb³⁺), preventing premature precipitation.[1][2]

• Control the pH: The pH of the solution significantly impacts the reaction kinetics. Maintaining an optimal pH, as specified in established protocols, is essential. For some chemistries, a slightly acidic pH of 2.3-2.53 yields better crystalline quality.

• Maintain a low temperature: For some chemical bath deposition processes, maintaining a low temperature (e.g., 10°C) can slow down the reaction rate in the solution, allowing for controlled film growth on the substrate.

Q3: The deposited Sb₂S₃ film is amorphous. How can I improve its crystallinity?

A3: As-deposited films, especially from low-temperature methods like CBD, are often amorphous.[3] To induce crystallinity:

• Post-deposition annealing: This is the most common method. Annealing the film in an inert atmosphere (e.g., nitrogen or argon) or a sulfur-containing atmosphere at temperatures typically ranging from 300°C to 500°C promotes the transition from an amorphous to a polycrystalline (stibnite) structure.

• Optimize deposition temperature: For methods like spray pyrolysis, the substrate temperature during deposition is a critical factor influencing the crystallinity of the as-deposited film.

Q4: What causes poor adhesion of the Sb₂S₃ film to the substrate (e.g., glass, FTO, ITO)?

A4: Poor adhesion is a common issue that can stem from several factors:

• Substrate contamination: The presence of organic residues, dust, or moisture on the substrate surface can inhibit strong bonding. Thorough substrate cleaning is a critical first step.

• Inadequate surface properties: The surface energy and roughness of the substrate play a significant role. Surface treatments can improve adhesion.

• High internal stress: Stresses developed in the film during growth or annealing can overcome the adhesive forces, leading to delamination.

Q5: How can I control the thickness of the deposited Sb₂S₃ film?

A5: Film thickness can be controlled by adjusting the deposition parameters:

• Chemical Bath Deposition: Thickness is primarily controlled by the deposition time and the concentration of precursors in the bath. The film thickness generally increases with deposition time up to a certain point before the growth rate slows.[4]

• Spin Coating: The final film thickness is determined by the viscosity of the precursor solution and the spin speed. Higher spin speeds result in thinner films.

• Spray Pyrolysis: The film thickness is controlled by the volume of the precursor solution sprayed, the spray rate, and the number of deposition cycles.

Troubleshooting Guides

Issue 1: Poor Film Quality (Pinholes, Cracks, or Non-uniformity)

Symptom	Possible Cause(s)	Suggested Solution(s)
Pinholes or incomplete coverage	1. Inadequate wetting of the substrate by the precursor solution. 2. Particulate contamination on the substrate. 3. De-wetting of the film during annealing.	1. Improve substrate cleaning (e.g., using piranha solution or UV/Ozone treatment). 2. Ensure a clean deposition environment (e.g., use of a cleanroom or glovebox). 3. Optimize the annealing process (e.g., a two-step annealing process may improve film quality).[5]
Cracked film	1. High internal stress in the film due to rapid solvent evaporation or a large thermal expansion mismatch between the film and substrate. 2. Film is too thick.	1. Slow down the solvent evaporation rate (e.g., by covering the sample during initial drying). 2. Optimize the annealing ramp rate. 3. Reduce the film thickness by adjusting deposition parameters.
Non-uniform or hazy appearance	1. Inhomogeneous precursor solution (precipitation). 2. Non-uniform substrate temperature during deposition (for spray pyrolysis). 3. Unstable spin coating rotation.	1. Filter the precursor solution immediately before use. 2. Ensure uniform heating of the substrate. 3. Check the spin coater for any wobble or instability.

Issue 2: Poor Adhesion to the Substrate

Symptom	Possible Cause(s)	Suggested Solution(s)
Film peels off easily (e.g., during handling or subsequent processing)	1. Substrate surface is not clean. 2. Poor chemical bonding between Sb₂S₃ and the substrate. 3. High surface tension of the precursor solution, leading to poor wetting.	1. Implement a rigorous substrate cleaning protocol (e.g., sequential sonication in detergents, DI water, acetone (B3395972), isopropanol). 2. Use an adhesion-promoting layer (e.g., a thin layer of TiO₂ or Cr can improve adhesion to glass).[6] 3. Modify the substrate surface to increase its surface energy (e.g., plasma treatment or chemical etching).[7][8][9]

Issue 3: Incorrect Stoichiometry or Impurity Phases

Symptom	Possible Cause(s)	Suggested Solution(s)
Presence of antimony oxide (Sb₂O₃) peaks in XRD	1. Oxidation of the precursor or film during deposition or annealing in an oxygen-containing atmosphere.	1. Perform deposition and annealing in an inert atmosphere (e.g., nitrogen or argon glovebox). 2. In spray pyrolysis, using an excess of the sulfur precursor (e.g., thiourea) can help prevent the oxidation of antimony.[10]
Off-stoichiometry (S/Sb ratio is not 1.5)	1. Incorrect ratio of precursors in the solution. 2. Loss of sulfur during high-temperature annealing.	1. Carefully control the molar ratio of antimony and sulfur precursors in the solution.[11] 2. Anneal in a sulfur-rich atmosphere to compensate for sulfur loss.

Quantitative Data

Table 1: Effect of Antimony Concentration on Sb₂S₃ Thin Film Properties (Chemical Bath Deposition)

Sb Molar Ratio (Sb:S)	Resulting pH	Average Grain Size (nm)	Optical Band Gap (eV)
0.1 M : 0.2 M	2.13	Increases with Sb concentration	2.02
0.15 M : 0.2 M	2.30	-	1.96
0.2 M : 0.2 M	2.53	-	1.86
Data synthesized from multiple sources for illustrative purposes.

Table 2: Influence of Film Thickness on Optical Properties of Sb₂S₃ Thin Films

Film Thickness (nm)	Refractive Index (n)	Optical Band Gap (eV)
300	Increases with thickness	2.25
500	-	2.00
800	-	1.80
Data synthesized from multiple sources for illustrative purposes.[12]

Experimental Protocols

Protocol 1: Chemical Bath Deposition (CBD) of Sb₂S₃

This protocol is based on the use of antimony chloride and sodium thiosulfate (B1220275) as precursors.

1. Substrate Cleaning: a. Ultrasonically clean the substrates (e.g., FTO-coated glass) sequentially in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. b. Dry the substrates with a nitrogen gun and store them in a clean, dry environment.

2. Precursor Solution Preparation: a. Prepare a 1 M aqueous solution of sodium thiosulfate (Na₂S₂O₃·5H₂O). b. In a separate container, dissolve antimony chloride (SbCl₃) in acetone to a concentration of approximately 260 mg/mL. c. In a beaker, mix 25 mL of the 1 M Na₂S₂O₃ solution with 72.5 mL of deionized water. d. While stirring, slowly add 2.5 mL of the SbCl₃-acetone solution to the beaker. A stable, clear solution should form.

3. Film Deposition: a. Place the cleaned substrates vertically in the precursor solution. b. Maintain the bath at a constant temperature, for example, 10°C, for a duration of 1 to 4 hours, depending on the desired thickness. c. After deposition, remove the substrates and rinse them thoroughly with deionized water to remove any loosely adhered particles. d. Dry the films with a stream of nitrogen.

4. Annealing: a. Place the substrates in a tube furnace. b. Anneal at 300-350°C for 1 hour in an inert atmosphere (e.g., flowing nitrogen or argon) to crystallize the as-deposited amorphous film into the orthorhombic stibnite (B1171622) phase.

Protocol 2: Spin Coating of Sb₂S₃

This protocol uses an antimony chloride-thiourea complex.

1. Substrate Cleaning: a. Follow the same procedure as in the CBD protocol. A UV/Ozone treatment for 15-20 minutes after solvent cleaning is recommended to improve surface wettability.

2. Precursor Solution Preparation: a. In a nitrogen-filled glovebox, dissolve 1 mmol of antimony chloride (SbCl₃) in 1 mL of dimethylformamide (DMF) and stir for 30 minutes. b. Add 1.8 mmol of thiourea (B124793) (TU) to the solution and stir overnight to form the [Sb(TU)₂]Cl₃ complex. c. Filter the solution through a 0.2 µm PTFE filter before use.[11]

3. Film Deposition: a. Transfer the cleaned substrates and the precursor solution into a nitrogen-filled glovebox. b. Place a substrate on the spin coater chuck. c. Dispense a sufficient amount of the precursor solution to cover the substrate. d. Spin coat at a speed between 3000-5000 rpm for 30-60 seconds. The thickness of the film will decrease with increasing spin speed.[5]

4. Annealing: a. A two-step annealing process is often beneficial.[5] b. Pre-heat the coated substrate on a hotplate at a low temperature (e.g., 100-160°C) for 1-10 minutes. c. Transfer the substrate to a second hotplate or a tube furnace preheated to a higher temperature (e.g., 265-300°C) and anneal for 10-30 minutes in an inert atmosphere.[5][11]

Visualizations

Caption: Chemical reaction pathway for Sb₂S₃ deposition via CBD.

Caption: Troubleshooting workflow for poor film adhesion issues.

References

• 1. Chemical bath deposition of Sb2S3 thin films using the mixing solution of SbCl3 and sodium citrate as a novel Sb source for assembling efficient solar cells | CoLab [colab.ws]
• 2. Chemical bath deposition of Sb2S3 thin films using the mixing solution of SbCl3 and sodium citrate as a novel Sb source for assembling efficient solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 5. seu.ac.lk [seu.ac.lk]
• 6. archimer.ifremer.fr [archimer.ifremer.fr]
• 7. Surface Modification and Treatment of FTO Coated Glass Slides | Official Blog Shilpent [blog.shilpent.com]
• 8. ukm.my [ukm.my]
• 9. Enhanced Adhesion of Copper Films on Fused Silica Glass Substrate by Plasma Pre-Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. beilstein-journals.org [beilstein-journals.org]
• 12. chalcogen.ro [chalcogen.ro]

Technical Support Center: Minimizing Side Reactions with Antimony Sulfate Catalysts

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for minimizing side reactions when using antimony sulfate (B86663) catalysts.

Frequently Asked Questions (FAQs)

Q1: What is antimony(III) sulfate and what are its common applications in catalysis?

Antimony(III) sulfate, with the chemical formula Sb₂(SO₄)₃, is a hygroscopic salt.[1] It is formed by reacting antimony or its compounds with hot sulfuric acid.[1] In the realm of catalysis, it is used in the synthesis of polyesters and has applications in organic synthesis, such as in the imino Diels-Alder reaction and the Fischer indole (B1671886) synthesis.[2]

Q2: What are the main advantages of using antimony(III) sulfate as a catalyst?

Antimony-based catalysts, including antimony(III) sulfate, are often valued for their high activity, relatively low cost, and the high quality of the products they yield, particularly in polyester (B1180765) production.[3] In some organic reactions, like the Fischer indole synthesis, antimony(III) sulfate has been shown to provide significant improvements in yield and can be reusable, making the method both economically and environmentally friendly.[2]

Q3: What are the typical side reactions observed when using antimony sulfate catalysts?

Side reactions are highly dependent on the specific reaction being catalyzed. In general, potential side reactions can include:

• Hydrolysis: Antimony sulfate is sensitive to moisture and can hydrolyze to form basic antimony oxides.[1] This can affect its catalytic activity.

• Byproduct Formation: In complex organic syntheses, side reactions can lead to the formation of undesired isomers, polymers, or tars. For instance, in the Fischer indole synthesis, high temperatures can lead to tar and resin formation.[4]

• Changes in Reaction Pathways: In hydrotreating processes, antimony poisoning of CoMo or NiMo catalysts can alter the reaction pathway, shifting the balance between direct desulfurization and aromatic saturation.

Q4: How does the purity of antimony(III) sulfate affect the reaction?

The purity of the catalyst is crucial for optimal performance. Impurities can act as poisons, blocking active sites and reducing catalytic activity. It is recommended to use high-purity antimony(III) sulfate for consistent and reproducible results.

Q5: Is antimony(III) sulfate reusable?

Yes, in some applications, antimony(III) sulfate has been reported as a reusable catalyst.[2] However, its reusability depends on the reaction conditions and the presence of impurities that could lead to deactivation. A proper work-up and regeneration procedure is essential for successful reuse.

Troubleshooting Guides

This section addresses common issues encountered during experiments with antimony sulfate catalysts.

Issue 1: Low or No Catalytic Activity

If you are observing low or no conversion of your starting materials, consider the following potential causes and solutions.

Troubleshooting Workflow for Low Catalytic Activity

Caption: Troubleshooting workflow for low catalytic activity.

Potential Cause	Explanation	Recommended Solution
Catalyst Deactivation by Moisture	Antimony(III) sulfate is hygroscopic and can hydrolyze in the presence of water to form inactive antimony oxides.[1]	Handle the catalyst in a dry environment (e.g., glovebox) and use anhydrous solvents.
Improper Catalyst Loading	An insufficient amount of catalyst will result in a slow or incomplete reaction.	Optimize the catalyst loading. Start with a literature-reported value if available, and then screen different loadings.
Sub-optimal Temperature	The reaction may have a specific activation temperature. If the temperature is too low, the reaction will not proceed. Conversely, excessively high temperatures can lead to catalyst decomposition or side reactions.	Systematically vary the reaction temperature to find the optimal range for your specific substrate.
Presence of Catalyst Poisons	Impurities in the starting materials or solvents can act as poisons, binding to the active sites of the catalyst and rendering it inactive. Common poisons for metal-based catalysts include sulfur and nitrogen compounds.	Ensure the purity of all reagents and solvents. If necessary, purify starting materials before use.

Issue 2: Poor Selectivity and Formation of Byproducts

If your reaction is producing a mixture of products or significant amounts of byproducts, consider the following.

Troubleshooting Workflow for Poor Selectivity

Caption: Troubleshooting workflow for poor selectivity.

Potential Cause	Explanation	Recommended Solution
High Reaction Temperature	Elevated temperatures can provide enough energy to overcome the activation barrier for undesired reaction pathways, leading to the formation of byproducts.	Optimize the reaction temperature by running the reaction at a lower temperature. This may require a longer reaction time.
Incorrect Stoichiometry	An excess of one reactant can lead to side reactions.	Carefully control the stoichiometry of the reactants.
Prolonged Reaction Time	The desired product may be thermodynamically unstable under the reaction conditions and can degrade or participate in further reactions over time.	Monitor the reaction progress using techniques like TLC or GC-MS and quench the reaction once the maximum yield of the desired product is reached.
Solvent Effects	The polarity and coordinating ability of the solvent can influence the reaction pathway and selectivity.	Screen a range of solvents with different properties to identify one that favors the desired reaction.

Catalyst Deactivation and Regeneration

Catalyst deactivation is the loss of activity over time. Understanding the deactivation mechanism is key to preventing it and regenerating the catalyst.

Potential Catalyst Deactivation Pathways

Caption: Potential deactivation pathways for antimony sulfate catalysts.

Q6: How can I regenerate a deactivated antimony sulfate catalyst?

Regeneration of a pure antimony(III) sulfate catalyst used in a laboratory setting is not a well-documented procedure. However, based on industrial practices for mixed antimony oxide catalysts, the following approaches could be explored with caution:

• Thermal Treatment: For deactivation due to coking or fouling, a carefully controlled calcination in a non-reducing atmosphere might burn off organic deposits. One patent suggests calcining a deteriorated antimony-containing oxide catalyst at 550°C to 950°C. However, this high temperature may not be suitable for pure antimony(III) sulfate and could lead to decomposition.

• Washing/Extraction: If the catalyst is poisoned by impurities, washing with a suitable solvent might be effective. For some antimony catalysts, extraction with aqueous acids like HCl has been used to recover the antimony component.[2] Another approach for mixed-oxide catalysts involves impregnation with aqueous ammonia (B1221849) followed by calcination.[4]

It is crucial to characterize the "regenerated" catalyst to ensure its chemical identity and activity before reuse.

Experimental Protocols & Data

General Experimental Workflow for a Catalytic Reaction

The following diagram illustrates a general workflow for setting up a reaction using an antimony sulfate catalyst.

Caption: General experimental workflow for a reaction using an antimony sulfate catalyst.

Example: Fischer Indole Synthesis

Antimony(III) sulfate has been successfully used as a catalyst for the one-pot Fischer indole synthesis.[2]

Reaction Conditions for Sb₂(SO₄)₃-catalyzed Fischer Indole Synthesis

Parameter	Condition	Notes
Catalyst	Antimony(III) sulfate (Sb₂(SO₄)₃)
Reactants	Phenylhydrazine hydrochlorides, Ketones
Solvent	Refluxing Methanol	Other solvents like ethanol (B145695) can also be used.[2]
Outcome	Good yields of 2,3-disubstituted indoles	The catalyst was found to be crucial for the success of the reaction with certain substrates.[2]

Key Considerations for Minimizing Side Reactions in Fischer Indole Synthesis:

• Choice of Acid Catalyst: While antimony(III) sulfate acts as the catalyst, the overall acidity of the medium is critical. A catalyst that is too strong can cause decomposition.[4]

• Temperature Control: High temperatures can lead to the formation of tars and polymers.[4] It is important to find the optimal temperature that allows the reaction to proceed at a reasonable rate without significant byproduct formation.

• Hydrazone Stability: In some cases, the intermediate hydrazone may be unstable. A one-pot synthesis, where the hydrazone is generated in situ and cyclized without isolation, can be beneficial.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. US6992148B2 - Recovery of antimony catalyst residues from bromination reaction mixtures - Google Patents [patents.google.com]
• 3. alfachemic.com [alfachemic.com]
• 4. EP0040950B1 - Process for regenerating antimony containing oxide catalyst - Google Patents [patents.google.com]

Technical Support Center: Antimony Sulfate Reaction Yield Optimization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the reaction yield of antimony sulfate (B86663).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of antimony sulfate.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Precipitation	1. Incomplete Reaction: The reaction may not have gone to completion due to insufficient heating time or temperature. 2. Low Reactant Concentration: The concentration of antimony precursor or sulfuric acid may be too low. 3. Excessive Water Content: The presence of water can prevent the precipitation of anhydrous antimony sulfate.	1. Increase Reaction Time/Temperature: Ensure the reaction mixture is heated at a rolling boil (for concentrated sulfuric acid, this is approximately 337 °C) until all the antimony precursor has visibly dissolved. Monitor the reaction progress. 2. Use Concentrated Reagents: Employ highly concentrated sulfuric acid (ideally 18 M) and ensure the antimony precursor is of high purity and free of moisture. 3. Use Anhydrous Conditions: Start with dry reactants and glassware. Perform the reaction under a dry atmosphere (e.g., nitrogen or argon) if possible.
Formation of a White, Gelatinous Precipitate	Hydrolysis of Antimony Sulfate: Antimony sulfate is highly hygroscopic and will readily react with water (even moisture from the air) to form basic antimony oxides, which are often gelatinous.[1]	Strict Anhydrous Conditions: Handle the final product in a glovebox or under a dry, inert atmosphere. Wash the precipitate with a non-aqueous solvent like anhydrous ether or acetic acid before drying. Store the final product in a desiccator over a strong drying agent (e.g., P4O10).
Product Appears Yellowish or Off-White	Formation of Antimony Pyrosulfate: Using fuming sulfuric acid or excessively high temperatures can lead to the formation of antimony(III) pyrosulfate as a side product.[1]	Control Sulfuric Acid Concentration and Temperature: Use concentrated (18 M) sulfuric acid, not fuming sulfuric acid. Maintain the temperature at the boiling point of the concentrated acid without excessive heating.
Slow or Stalled Reaction	Poor Reactant Dispersion: If using solid antimony metal, a large particle size will result in a slow reaction rate due to limited surface area.	Use Finely Powdered Reactant: Ensure that the antimony metal is finely powdered to maximize the surface area available for reaction.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing antimony sulfate?

A1: The two main methods for synthesizing antimony(III) sulfate are:

• The reaction of antimony(III) oxide with hot, concentrated sulfuric acid.[1] The balanced chemical equation is: Sb₂O₃ + 3H₂SO₄ → Sb₂(SO₄)₃ + 3H₂O[1]

• The reaction of elemental antimony with hot, concentrated sulfuric acid.[1] The balanced chemical equation is: 2Sb + 6H₂SO₄ → Sb₂(SO₄)₃ + 3SO₂ + 6H₂O[1]

Q2: What is the optimal concentration of sulfuric acid for the synthesis?

A2: A high concentration of sulfuric acid is crucial for maximizing the yield of antimony sulfate. The recommended concentration is 18 M (molar).[1] Lower concentrations can lead to the formation of basic antimony oxides as unwanted byproducts.[1]

Q3: What is the ideal temperature for the reaction?

A3: The reaction should be carried out at the boiling point of concentrated sulfuric acid, which is approximately 337 °C. The term "hot, concentrated sulfuric acid" is frequently used in literature to describe the necessary reaction conditions.

Q4: How does reaction time affect the yield?

A4: The reaction should be allowed to proceed until all of the solid antimony precursor has dissolved. The necessary time will depend on the scale of the reaction and the particle size of the antimony-containing starting material. In general, a longer reaction time at the optimal temperature will favor a higher yield, assuming side reactions are minimized.

Q5: How can I prevent the hydrolysis of the final product?

A5: Antimony sulfate is highly sensitive to moisture and will hydrolyze to form basic antimony oxides.[1] To prevent this, all handling of the final product should be performed under anhydrous conditions. This includes washing the precipitate with anhydrous solvents and drying and storing it in a desiccator.[2]

Experimental Protocols

Synthesis of Antimony Sulfate from Elemental Antimony

This protocol is based on a widely cited laboratory preparation method.[2]

Materials:

• Finely powdered antimony metal (20 g)

• Concentrated sulfuric acid (18 M, 400 g)

• Anhydrous acetic acid

• Anhydrous ether

• Solid potassium hydroxide (B78521) or sodium hydroxide (for desiccator)

Procedure:

• In a fume hood, carefully add 20 g of finely powdered antimony to 400 g of concentrated sulfuric acid in a flask suitable for boiling corrosive liquids.

• Heat the mixture to a rolling boil.

• Continue boiling until all of the antimony powder has dissolved.

• Allow the solution to cool. A portion of the antimony sulfate will crystallize out of the hot solution, with the remainder precipitating upon cooling as small, white needles.

• Filter the crystals under anhydrous conditions (e.g., in a glovebox or under a stream of dry nitrogen).

• Wash the collected crystals twice with anhydrous acetic acid.

• Follow with two washes of anhydrous ether.

• Dry the final product in a vacuum desiccator containing solid potassium hydroxide or sodium hydroxide.

Expected Yield: While the historical literature does not specify a quantitative yield for this exact procedure, careful adherence to anhydrous conditions is key to maximizing the recovery of pure antimony sulfate.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the key relationships and workflows in antimony sulfate synthesis.

Caption: Key components for antimony sulfate synthesis.

Caption: Troubleshooting logic for low yield.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. prepchem.com [prepchem.com]

Technical Support Center: Managing Toxic Byproducts of Antimony Sulfate Reactions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with antimony sulfate (B86663) and its reactions. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues related to the management of toxic byproducts, ensuring safer laboratory practices.

Frequently Asked Questions (FAQs)

Q1: What are the primary toxic byproducts of reactions involving antimony sulfate?

A1: The most significant toxic byproduct is stibine (B1205547) gas (SbH₃) , a colorless, highly toxic gas with an unpleasant odor similar to rotten eggs.[1][2] Stibine is primarily formed when antimony compounds come into contact with a reducing agent, such as nascent hydrogen generated from the reaction of an acid with a metal.[1][3] Another potential hazard arises from the hydrolysis of antimony sulfate in water, which can produce various basic antimony oxides and antimony(III) oxide.[4]

Q2: What are the exposure limits for antimony and stibine?

A2: Regulatory agencies have established strict exposure limits for antimony and its compounds. Adherence to these limits is crucial for personnel safety.

Compound	Agency	Exposure Limit (8-hour TWA)	Notes
Antimony & compounds (as Sb)	OSHA (PEL)	0.5 mg/m³	Permissible Exposure Limit
Antimony & compounds (as Sb)	NIOSH (REL)	0.5 mg/m³	Recommended Exposure Limit
Antimony & compounds (as Sb)	ACGIH (TLV)	0.5 mg/m³	Threshold Limit Value
Stibine (SbH₃)	NIOSH (REL)	0.1 ppm (0.5 mg/m³)	Recommended Exposure Limit
Stibine (SbH₃)	OSHA (PEL)	0.1 ppm (0.5 mg/m³)	Permissible Exposure Limit

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Q3: What are the health risks associated with exposure to stibine gas?

A3: Stibine is extremely toxic and poses a severe inhalation hazard.[2] The onset of symptoms can be delayed for several hours after exposure.[2] Acute exposure can lead to headache, malaise, dizziness, nausea, vomiting, and abdominal pain.[2] The primary and most dangerous effect of stibine is the destruction of red blood cells (hemolysis), which can lead to anemia, jaundice, and acute kidney failure.[1] In severe cases, inhalation can be fatal.[5]

Q4: How can I detect the presence of stibine gas in the laboratory?

A4: Due to its high toxicity, relying on its odor for detection is not a safe practice. Continuous monitoring with a dedicated gas detection system equipped with an electrochemical sensor for hydrides is the recommended approach. For analytical purposes, methods such as gas chromatography coupled with mass spectrometry (GC-MS) or inductively coupled plasma mass spectrometry (ICP-MS) can be used for sensitive and specific detection of stibine.[6]

Troubleshooting Guides

Issue 1: Unexpected Gas Evolution During Reaction

• Symptom: Bubbling or fizzing is observed when it is not an expected part of the reaction, or a faint, unpleasant odor is detected. This could indicate the unintentional generation of stibine gas.

• Immediate Action:

  • Evacuate the immediate area.

  • If it is safe to do so without further exposure, ensure local exhaust ventilation (fume hood) is operating at maximum capacity.

  • Alert your institution's environmental health and safety (EHS) office immediately.

  • Do not re-enter the area until it has been declared safe by trained personnel.

• Root Cause Analysis and Prevention:

  • Unintended Reducing Conditions: Stibine is formed when antimony ions are reduced, often by nascent hydrogen. This can occur if an acidic solution containing antimony sulfate comes into contact with certain metals (e.g., zinc, iron, aluminum in equipment or as contaminants).[1][7]

  • Prevention:

    • Carefully review all reagents and equipment for compatibility. Avoid using metal spatulas or stir bars that could react with acidic solutions.

    • Use glass, PFA, or PTFE-lined equipment. A chemical compatibility database can be a useful resource.[8]

    • When acidification is necessary, perform the addition slowly and under controlled temperature conditions in a well-ventilated fume hood.

Issue 2: Formation of a White Precipitate Upon Dilution

• Symptom: A white solid forms when an antimony sulfate solution is diluted with water.

• Explanation: Antimony sulfate readily hydrolyzes in water to form insoluble basic antimony salts or antimony trioxide (Sb₂O₃).[4][7]

• Troubleshooting Steps:

  • Re-dissolution: The precipitate can often be redissolved by adding a sufficient amount of acid (e.g., hydrochloric acid or sulfuric acid) until the solution becomes clear.

  • Prevention in Future Experiments: To prevent precipitation, maintain a sufficiently acidic environment when preparing aqueous solutions of antimony sulfate. The exact acid concentration required will depend on the antimony concentration.

Experimental Protocols

Protocol 1: Neutralization of Acidic Antimony-Containing Waste

This protocol describes a laboratory-scale procedure for the precipitation of antimony from an acidic aqueous waste stream.

Materials:

• Antimony-containing acidic waste solution

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 2 M) or calcium hydroxide (Ca(OH)₂) slurry

• pH meter

• Stir plate and stir bar

• Beaker large enough to accommodate the waste volume with room for base addition

• Appropriate personal protective equipment (PPE): chemical resistant gloves, safety goggles, and a lab coat. All manipulations should be performed in a certified chemical fume hood.

Procedure:

• Place the beaker containing the acidic antimony waste on a stir plate and begin gentle stirring.

• Calibrate the pH meter according to the manufacturer's instructions.

• Slowly add the NaOH solution or Ca(OH)₂ slurry dropwise to the waste solution. Monitor the pH continuously.

• A precipitate of antimony hydroxide or oxide will begin to form as the pH increases. The optimal pH for antimony precipitation is typically in the neutral to slightly alkaline range (pH 7-9).[9]

• Continue adding the base until the target pH is reached and remains stable.

• Allow the mixture to stir for an additional 30-60 minutes to ensure complete precipitation.

• Turn off the stirrer and allow the precipitate to settle.

• Separate the solid waste from the liquid by filtration or decantation.

• Test the liquid supernatant for residual antimony content to ensure it meets local disposal regulations before neutralization and disposal down the drain.

• The solid antimony-containing precipitate must be collected and disposed of as hazardous waste according to your institution's guidelines.[10][11]

Quantitative Data on Antimony Precipitation:

pH	Sb(III) Removal Efficiency (%)	Sb(V) Removal Efficiency (%)
4	25.89	62.06
6	98.09	-
7	91.57	94.89
8	89.89	91.21
10	-	Ineffective

Data adapted from studies on microbial precipitation, which provides insights into pH-dependent removal.[9]

Protocol 2: Stibine Gas Scrubbing

This protocol outlines a method for scrubbing stibine gas from a reaction off-gas stream in a laboratory setting. This should be considered a secondary containment measure, with the primary control being the use of a fume hood.

Materials:

• Gas washing bottle (bubbler)

• Scrubbing solution: A solution of potassium permanganate (B83412) (KMnO₄) or sodium hypochlorite (B82951) (NaOCl, bleach) is effective at oxidizing stibine. A common concentration is a 1-5% solution.

• Tubing to direct the off-gas from the reaction vessel to the gas washing bottle.

• The entire apparatus must be set up within a chemical fume hood.

Procedure:

• Fill the gas washing bottle with the chosen scrubbing solution, ensuring the gas inlet tube is submerged.

• Connect the outlet of your reaction vessel to the inlet of the gas washing bottle using chemical-resistant tubing.

• Ensure the outlet of the gas washing bottle is vented into the back of the fume hood.

• As the reaction proceeds, any evolved stibine gas will bubble through the scrubbing solution and be oxidized to non-volatile antimony compounds.

• Monitor the color of the scrubbing solution. For potassium permanganate, a change from purple to brown indicates it is being consumed and may need to be replaced.

• After the reaction is complete, the spent scrubbing solution and any precipitate formed must be disposed of as hazardous antimony-containing waste.

Visualizations

Caption: Pathway for the generation of toxic stibine gas.

Caption: Workflow for neutralizing acidic antimony waste.

References

• 1. kansashealthsystem.com [kansashealthsystem.com]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. Stibine - Wikipedia [en.wikipedia.org]
• 4. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 5. ICSC 0776 - STIBINE [inchem.org]
• 6. Determination of antimony in environment samples by gas phase chemiluminescence detection following flow injection hydride generation and cryotrapping - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. coleparmer.com [coleparmer.com]
• 9. mdpi.com [mdpi.com]
• 10. unsw.edu.au [unsw.edu.au]
• 11. Laboratory Waste Guide 2025 [wastemanaged.co.uk]

Technical Support Center: Antimony Sulfate Synthesis &amp; Post-Synthesis Processing

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the drying of antimony sulfate (B86663) after synthesis. Due to its hygroscopic and deliquescent nature, proper drying and handling are critical to ensure the quality and stability of the final product.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for drying antimony sulfate after synthesis?

A1: The most frequently cited and recommended method for drying antimony sulfate is using a vacuum desiccator.[1] This technique is ideal as it avoids high temperatures which could lead to decomposition and effectively removes residual solvents and moisture in a controlled environment. The desiccator should contain a strong desiccant such as solid potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH).[1]

Q2: Why is antimony sulfate so sensitive to moisture?

A2: Antimony sulfate is both hygroscopic and deliquescent, meaning it readily absorbs moisture from the atmosphere.[2] This can lead to hydrolysis, where the compound reacts with water to form basic antimony oxides and antimony(III) oxide, compromising the purity and integrity of the synthesized product.[2] Therefore, minimizing exposure to ambient air is crucial.

Q3: Can I dry antimony sulfate in a conventional oven?

Q4: How do I know when my antimony sulfate sample is completely dry?

A4: A common laboratory practice for determining dryness is to dry the sample to a constant weight. This involves periodically removing the sample from the vacuum desiccator (allowing it to come to room temperature in a sealed container before weighing to avoid buoyancy effects and moisture reabsorption), weighing it, and then returning it to the desiccator. The sample is considered dry when consecutive weighings show no significant change in mass.

Q5: What are the best practices for storing dried antimony sulfate?

A5: Once dried, antimony sulfate should be stored in a tightly sealed container to prevent moisture absorption from the air. For long-term storage, it is advisable to keep the container inside a desiccator or a dry box with a controlled low-humidity atmosphere.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
The final product is a sticky or clumpy solid instead of a fine powder.	Incomplete drying; absorption of atmospheric moisture.	Ensure the vacuum in the desiccator is adequate and the desiccant is fresh. Minimize the exposure of the product to ambient air during transfer steps. If clumping occurs, the sample may need to be re-dissolved (if a suitable solvent that doesn't cause decomposition is available) and the precipitation and drying process repeated, or gently ground in a dry environment (e.g., a glove box).
The product's weight keeps decreasing with each measurement.	Residual solvent (e.g., acetic acid, ether) is still evaporating.	Continue to dry the sample under vacuum until a constant weight is achieved. Ensure the vacuum pump is capable of removing the specific solvents used in the washing steps.
The white powder turns yellowish or grayish after attempting to dry with heat.	Thermal decomposition of the antimony sulfate.	Avoid using a high-temperature oven for drying. If a slightly elevated temperature is desired to speed up the process, it should be kept low (e.g., slightly above room temperature) and performed under vacuum. The safest method remains drying at room temperature in a vacuum desiccator.
Poor yield of the final crystalline product.	Hydrolysis of antimony sulfate due to exposure to water or moist air.	Ensure all glassware is thoroughly dried before use. Use anhydrous solvents for washing where possible (after the initial separation from the aqueous sulfuric acid). Perform filtration and transfers as quickly as possible to minimize contact with the atmosphere.

Experimental Protocol: Drying Antimony Sulfate

This protocol details the post-synthesis washing and drying of antimony sulfate.

Materials:

• Synthesized antimony sulfate (still moist with reaction solution)

• Glacial acetic acid

• Diethyl ether

• Vacuum desiccator

• Solid potassium hydroxide (KOH) or sodium hydroxide (NaOH) pellets

• Büchner funnel and filter paper

• Vacuum flask

• Spatula

• Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.

Procedure:

• Filtration: Set up a Büchner funnel with filter paper over a vacuum flask. Wet the filter paper with a small amount of glacial acetic acid. Quickly filter the synthesized antimony sulfate crystals under vacuum to remove the bulk of the concentrated sulfuric acid.

• Washing with Acetic Acid: With the vacuum still applied, wash the collected white needles of antimony sulfate twice with small portions of glacial acetic acid. This step helps to remove residual sulfuric acid.

• Washing with Diethyl Ether: Following the acetic acid washes, wash the crystals on the filter with diethyl ether. This step is to remove the acetic acid.

• Initial Air Drying: Allow the vacuum to continue to pull air through the filter cake for a few minutes to remove the bulk of the diethyl ether.

• Transfer to Desiccator: Working quickly to minimize exposure to the atmosphere, transfer the filtered and washed antimony sulfate from the funnel to a clean, dry watch glass or petri dish.

• Vacuum Desiccation: Place the watch glass with the product into a vacuum desiccator charged with a fresh desiccant (KOH or NaOH).

• Drying to Constant Weight: Seal the desiccator and apply a vacuum. Allow the antimony sulfate to dry at room temperature. Periodically (e.g., every 24 hours), vent the desiccator, quickly transfer the sample to a balance to record its weight, and then return it to the desiccator under vacuum. The product is considered dry when its weight is constant between measurements.[1]

Visualized Workflow

Caption: Workflow for the synthesis and drying of antimony sulfate.

References

• 1. prepchem.com [prepchem.com]
• 2. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]

Incompatible materials with antimony sulfate

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the handling, storage, and potential incompatibilities of antimony sulfate (B86663) (Sb₂(SO₄)₃).

Frequently Asked Questions (FAQs)

Q1: What is antimony sulfate and what are its common applications?

Antimony sulfate (Sb₂(SO₄)₃) is a hygroscopic, white crystalline solid. It is used in various industrial and research applications, including as a dopant for semiconductors, in the manufacturing of explosives and fireworks, and for coating anodes in electrolysis.[1]

Q2: Why is proper storage of antimony sulfate critical?

Antimony sulfate is highly sensitive to moisture.[1] It is deliquescent, meaning it readily absorbs moisture from the air, which can lead to its degradation through hydrolysis. Therefore, it must be stored in a tightly sealed container in a dry, well-ventilated area, away from water and humidity.

Q3: Can I dissolve antimony sulfate in water?

While it may dissolve initially, antimony sulfate hydrolyzes in water, especially with an excess of water or in neutral to basic conditions. This hydrolysis results in the formation of insoluble basic antimony salts or antimony(III) oxide, which will appear as a white precipitate.[1][2] For creating aqueous solutions, it is recommended to dissolve antimony sulfate in dilute acids to prevent this precipitation.[2]

Q4: What are the primary chemical incompatibilities of antimony sulfate?

The primary materials incompatible with antimony sulfate are:

• Water and Moist Air: Leads to hydrolysis and formation of insoluble precipitates.[1]

• Strong Oxidizing Agents: Can react with the antimony(III) in the compound.

• Strong Bases: Reacts to form antimonite compounds.

Q5: What happens if antimony sulfate is heated?

Upon heating to elevated temperatures, antimony sulfate can decompose, releasing hazardous sulfur oxides.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
White precipitate forms when dissolving antimony sulfate in a neutral solvent.	Hydrolysis: The solvent likely contains water, causing the formation of insoluble basic antimony oxides.	1. Use an anhydrous solvent if your experiment allows. 2. If an aqueous solution is necessary, dissolve the antimony sulfate in a dilute acid (e.g., sulfuric acid) to prevent hydrolysis.[2]
An unexpected reaction (e.g., color change, gas evolution) occurs when mixing antimony sulfate with another reagent.	Incompatibility with Oxidizing Agent: The reagent may be a strong oxidizing agent, reacting with the Sb(III).	1. Review the safety data sheet (SDS) of all reagents to check for oxidizing properties. 2. Avoid mixing antimony sulfate with known strong oxidizers like permanganates, nitrates, and peroxides.
The antimony sulfate powder appears clumpy or has a different texture.	Moisture Absorption: The container may not have been sealed properly, leading to the absorption of atmospheric moisture.	1. Handle the material in a glove box or under an inert, dry atmosphere. 2. Ensure the container is always tightly sealed after use and stored in a desiccator.
A reaction involving antimony sulfate is not proceeding as expected or the yield is low.	Degradation of Antimony Sulfate: The starting material may have been compromised by moisture. Incompatibility with Reaction Medium: The pH of the reaction medium may be causing precipitation.	1. Use a fresh, unopened container of antimony sulfate or one that has been stored under impeccable dry conditions. 2. If the reaction is in solution, ensure the pH is acidic to maintain the solubility of the antimony species.

Summary of Incompatible Materials

Incompatible Material	Nature of Incompatibility	Potential Hazards/Consequences	Recommended Precautions
Water / Moist Air	Hydrolysis	Formation of insoluble basic antimony oxides, leading to product contamination and loss of reagent activity.[1]	Store in a tightly sealed container in a desiccator or glove box. Handle under a dry, inert atmosphere.
Strong Oxidizing Agents (e.g., Potassium Permanganate, Nitric Acid)	Redox Reaction	The antimony(III) can be oxidized, leading to an unintended and potentially vigorous reaction. With nitric acid, antimony(III) oxide is oxidized to antimony(V) oxide.[3]	Do not mix with strong oxidizing agents. Consult safety data sheets of all reactants.
Strong Bases (e.g., Sodium Hydroxide, Potassium Hydroxide)	Acid-Base Reaction	Antimony(III) hydroxide, formed from the hydrolysis of antimony sulfate, is amphoteric and will react with strong bases to form soluble antimonites (e.g., NaSbO₂).[3][4] This will alter the chemical nature of the antimony species in solution.	Avoid use with strong bases unless the formation of antimonite is the desired outcome. Maintain an acidic pH to keep the antimony salt intact.
Elevated Temperatures	Thermal Decomposition	Decomposition can occur at high temperatures, releasing toxic sulfur oxides.	Avoid exposing antimony sulfate to high heat unless part of a controlled experimental protocol with appropriate ventilation.

Experimental Protocols

Protocol 1: Handling and Dispensing Antimony Sulfate

Objective: To safely handle and dispense antimony sulfate while minimizing exposure to atmospheric moisture.

Materials:

• Antimony sulfate (Sb₂(SO₄)₃)

• Spatula

• Weighing boat

• Tightly sealed container for storage

• Inert atmosphere glove box or a fume hood with a dry environment

• Personal Protective Equipment (PPE): Safety goggles, lab coat, compatible gloves (e.g., nitrile)

Procedure:

• Preparation: Conduct all handling of antimony sulfate inside a glove box with a dry, inert atmosphere (e.g., nitrogen or argon). If a glove box is not available, work quickly in a fume hood with low humidity and ensure all equipment is dry.

• Dispensing: a. Briefly open the primary container of antimony sulfate. b. Using a clean, dry spatula, quickly transfer the desired amount of the solid to a pre-tared weighing boat. c. Immediately and tightly reseal the primary container.

• Transfer: Promptly transfer the weighed antimony sulfate to your reaction vessel.

• Storage: Return the sealed primary container to a desiccator for storage.

• Cleaning: Clean any spills immediately, avoiding the use of water. Use a dry absorbent material.

Protocol 2: Preparation of an Acidic Antimony Sulfate Stock Solution

Objective: To prepare a stable aqueous solution of antimony sulfate by preventing hydrolysis.

Materials:

• Antimony sulfate (Sb₂(SO₄)₃)

• Dilute sulfuric acid (e.g., 1 M H₂SO₄)

• Volumetric flask

• Stir plate and stir bar

• PPE: Safety goggles, lab coat, acid-resistant gloves

Procedure:

• Acid Preparation: Add the desired volume of dilute sulfuric acid to the volumetric flask.

• Dissolution: While stirring the acid, slowly add the pre-weighed antimony sulfate to the flask.

• Mixing: Continue stirring until the antimony sulfate is completely dissolved. The acidic environment will prevent the precipitation of basic antimony salts.[2]

• Dilution: Once dissolved, dilute to the final volume with the dilute sulfuric acid, if necessary.

• Storage: Store the solution in a tightly capped container.

Troubleshooting Workflow for Incompatibility Issues

Caption: Troubleshooting workflow for experiments involving antimony sulfate.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. Antimony Sulfate [drugfuture.com]
• 3. Antimony trioxide - Wikipedia [en.wikipedia.org]
• 4. Antimony(III) oxide - Sciencemadness Wiki [sciencemadness.org]

Reference Data & Comparative Studies

A Researcher's Guide to the Characterization of Antimony Sulfate Powder

For Immediate Publication

Shanghai, China – December 16, 2025 – For researchers, scientists, and professionals in drug development engaged with antimony compounds, a comprehensive understanding of their physicochemical properties is paramount. This guide provides a detailed comparison of essential analytical techniques for the characterization of antimony sulfate (B86663) (Sb₂(SO₄)₃) powder, offering insights into its structural, morphological, compositional, and thermal properties. This document also presents a comparative analysis with alternative antimony compounds and other metal sulfates, supported by experimental data and detailed protocols to ensure reproducibility.

Antimony sulfate is a hygroscopic, white crystalline powder with applications in various fields, including as a precursor in the synthesis of other antimony compounds and potentially in pharmaceutical development.[1][2][3][4] A thorough characterization is crucial for quality control, formulation development, and understanding its biological interactions.

Characterization Workflow

The comprehensive analysis of antimony sulfate powder involves a multi-faceted approach, integrating various spectroscopic and microscopic techniques to obtain a complete profile of the material. The logical flow of this characterization process is depicted below.

Caption: General Workflow for Antimony Sulfate Powder Characterization

Structural Characterization: X-ray Diffraction (XRD)

X-ray Diffraction is a fundamental technique to determine the crystalline structure, phase purity, and crystallite size of a powdered sample. For antimony sulfate, XRD is essential to confirm its expected crystal lattice and identify any potential impurities or different crystalline phases.

Expected Data for Antimony Sulfate: Antimony sulfate is known to have a monoclinic crystal structure.[1] The diffraction pattern will exhibit characteristic peaks at specific 2θ angles, which are determined by its lattice parameters.

Parameter	Antimony Sulfate (Sb₂(SO₄)₃)[1]	Antimony Sulfide (Sb₂S₃)[5]	Bismuth Sulfate (Bi₂(SO₄)₃)	Antimony Potassium Tartrate
Crystal System	Monoclinic	Orthorhombic	Not specified	Orthorhombic[6]
Space Group	P2₁/c	Pnma	Not specified	Pca21[6]
Lattice Constants	a = 13.12 Å, b = 4.75 Å, c = 17.55 Å, β = 126.3°	a = 11.31 Å, b = 11.23 Å, c = 3.84 Å	Not specified	a = 11.83 Å, b = 13.56 Å, c = 6.94 Å[6]
Key XRD Peaks (2θ)	Data not available in searched results	24.9°, 29.2°, 32.1°, 35.6°	Data not available in searched results	Data not available in searched results

Experimental Protocol for XRD:

• Sample Preparation: A small amount of the antimony sulfate powder is gently packed into a sample holder, ensuring a flat and even surface.

• Instrument Setup: The analysis is performed using a powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å).

• Data Collection: The sample is scanned over a 2θ range of 10-80° with a step size of 0.02° and a scan speed of 2°/min.

• Data Analysis: The resulting diffraction pattern is analyzed to identify the peak positions and intensities. These are then compared with standard diffraction patterns from databases (e.g., JCPDS) to confirm the phase and crystal structure. The crystallite size can be estimated using the Scherrer equation.

Morphological Analysis: Scanning Electron Microscopy (SEM)

Scanning Electron Microscopy provides high-resolution images of the sample's surface, revealing information about particle size, shape, and surface texture. This is crucial for understanding the physical properties of the powder that can influence its behavior in various applications.

Expected Data for Antimony Sulfate: The morphology of antimony sulfate powder can vary depending on the synthesis method. Typically, it is expected to consist of crystalline particles, the size and shape of which can be determined from SEM images.

Parameter	Antimony Sulfate (Sb₂(SO₄)₃)	Antimony Sulfide (Sb₂S₃)	Bismuth Sulfate (Bi₂(SO₄)₃)	Antimony Potassium Tartrate
Particle Morphology	Expected to be crystalline powder	Layered or rod-like structures[5]	Needle-like crystals or powder[7]	Orthorhombic crystals[6]
Particle Size Range	Dependent on synthesis, typically in the micron or sub-micron range.	Varies, can be in the nanometer to micrometer range.	Available in -100 to -325 mesh[7]	Dependent on crystallization conditions.
Surface Texture	Can be smooth or irregular depending on crystallinity.	Can exhibit layered or faceted surfaces.	Crystalline facets expected.	Well-defined crystal faces expected.

Experimental Protocol for SEM:

• Sample Preparation: A small amount of the antimony sulfate powder is mounted on an aluminum stub using double-sided carbon tape. To ensure conductivity and prevent charging, the sample is sputter-coated with a thin layer of gold or palladium.

• Instrument Setup: The analysis is performed using a scanning electron microscope operating at an accelerating voltage of 5-15 kV.

• Imaging: Images are captured at various magnifications to observe the overall morphology and fine surface details.

• Elemental Analysis (Optional): Energy-dispersive X-ray spectroscopy (EDS or EDX) can be used in conjunction with SEM to perform elemental analysis and confirm the presence of antimony, sulfur, and oxygen.[8]

Compositional and Vibrational Analysis: FTIR and Raman Spectroscopy

Fourier-Transform Infrared (FTIR) and Raman spectroscopy are complementary techniques that provide information about the vibrational modes of molecules. They are used to identify the functional groups present in a sample and can be used to confirm the presence of the sulfate (SO₄²⁻) and antimony-oxygen (Sb-O) bonds in antimony sulfate.

Expected Data for Antimony Sulfate: The FTIR and Raman spectra of antimony sulfate will be characterized by absorption bands corresponding to the vibrational modes of the sulfate anion. The symmetry of the sulfate ion can be affected by its coordination to the antimony cation, leading to shifts and splitting of these bands.

Vibrational Mode	Expected Wavenumber Range (cm⁻¹) for SO₄²⁻[9][10][11]	Antimony Sulfide (Sb-S modes)	Bismuth Sulfate (Bi-O and S-O modes)	Antimony Potassium Tartrate (C-O, C-H, O-H, Sb-O modes)[6]
ν₁ (S-O symmetric stretch)	~980 (Raman active, IR inactive in Td symmetry)	~200-400	Data not available	Data not available
ν₂ (O-S-O symmetric bend)	~450 (Raman active, IR inactive in Td symmetry)	Data not available	Data not available	Data not available
ν₃ (S-O asymmetric stretch)	~1100 (IR and Raman active)	Data not available	Data not available	Data not available
ν₄ (O-S-O asymmetric bend)	~610 (IR and Raman active)	Data not available	Data not available	Data not available
Sb-O modes	Expected in the lower frequency region (< 600 cm⁻¹)	-	Data not available	Data not available

Experimental Protocol for FTIR (Attenuated Total Reflectance - ATR):

• Sample Preparation: A small amount of antimony sulfate powder is placed directly on the ATR crystal.

• Data Collection: The spectrum is recorded in the mid-IR range (4000-400 cm⁻¹) by co-adding multiple scans to improve the signal-to-noise ratio. A background spectrum of the empty ATR crystal is collected and subtracted from the sample spectrum.

• Data Analysis: The positions and shapes of the absorption bands are analyzed to identify the characteristic vibrational modes of the sulfate and antimony-oxygen bonds.

Experimental Protocol for Raman Spectroscopy:

• Sample Preparation: A small amount of the powder is placed on a microscope slide.

• Instrument Setup: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm) is used. The laser power is optimized to avoid sample degradation.

• Data Collection: Spectra are collected over a Raman shift range of approximately 100-1200 cm⁻¹.

• Data Analysis: The Raman scattering peaks are identified and assigned to the corresponding vibrational modes.

Surface Elemental Analysis: X-ray Photoelectron Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy is a surface-sensitive technique that provides information about the elemental composition and chemical states of the elements within the top few nanometers of a material's surface. For antimony sulfate, XPS can confirm the presence of antimony, sulfur, and oxygen and determine their oxidation states.

Expected Data for Antimony Sulfate: The XPS spectrum of antimony sulfate will show peaks corresponding to the core levels of Sb, S, and O. The binding energies of these peaks will be characteristic of their chemical environment. A known challenge is the overlap of the Sb 3d₅/₂ and O 1s peaks, which requires careful deconvolution of the spectra.[12]

Element (Core Level)	Expected Binding Energy (eV)	Antimony Sulfide (Sb₂S₃)	Bismuth Sulfate (Bi₂(SO₄)₃)	Antimony Potassium Tartrate
Sb 3d₅/₂	~530-531 (overlaps with O 1s)[13]	~528-529	-	Data not available
Sb 3d₃/₂	~539-540[13]	~537-538	-	Data not available
S 2p	~168-170 (for sulfate)[14]	~161-163 (for sulfide)	~168-170	Data not available
O 1s	~531-532[14]	-	~531-532	Data not available

Experimental Protocol for XPS:

• Sample Preparation: The powder is mounted on a sample holder using double-sided, non-degassing tape. The sample is then introduced into the ultra-high vacuum chamber of the XPS instrument.

• Data Collection: A monochromatic Al Kα or Mg Kα X-ray source is used to irradiate the sample. Survey scans are first collected to identify all elements present. High-resolution spectra are then acquired for the Sb 3d, S 2p, and O 1s regions.

• Data Analysis: The binding energies of the peaks are determined and compared to reference values to identify the chemical states. The peak areas are used to quantify the elemental composition of the surface.

Thermal Stability: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Thermal analysis techniques like TGA and DSC are used to study the thermal stability and phase transitions of materials as a function of temperature. TGA measures the change in mass of a sample as it is heated, while DSC measures the heat flow into or out of a sample.

Expected Data for Antimony Sulfate: Antimony sulfate is expected to be stable at room temperature but will likely decompose at elevated temperatures, releasing sulfur oxides. The TGA curve would show a mass loss corresponding to this decomposition, and the DSC curve would indicate whether the process is endothermic or exothermic.

Parameter	Antimony Sulfate (Sb₂(SO₄)₃)	Antimony Sulfide (Sb₂S₃)[15]	Bismuth Sulfate (Bi₂(SO₄)₃)[7]	Antimony Potassium Tartrate[6]
Decomposition Temperature	Expected to be in the range of 400-600°C	Onset of oxidation around 300°C in air	Decomposes at 465°C	Shows thermal decomposition events at various temperatures.
Mass Loss (%)	Corresponds to the loss of SO₃	Varies depending on the final product (e.g., Sb₂O₃, Sb₂O₄)	Corresponds to the loss of SO₃	Corresponds to the loss of water and organic components.
DSC Events	Endothermic peaks for decomposition	Exothermic peaks for oxidation	Endothermic peak for decomposition	Multiple endothermic and exothermic peaks related to dehydration and decomposition.

Experimental Protocol for TGA/DSC:

• Sample Preparation: A few milligrams of the antimony sulfate powder are accurately weighed into an alumina (B75360) or platinum crucible.

• Instrument Setup: The TGA/DSC instrument is purged with an inert gas (e.g., nitrogen) or a reactive gas (e.g., air) at a constant flow rate.

• Data Collection: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 800 °C).

• Data Analysis: The TGA curve (mass vs. temperature) and DSC curve (heat flow vs. temperature) are analyzed to determine the onset and peak temperatures of thermal events, as well as the corresponding mass changes and enthalpy changes.

Inter-Technique Relationships

The data obtained from these various characterization techniques are interconnected and provide a holistic understanding of the material. For instance, the crystalline phase identified by XRD dictates the expected vibrational modes in FTIR and Raman spectroscopy. The particle size and morphology observed in SEM can influence the surface area and reactivity, which might be reflected in the thermal analysis data.

Caption: Interconnectivity of Characterization Techniques

Conclusion

The comprehensive characterization of antimony sulfate powder is a critical step in its application for research and development. By employing a suite of analytical techniques including XRD, SEM, FTIR, Raman spectroscopy, XPS, and thermal analysis, researchers can obtain a detailed understanding of its material properties. This guide provides a framework for these analyses and a comparative look at related compounds, enabling scientists to ensure the quality and consistency of their materials and to accelerate their research endeavors.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. 硫酸锑(III) ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 3. One moment, please... [nanochemazone.com]
• 4. Antimony sulfate | O12S3Sb2 | CID 24010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Antimony Sulphide Powder High Purity Shipping Globally [nanoshel.com]
• 6. researchgate.net [researchgate.net]
• 7. wholesale Bismuth(III) sulfate Powder - FUNCMATER [funcmater.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. minsocam.org [minsocam.org]
• 12. Antimony | Periodic Table | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 14. X-ray Photoelectron Spectroscopy in Mineral Processing Studies | MDPI [mdpi.com]
• 15. dggs.alaska.gov [dggs.alaska.gov]

A Comparative Guide to Antimony Sulfate and Antimony Trioxide as Catalysts for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is a critical decision in the development of synthetic routes for organic compounds and polymers. Both antimony sulfate (B86663) (Sb₂(SO₄)₃) and antimony trioxide (Sb₂O₃) are known to possess catalytic activity, primarily owing to the Lewis acidic nature of the antimony(III) center. This guide provides an objective comparison of their performance in different catalytic applications, supported by experimental data and detailed protocols. While direct comparative studies across the same reactions are limited in publicly available literature, this document collates relevant data to offer insights into their respective catalytic efficiencies in distinct chemical transformations.

Performance Comparison: A Tale of Two Reactions

Antimony trioxide has been extensively studied and is a commercially established catalyst, particularly in the synthesis of polyesters like polyethylene (B3416737) terephthalate (B1205515) (PET) and its bio-based analogue, poly(ethylene furanoate) (PEF).[1] In contrast, antimony sulfate is less commonly used in polymerization but has demonstrated efficacy in other organic reactions, such as the Fischer indole (B1671886) synthesis.[2]

Quantitative Data Summary

The following tables summarize the catalytic performance of antimony trioxide in the synthesis of PEF and antimony sulfate in the Fischer indole synthesis. It is crucial to note that these data are from different reaction types and conditions and therefore do not allow for a direct, quantitative comparison of catalytic activity.

Table 1: Catalytic Performance of Antimony Trioxide in the Synthesis of Poly(ethylene furanoate) (PEF) [1]

Catalyst	Reaction Step	Temperature (°C)	Time (h)	Intrinsic Viscosity (dL/g)	Tg (°C)	Tm (°C)
Sb₂O₃	Polycondensation	240	3	>0.5 (Implied)	85	203

Data synthesized from information presented in "Investigation of the catalytic activity and reaction kinetic modeling of two antimony catalysts in the synthesis of poly(ethylene furanoate)"[1]

Table 2: Catalytic Performance of Antimony(III) Sulfate in the Fischer Indole Synthesis [2]

Entry	Phenylhydrazine (B124118) Hydrochloride	Ketone	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	Phenylhydrazine hydrochloride	Acetophenone	10	6	85
2	Phenylhydrazine hydrochloride	Cyclohexanone	10	5	90
3	4-Methylphenylhydrazine hydrochloride	Acetophenone	10	7	82
4	4-Methoxyphenylhydrazine hydrochloride	Cyclohexanone	10	6	88

Data synthesized from information presented in "Antimony (III) Sulfate Catalyzed One-Pot Synthesis of 2,3-Disubstitutedindoles"[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to enable researchers to reproduce and build upon these findings.

Protocol 1: Synthesis of Poly(ethylene furanoate) (PEF) using Antimony Trioxide Catalyst[1]

1. Esterification Step:

• In a polymerization reactor, combine 30.0 g (0.19 mol) of 2,5-furandicarboxylic acid (FDCA), 35.8 g (0.58 mol) of ethylene (B1197577) glycol, and antimony trioxide (400 ppm based on Sb metal).

• Evacuate the reactor and fill it with nitrogen three times to remove oxygen.

• Heat the mixture at 190 °C under a nitrogen flow (50 mL min⁻¹) for 4 hours.

2. Polycondensation Step:

• Take 15.0 g of the PEF oligomers produced in the esterification step and place them in the polymerization reactor.

• Evacuate the reactor and fill it with nitrogen three times.

• Heat the oligomers at 240 °C under a high vacuum (5.0 Pa) for 3 hours.

• Samples can be retrieved at intervals for characterization.

Protocol 2: Fischer Indole Synthesis using Antimony(III) Sulfate Catalyst[2]

1. Reaction Setup:

• In a round-bottom flask, dissolve the desired phenylhydrazine hydrochloride (1 mmol) and ketone (1.2 mmol) in methanol (B129727) (10 mL).

• Add antimony(III) sulfate (10 mol%) to the mixture.

• Attach a reflux condenser to the flask.

2. Reaction and Work-up:

• Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into crushed ice and stir for a few minutes.

• Extract the product with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizing the Processes

The following diagrams, generated using Graphviz, illustrate the experimental workflows and a proposed catalytic mechanism.

Caption: Experimental workflow for the two-step synthesis of PEF catalyzed by Sb₂O₃.

Caption: Experimental workflow for the Fischer indole synthesis catalyzed by Sb₂(SO₄)₃.

Caption: Generalized signaling pathway for Lewis acid catalysis by an Antimony(III) species.

Discussion and Conclusion

The available data indicates that antimony trioxide is a highly effective and widely used catalyst for polyesterification reactions, leading to high molecular weight polymers with desirable thermal properties.[1] Its performance is well-documented, making it a reliable choice for such applications.[3][4]

Antimony(III) sulfate, on the other hand, has shown promise as a reusable catalyst for the synthesis of substituted indoles via the Fischer indole synthesis, providing good to excellent yields under relatively mild conditions.[2] This suggests its utility as a Lewis acid catalyst in reactions involving carbonyl activation.

A direct comparison of the catalytic efficacy of antimony sulfate and antimony trioxide is challenging due to the lack of studies performing a side-by-side evaluation in the same reaction. However, based on their demonstrated applications, it can be inferred that their suitability is context-dependent. Antimony trioxide is the catalyst of choice for industrial-scale polyester (B1180765) production due to its high activity and selectivity in polycondensation reactions.[5] Antimony sulfate may be a valuable alternative for specific organic transformations where its ease of handling as a solid and potential for recyclability are advantageous.

Further research directly comparing these two catalysts in a range of mechanistically similar reactions, such as esterification or other Lewis acid-catalyzed C-C bond-forming reactions, would be highly beneficial to the scientific community for making more informed catalyst selections. Researchers are encouraged to use the provided protocols as a baseline for such comparative studies.

References

• 1. Investigation of the catalytic activity and reaction kinetic modeling of two antimony catalysts in the synthesis of poly(ethylene furanoate) - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC04254D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. nihonseiko.co.jp [nihonseiko.co.jp]
• 5. plasticsengineering.org [plasticsengineering.org]

A Comparative Guide to Antimony Catalysts in Polymerization: Antimony Sulfate vs. Antimony Acetate

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of polyesters, such as polyethylene (B3416737) terephthalate (B1205515) (PET), the choice of catalyst is a critical determinant of the final polymer's properties and the efficiency of the manufacturing process. Among the various catalysts employed, antimony compounds have long been favored. This guide provides a comparative analysis of two such catalysts: antimony sulfate (B86663) and antimony acetate (B1210297), offering insights into their performance, supported by available data and experimental protocols.

Executive Summary

While both antimony sulfate and antimony acetate can function as catalysts in polyesterification, antimony acetate is more widely documented and appears to offer significant advantages in solubility and catalytic activity. Direct comparative experimental data for antimony sulfate in polymerization is scarce in publicly available literature, necessitating a comparison based on established chemical principles and data from related antimony compounds. Antimony acetate is generally preferred for its higher solubility in the reaction medium and its demonstrated ability to produce high-quality polymers efficiently.

Performance Comparison

A qualitative and quantitative comparison of the two catalysts is summarized below. It is important to note that the data for antimony sulfate is largely inferred due to the lack of direct experimental studies in polyester (B1180765) polymerization.

Property	Antimony Sulfate (Sb₂(SO₄)₃)	Antimony Acetate (Sb(CH₃COO)₃)
Solubility in Ethylene (B1197577) Glycol	Low to moderate; potential for hydrolysis.	Good solubility, leading to a more homogeneous reaction.[1]
Catalytic Activity	Potentially active, but not well-documented for polymerization.	High catalytic activity, leading to faster reaction rates.[1][2]
Polymer Quality	Unknown for polymerization.	Produces high-quality polymer with good color.[1]
Side Reactions	Potential for acid-catalyzed side reactions due to the sulfate anion.	Fewer degradation reactions compared to other antimony catalysts.[1]
Thermal Stability	Stable at typical polymerization temperatures, but may decompose to oxides.	Decomposes at elevated temperatures.[2]
Byproducts	May generate sulfuric acid upon hydrolysis, potentially affecting polymer stability.	Acetic acid is a potential byproduct, which is less corrosive than sulfuric acid.

Experimental Data: A Case Study with a PET Analogue

Table 1: Comparison of Antimony Acetate and Antimony Oxide in PEF Polymerization

Catalyst	Final Intrinsic Viscosity (dL/g)	Glass Transition Temp. (T_g) (°C)	Melting Temp. (T_m) (°C)
Antimony Acetate	~0.55	~76	~195
Antimony Oxide	~0.65	~85	~203

Source: Adapted from a study on PEF synthesis.[3]

These results indicate that while antimony oxide yielded a polymer with a slightly higher molecular weight (inferred from intrinsic viscosity) and thermal properties, antimony acetate is still a highly effective catalyst.[3] The superior solubility of antimony acetate in the ethylene glycol monomer is a key advantage, ensuring better dispersion of the catalyst and a more uniform reaction.[1]

Experimental Protocols

Below are generalized experimental protocols for polyester synthesis. Note that a specific protocol for antimony sulfate is not available and would require empirical optimization.

General Polyester Synthesis (PET)

The synthesis of PET from terephthalic acid (TPA) and ethylene glycol (EG) is a two-stage process: esterification followed by polycondensation.

1. Esterification:

• A molar excess of ethylene glycol is reacted with terephthalic acid in a reactor.

• The temperature is gradually raised to approximately 240-260°C, and the pressure is increased to facilitate the removal of water, a byproduct of the reaction.

• This stage results in the formation of a prepolymer, primarily bis(2-hydroxyethyl) terephthalate (BHET).

2. Polycondensation:

• The catalyst (antimony acetate or another suitable catalyst) is introduced into the reactor containing the prepolymer.

• The temperature is further increased to 270-285°C, and a vacuum is applied to remove the ethylene glycol that is liberated during the condensation reaction.

• The viscosity of the molten polymer increases as the polymer chains grow. The reaction is stopped once the desired molecular weight is achieved.

Catalyst Preparation and Addition:

• Antimony Acetate: Due to its good solubility, antimony acetate can be dissolved directly in ethylene glycol and added to the reactor at the beginning of the polycondensation stage.[1]

• Antimony Sulfate: Given its likely lower solubility and potential for hydrolysis, a slurry of antimony sulfate in ethylene glycol might be necessary. Careful control of moisture would be crucial to prevent the formation of sulfuric acid.

Signaling Pathways and Reaction Mechanisms

The catalytic action of antimony compounds in polyesterification is generally understood to proceed through a coordination-insertion mechanism. The active catalytic species is believed to be an antimony glycolate, formed by the reaction of the antimony compound with ethylene glycol.

Caption: Antimony-catalyzed polycondensation workflow.

The antimony center coordinates with the hydroxyl end-groups of the prepolymer chains, activating them for nucleophilic attack and facilitating the ester interchange reaction that leads to chain growth.[4]

Experimental Workflow Diagram

The following diagram illustrates a typical laboratory setup for polyester synthesis.

Caption: Lab-scale polyester synthesis setup.

Conclusion

Based on the available evidence, antimony acetate presents a more favorable profile for polyester polymerization compared to the hypothetical use of antimony sulfate. Its superior solubility in ethylene glycol and demonstrated high catalytic activity contribute to a more efficient and controlled polymerization process, resulting in high-quality polymers. While antimony sulfate may possess catalytic activity, the lack of specific data and potential for undesirable side reactions related to its hydrolysis make it a less predictable and potentially problematic choice. Further experimental investigation is required to fully elucidate the catalytic performance of antimony sulfate in this application. For researchers and professionals in drug development, where polymer purity and well-defined properties are paramount, antimony acetate appears to be the more reliable and efficient catalyst.

References

• 1. Antimony-Based Catalysts [um-material.com]
• 2. nbinno.com [nbinno.com]
• 3. Investigation of the catalytic activity and reaction kinetic modeling of two antimony catalysts in the synthesis of poly(ethylene furanoate) - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC04254D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Unveiling the Crystal Structure of Antimony Sulfate: A Comparative XRD Analysis

For researchers, scientists, and drug development professionals, understanding the precise crystal structure of a compound is paramount for predicting its physicochemical properties and behavior. This guide provides a comparative analysis of the crystal structure of antimony sulfate (B86663), benchmarked against other key antimony compounds, with supporting data derived from X-ray diffraction (XRD) analysis.

Antimony sulfate, Sb₂(SO₄)₃, is a hygroscopic salt with applications in semiconductor doping and the manufacturing of explosives.[1] Its crystal structure, along with those of other antimony compounds, dictates its material properties and potential applications. This report details the crystallographic parameters of antimony sulfate and provides a comparative framework against other prevalent antimony compounds.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for antimony sulfate and a selection of other antimony compounds, offering a clear comparison of their structural characteristics.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)
Antimony(III) Sulfate	Sb₂(SO₄)₃	Monoclinic	P2₁/c	13.12	4.75	17.55	90	126.3	90
Antimony Trisulfide	Sb₂S₃	Orthorhombic	Pnma	11.239	11.31	3.84	90	90	90
Antimony Selenide	Sb₂Se₃	Orthorhombic	Pbnm	11.62	11.77	3.962	90	90	90
Antimony Telluride	Sb₂Te₃	Rhombohedral	R-3m	4.264	4.264	30.458	90	90	120
Antimony Trioxide (Senarmontite)	Sb₂O₃	Cubic	Fd-3m	11.152	11.152	11.152	90	90	90
Antimony Trioxide (Valentinite)	Sb₂O₃	Orthorhombic	Pccn	4.911	12.464	5.412	90	90	90
Elemental Antimony	Sb	Trigonal	R-3m	4.307	4.307	11.273	90	90	120

Experimental Protocol: Powder X-ray Diffraction (XRD) Analysis

The following is a generalized protocol for the characterization of crystalline powders using XRD, a non-destructive technique that provides detailed information about the crystallographic structure, phase purity, and physical properties of a material.

1. Sample Preparation:

• The crystalline solid is finely ground into a homogeneous powder using a mortar and pestle to ensure random orientation of the crystallites.

• The powder is then carefully mounted onto a sample holder. A common method is the "zero-background" holder, where the powder is pressed into a shallow well on a single-crystal silicon plate, ensuring a flat surface.

2. Instrument Setup and Data Acquisition:

• The sample holder is placed into the powder X-ray diffractometer.

• A monochromatic X-ray beam, typically from a copper cathode ray tube, is directed onto the sample.

• The instrument is configured with specific parameters, including the voltage and current for the X-ray source (e.g., 40 kV and 40 mA).[2]

• The detector scans over a range of 2θ angles, recording the intensity of the diffracted X-rays at each angle. The scan range and step size are chosen based on the material being analyzed.

3. Data Analysis:

• The resulting data is a diffractogram, which is a plot of X-ray intensity versus the 2θ angle.

• The positions (2θ values) and intensities of the diffraction peaks are analyzed.

• The crystal system, space group, and lattice parameters are determined by comparing the experimental diffraction pattern to known patterns in crystallographic databases or by using indexing software.

• Further analysis, such as Rietveld refinement, can be performed to obtain more detailed structural information, including atomic positions and bond lengths.

Experimental Workflow

The following diagram illustrates the typical workflow for the XRD analysis of a crystalline powder.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. mcgill.ca [mcgill.ca]

Performance Showdown: A Comparative Guide to Antimony-Based Catalysts

For researchers and professionals in drug development and advanced materials, catalyst selection is a critical decision that profoundly impacts reaction efficiency, product purity, and overall process viability. Antimony-based catalysts have long been a cornerstone in various industrial applications, from polymer synthesis to flame retardants. This guide provides an objective comparison of their performance against common alternatives, supported by experimental data, detailed protocols, and mechanistic diagrams to aid in informed decision-making.

Section 1: Antimony Catalysts in Polyester (B1180765) Synthesis

Antimony compounds, particularly antimony trioxide (Sb₂O₃) and antimony acetate (B1210297) [Sb(CH₃COO)₃], are the most widely used catalysts in the industrial production of polyethylene (B3416737) terephthalate (B1205515) (PET). Their popularity stems from a good balance of catalytic activity, cost-effectiveness, and the high quality of the resulting polymer. However, alternatives based on titanium (Ti), germanium (Ge), and aluminum (Al) are also utilized, each with distinct performance characteristics.

Performance Data

The following tables summarize key performance indicators for antimony catalysts in comparison to their main alternatives in polyester synthesis.

Table 1: Comparison of Antimony Trioxide and Antimony Acetate in Poly(ethylene furanoate) (PEF) Synthesis

Catalyst (400 ppm)	Polycondensation Time (h)	Glass Transition Temp. (T_g) (°C)	Melting Temp. (T_m) (°C)	Intrinsic Viscosity (dL/g)
Antimony Acetate	3	76	195	Lower
Antimony Trioxide	3	85	203	Higher

Source: Adapted from a 2021 study on PEF synthesis, indicating the superior catalytic performance of Sb₂O₃ in achieving higher molecular weight.[1]

Table 2: Comparative Performance of Antimony, Titanium, and Bimetallic Catalysts in Poly(ethylene-co-isosorbide terephthalate) (PEIT) Synthesis

Catalyst	Catalyst Loading	Polycondensation Time (h)	Number-Average Molecular Weight (M_n) ( g/mol )
Antimony Trioxide	200 ppm (Sb)	3.3	24,700
Titanium-based	5 ppm (Ti)	2.4	-
Ti-Al Bimetallic	5 ppm (Ti)	-	28,200
Ti-Mg Bimetallic	5 ppm (Ti)	-	27,500

Source: Adapted from a 2023 comparative study. Note the significantly lower catalyst loading and shorter reaction time for titanium-based systems compared to the traditional antimony catalyst.[2][3]

General Observations:

• Antimony Acetate vs. Antimony Trioxide : Antimony acetate offers higher solubility in ethylene (B1197577) glycol, leading to a more homogeneous reaction and reducing process interruptions like pipeline blockages.[4] It generally exhibits higher catalytic activity, resulting in faster reaction rates.[4] However, experimental data in PEF synthesis suggests that antimony trioxide can lead to a polymer with a higher molecular weight.[1]

• Antimony vs. Titanium : Titanium-based catalysts are significantly more active, allowing for much lower catalyst concentrations (e.g., 5 ppm Ti vs. 200 ppm Sb) and shorter reaction times.[2][3] However, they can lead to a yellowish tint in the final polymer and may have lower thermal stability compared to PET produced with antimony catalysts.[2][5]

• Antimony vs. Germanium : Germanium catalysts are known for producing high-quality PET with excellent color and transparency, but they are less active and significantly more expensive than antimony compounds.

• Antimony vs. Aluminum : Aluminum-based catalysts are being explored as a more environmentally friendly alternative. Some studies have shown that ethylene glycol aluminum can exhibit catalytic activity similar to that of ethylene glycol antimony.[5]

Catalytic Mechanism in PET Synthesis

The polycondensation of bis(2-hydroxyethyl) terephthalate (BHET) to PET, catalyzed by antimony, proceeds through a coordination-insertion mechanism. The antimony catalyst, typically in the +3 oxidation state, acts as a Lewis acid to activate the hydroxyl groups of the growing polymer chains.

Antimony-catalyzed PET polycondensation mechanism.

Experimental Protocol: Melt Polycondensation of PET

This protocol outlines a typical lab-scale melt polymerization process to evaluate catalyst performance.

• Reactant Preparation : A slurry is prepared by mixing terephthalic acid (TPA) and ethylene glycol (EG) in a molar ratio of 1:1.1 to 1:1.2 in a stainless-steel reactor.

• Esterification : The mixture is heated to 240-260°C under a pressure of 3-4 bar. Water, a byproduct of the esterification reaction, is continuously removed. This stage is typically self-catalyzed by the acidic TPA and does not require the antimony catalyst. The reaction is considered complete when the distillation of water ceases.

• Catalyst Addition and Polycondensation : The antimony catalyst (e.g., 200-300 ppm of antimony trioxide) is added to the resulting oligomer, bis(2-hydroxyethyl) terephthalate (BHET). The temperature is then gradually raised to 270-285°C.

• Vacuum Application : The pressure is slowly reduced to below 1 mbar to facilitate the removal of ethylene glycol, which is a byproduct of the polycondensation reaction. This drives the equilibrium towards the formation of high molecular weight PET.

• Monitoring and Completion : The reaction progress is monitored by measuring the torque of the stirrer, which correlates with the melt viscosity and thus the polymer's molecular weight. The reaction is stopped once the desired intrinsic viscosity is achieved.

• Product Characterization : The resulting PET is analyzed for its intrinsic viscosity (a measure of molecular weight), carboxyl end-group content (an indicator of degradation), and color (e.g., using the CIE Lab* color scale).

Section 2: Antimony as a Flame Retardant Synergist

Antimony trioxide (Sb₂O₃) on its own is not a flame retardant. However, it acts as a powerful synergist with halogenated compounds (containing chlorine or bromine), creating one of the most effective and widely used flame retardant systems.

Performance Data

The effectiveness of flame retardants is often measured by the Limiting Oxygen Index (LOI), which is the minimum percentage of oxygen in an oxygen/nitrogen mixture required to sustain combustion. A higher LOI value indicates better flame retardancy.

Table 3: Limiting Oxygen Index (LOI) of Various Polymers with and without Antimony-Based Flame Retardants

Polymer	Additives	LOI (%)	UL-94 Rating
Polypropylene (PP)	None	17.5	-
PP	Ammonium polyphosphate/Pentaerythritol	27.8	-
PP	APP/PER + 2 wt% Sb₂O₃	36.6	V-0
Poly(acrylonitrile-co-vinylidene chloride) (PANVDC)	None	26.4	-
PANVDC	+ Antimony Trioxide (ATO(3))	29.0	-
PANVDC	+ Antimony Tetroxide (ATO(4))	31.2	-

Source: Data compiled from various studies.[6][7] The addition of Sb₂O₃ significantly increases the LOI and improves the UL-94 fire safety rating.

Synergistic Flame Retardant Mechanism

The synergy between antimony trioxide and halogenated flame retardants involves actions in both the gas phase and the solid phase of a fire.

• Gas Phase (Radical Quenching) : In the presence of heat, the halogenated compound decomposes to release hydrogen halide (HX). This reacts with antimony trioxide to form volatile antimony halides (SbX₃) and antimony oxyhalides (SbOX). These antimony species act as radical scavengers in the flame, interrupting the chain reactions of combustion.

• Solid Phase (Char Formation) : In the condensed phase, antimony trioxide promotes the formation of a carbonaceous char layer on the polymer surface. This char layer acts as an insulating barrier, shielding the underlying polymer from heat and oxygen, thereby reducing the production of flammable volatile gases.

Synergistic flame retardant mechanism of Sb₂O₃ and halogens.

Experimental Protocol: Limiting Oxygen Index (LOI) Test (ASTM D2863)

The LOI test determines the minimum oxygen concentration to support combustion.

• Apparatus : An LOI analyzer, consisting of a vertical glass chimney, gas flow meters for oxygen and nitrogen, and an ignition source.

• Specimen Preparation : A self-supporting plastic specimen is prepared, typically 70-150 mm long, 6.5 mm wide, and 3.0 mm thick. The specimen is conditioned under specific temperature and humidity.

• Test Procedure : a. The specimen is mounted vertically in the center of the glass chimney. b. A mixture of oxygen and nitrogen is introduced from the bottom of the chimney at a specified flow rate. The initial oxygen concentration is set based on the expected LOI of the material. c. The top edge of the specimen is ignited with a flame, which is then removed. d. The burning behavior of the specimen is observed. The test is considered a "pass" if the flame self-extinguishes before a certain length has burned or within a specific time. e. The oxygen concentration is then adjusted (increased after a "fail" or decreased after a "pass"), and a new specimen is tested.

• Determination of LOI : This iterative process is continued until the minimum oxygen concentration required to just sustain combustion is determined. The LOI is expressed as the volume percentage of oxygen.[8][9]

Section 3: Antimony in Electrocatalysis

Recently, antimony-based materials have emerged as promising non-precious metal catalysts for various electrochemical reactions, including the oxygen reduction reaction (ORR), which is crucial for fuel cells and metal-air batteries.

Performance Data

Performance of ORR catalysts is typically evaluated by their half-wave potential (E₁/₂), with a more positive value indicating higher activity, and their kinetic current density (Jk).

Table 4: Performance Comparison of Antimony-Based Catalysts for Oxygen Reduction Reaction (ORR) in 0.1 M KOH

Catalyst	Half-Wave Potential (E₁/₂) (V vs. RHE)	Kinetic Current Density (Jk) @ 0.85 V (mA/cm²)
Sb Single-Atom Catalyst (Sb SAC)	0.86	High
Commercial Pt/C (20 wt%)	~0.83 - 0.85	-
Nitrogen-doped Carbon (N/C)	< 0.80	Low

Source: Data compiled from a 2021 study on p-block single-atom catalysts. The Sb SAC shows performance outperforming most transition-metal based single-atom catalysts and is comparable to the commercial Pt/C benchmark.

Experimental Workflow: ORR Catalyst Evaluation using RDE

The rotating disk electrode (RDE) technique is a standard method for evaluating the intrinsic activity of ORR catalysts.

Experimental workflow for ORR catalyst evaluation.

Experimental Protocol: ORR Evaluation via RDE

• Catalyst Ink Preparation : A stable ink is prepared by ultrasonically dispersing a known amount of the catalyst powder in a solvent mixture (e.g., water, isopropanol) with a small amount of ionomer (e.g., Nafion) to ensure adhesion to the electrode.

• Working Electrode Preparation : A glassy carbon RDE tip is polished to a mirror finish. A precise volume (microliters) of the catalyst ink is drop-casted onto the electrode surface and dried to form a uniform thin film.[3]

• Electrochemical Cell Setup : A standard three-electrode cell is used, with the catalyst-coated RDE as the working electrode, a platinum wire or graphite (B72142) rod as the counter electrode, and a reference electrode (e.g., Ag/AgCl or a reversible hydrogen electrode). The measurement is conducted in an O₂-saturated electrolyte (e.g., 0.1 M KOH).[3]

• Cyclic Voltammetry (CV) : The electrode is first electrochemically cleaned by potential cycling in a de-aerated (N₂-purged) electrolyte. CVs are recorded to determine the electrochemical surface area (ECSA).[3]

• Linear Sweep Voltammetry (LSV) : The electrolyte is saturated with O₂. LSV is then performed by sweeping the potential from a non-faradaic region to the ORR onset potential at a slow scan rate (e.g., 5-10 mV/s) while the electrode is rotated at various speeds (e.g., 400 to 2500 rpm).

• Data Analysis : The resulting polarization curves are used to determine key performance metrics. The half-wave potential (E₁/₂) is a measure of catalytic activity. The Koutecký-Levich equation is applied to the data at different rotation speeds to calculate the kinetic current density (Jk) and the number of electrons transferred (n) per oxygen molecule, which provides insight into the reaction pathway.[3]

References

• 1. Investigation of the catalytic activity and reaction kinetic modeling of two antimony catalysts in the synthesis of poly(ethylene furanoate) - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC04254D [pubs.rsc.org]
• 2. Comparison of Eco-friendly Ti–M Bimetallic Coordination Catalysts and Commercial Monometallic Sb- or Ti-Based Catalysts for the Synthesis of Poly(ethylene-co-isosorbide terephthalate) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. publications.iafss.org [publications.iafss.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

The Efficacy of Antimony Sulfate in Doping: A Comparative Guide to Antimony Sources

For researchers, scientists, and drug development professionals, the selection of an appropriate dopant source is a critical step in tailoring the properties of semiconductor materials. Antimony (Sb) is a well-established n-type dopant used to enhance the electrical and optical characteristics of various materials. Among the available antimony compounds, antimony sulfate (B86663) (Sb₂(SO₄)₃) offers a viable option, particularly in solution-based doping processes due to its solubility. This guide provides an objective comparison of the efficacy of antimony sulfate with other common antimony sources, supported by available experimental data and detailed methodologies.

Comparative Analysis of Antimony Dopant Sources

The choice of an antimony precursor for doping applications is influenced by factors such as solubility in the desired solvent, decomposition temperature, vapor pressure (for vapor-phase deposition), and potential for impurity incorporation. While direct comparative studies measuring the efficacy of different antimony sources under identical conditions are limited, analysis of individual studies on various materials provides valuable insights into their relative performance.

The following table summarizes the impact of different antimony sources on the properties of various semiconductor materials. It is important to note that the results are extracted from different studies with varying experimental conditions, and therefore, direct comparison should be approached with caution.

Antimony Source	Host Material	Doping Method	Key Findings	Reference
Antimony Sulfate (Sb₂(SO₄)₃)	Tin Oxide (SnO₂)	Not Specified	Used in semiconductor doping due to its solubility.	[1]
Antimony Oxide (Sb₂O₃)	Zinc Oxide (ZnO)	Pulsed Laser Deposition	Can induce both n-type and p-type conductivity depending on the Sb species and concentration.[2][3] At low concentrations, Sb⁵⁺ and Sb³⁺ act as donors, increasing n-type carrier concentration. At higher concentrations, the formation of SbZn–2VZn complex defects can lead to p-type conductivity.[2][3]	[2][3]
Antimony Chloride (SbCl₃)	Tin Oxide (SnO₂)	Spray Pyrolysis	Results in homogeneous films with low electrical resistivity. The lowest resistivity obtained was 8.5 × 10⁻³ Ω·cm for SnO₂ doped with 7.5 mol% of Sb.
Antimony Acetate (B1210297) (Sb(CH₃COO)₃)	Not Specified	Not Specified	A versatile precursor for the synthesis of antimony-based materials and used as a dopant in semiconductor manufacturing.[4][5]	[4][5]
Antimony Ethoxide (Sb(OCH₂CH₃)₃)	Tin Oxide (SnO₂)	Aerosol Assisted Chemical Vapour Deposition (AACVD)	At 4 at% doping, achieved a low resistivity of 4.7 × 10⁻⁴ Ω·cm, with a high charge carrier density of 1.2 × 10²¹ cm⁻³.[6]	[6]

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and building upon existing research. Below are representative methodologies for solution-based doping using different antimony precursors.

Solution-Based Doping of Zinc Oxide with Antimony Oxide

This protocol describes a general process for preparing Sb-doped ZnO thin films using a solution-based method.

• Precursor Solution Preparation:

  • Dissolve zinc acetate dihydrate (Zn(CH₃COO)₂·2H₂O) in a solvent mixture of 2-methoxyethanol (B45455) and monoethanolamine.

  • Prepare a separate solution of antimony oxide (Sb₂O₃) in the same solvent system.

  • Mix the two solutions in the desired molar ratio of Sb to Zn.

  • Stir the resulting solution at a specified temperature (e.g., 60°C) for a set duration (e.g., 2 hours) to ensure homogeneity.

• Thin Film Deposition:

  • Clean the substrate (e.g., glass, silicon wafer) using a standard cleaning procedure (e.g., sonication in acetone, isopropanol, and deionized water).

  • Deposit the precursor solution onto the substrate using a spin coater at a specific rotation speed and duration (e.g., 3000 rpm for 30 seconds).

  • Pre-heat the coated substrate on a hot plate at a moderate temperature (e.g., 300°C) to evaporate the solvent.

  • Repeat the coating and pre-heating steps to achieve the desired film thickness.

• Annealing:

  • Anneal the films in a furnace at a high temperature (e.g., 500-600°C) in an air or oxygen atmosphere for a specified duration (e.g., 1-2 hours) to promote crystallization and dopant activation.

Aerosol Assisted Chemical Vapour Deposition (AACVD) of Antimony-Doped Tin Oxide

This protocol outlines the AACVD method for depositing high-quality antimony-doped tin oxide films.[6]

• Precursor Solution Preparation:

  • Prepare a precursor solution by dissolving butyltin trichloride (B1173362) and the desired amount of antimony(III) ethoxide in methanol.[6]

• Deposition Process:

  • Generate an aerosol from the precursor solution using a piezoelectric device.[6]

  • Transport the aerosol into a horizontal tube furnace using a carrier gas (e.g., air) at a controlled flow rate.[6]

  • Deposit the film onto a heated substrate (e.g., glass) within the furnace at a specific temperature (e.g., 450°C).[6]

Visualizing the Doping Process

To better understand the experimental workflow and the underlying mechanisms, the following diagrams are provided.

Caption: A generalized workflow for solution-based semiconductor doping.

Caption: N-type doping mechanism of antimony in a semiconductor lattice.

References

• 1. Silicon - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Influence of Antimony Species on Electrical Properties of Sb-Doped Zinc Oxide Thin Films Prepared by Pulsed Laser Deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhanced electrical properties of antimony doped tin oxide thin films deposited via aerosol assisted chemical vapour deposition - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. Enhanced electrical properties of antimony doped tin oxide thin films deposited via aerosol assisted chemical vapour deposition - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C8TC01929K [pubs.rsc.org]

A Comparative Guide to Antimony Precursors for Chemical Vapor Deposition: Antimony Sulfate vs. Antimony Trichloride

For researchers, scientists, and professionals in drug development, the selection of an appropriate precursor is a critical step in the synthesis of high-quality thin films via chemical vapor deposition (CVD). This guide provides a detailed comparison of two potential antimony precursors: antimony sulfate (B86663) (Sb₂(SO₄)₃) and antimony trichloride (B1173362) (SbCl₃). While both are inorganic antimony compounds, their suitability for CVD varies dramatically. This comparison is based on available experimental data and established chemical principles.

Executive Summary

Antimony trichloride emerges as a viable, albeit challenging, precursor for the chemical vapor deposition of various antimony-containing thin films, including antimony oxides and sulfides. Its utility is supported by its known volatility and documented application in vapor-phase deposition techniques. In stark contrast, antimony sulfate is largely unsuitable for conventional CVD processes due to its low volatility and thermal decomposition into undesirable byproducts. The available scientific literature overwhelmingly focuses on antimony trichloride and other organometallic compounds as precursors, with a conspicuous absence of data on the use of antimony sulfate in CVD.

Precursor Properties and Performance

A side-by-side comparison of the key properties of antimony sulfate and antimony trichloride reveals their differing potential as CVD precursors.

Property	Antimony Sulfate (Sb₂(SO₄)₃)	Antimony Trichloride (SbCl₃)
Formula Weight	531.7 g/mol	228.11 g/mol
Melting Point	Decomposes	73.4 °C
Boiling Point	Decomposes	223.5 °C
Vapor Pressure	No data available for CVD applications	1 mmHg at 49.2 °C
Volatility	Very Low	Moderate
Decomposition Products	Antimony oxides and sulfur oxides (SOₓ)	Antimony, chlorine-containing species
Film Purity	Not applicable for CVD	Can be high, but susceptible to chlorine contamination
Common Applications	Doping of semiconductors, explosives	Catalyst, precursor for other antimony salts, limited use in vapor deposition

Performance in Chemical Vapor Deposition

Antimony Sulfate: A Non-Viable Precursor

Extensive literature searches reveal a lack of any reported use of antimony sulfate as a precursor for chemical vapor deposition. This is likely attributable to its inherent chemical properties. Antimony sulfate is a hygroscopic salt that decomposes at elevated temperatures rather than subliming or boiling cleanly.[1] The decomposition products would include various antimony oxides and highly corrosive and contaminating sulfur oxides (SO₂ and SO₃), which are detrimental to the integrity of the deposited film and the vacuum deposition system.

The probable thermal decomposition pathway for antimony sulfate makes it unsuitable for producing pure antimony or antimony compound thin films via CVD.

Caption: Likely thermal decomposition of antimony sulfate.

Antimony Trichloride: A Moderately Volatile Precursor

Antimony trichloride has been explored as a precursor in various vapor deposition techniques, including CVD and atomic layer deposition (ALD), for creating thin films of antimony chalcogenides.[2] Its moderate volatility, with a vapor pressure of 1 mmHg at 49.2 °C, allows for its transport into a CVD reactor at relatively low temperatures.

However, the use of antimony trichloride is not without its challenges. It is highly hygroscopic and readily hydrolyzes in the presence of moisture to form antimony oxychloride, which can introduce oxygen impurities into the deposited film.[3] Furthermore, the presence of chlorine can lead to the incorporation of chloride ions into the film or the formation of volatile and corrosive byproducts.

Experimental Protocols

Antimony Sulfate

Due to its unsuitability, no experimental protocols for the CVD of antimony sulfate are available in the scientific literature.

Antimony Trichloride

Objective: To deposit an antimony sulfide (B99878) (Sb₂S₃) thin film using antimony trichloride and a sulfur source.

Precursors:

• Antimony source: Antimony trichloride (SbCl₃)

• Sulfur source: Hydrogen sulfide (H₂S) or elemental sulfur vapor.

Substrate: Glass or other suitable substrate.

Experimental Setup: A typical low-pressure or atmospheric-pressure CVD reactor with a precursor delivery system, a heated reaction zone, and a vacuum system.

Procedure:

• The substrate is cleaned and placed in the reaction chamber.

• The chamber is evacuated to a base pressure and then backfilled with an inert carrier gas (e.g., nitrogen or argon).

• The substrate is heated to the desired deposition temperature (typically in the range of 250-400 °C).

• The antimony trichloride is heated in a bubbler to a temperature sufficient to generate adequate vapor pressure (e.g., 50-70 °C).

• The carrier gas is passed through the SbCl₃ bubbler to transport the precursor vapor into the reaction chamber.

• The sulfur source (e.g., H₂S gas or vapor from heated elemental sulfur) is introduced into the reaction chamber simultaneously.

• The precursors react on the hot substrate surface to form an Sb₂S₃ film.

• After the desired deposition time, the precursor flows are stopped, and the reactor is cooled down under an inert atmosphere.

Caption: Generalized workflow for CVD of Sb₂S₃.

Chemical Reaction Pathways

The chemical reactions governing the CVD process are crucial for understanding film growth and potential impurities.

Antimony Sulfate

As previously discussed, the high-temperature reaction of antimony sulfate is dominated by decomposition, not a controlled surface reaction conducive to thin film growth.

Antimony Trichloride

For the deposition of Sb₂S₃, the likely overall reaction on the substrate surface is:

2SbCl₃(g) + 3H₂S(g) → Sb₂S₃(s) + 6HCl(g)

This reaction is a simplification, and the actual mechanism may involve several intermediate steps on the substrate surface.

Caption: Plausible reaction for Sb₂S₃ CVD from SbCl₃.

Conclusion

Based on the available evidence, antimony trichloride is a far more suitable precursor for chemical vapor deposition than antimony sulfate . While it presents challenges related to its hygroscopic nature and the potential for chlorine incorporation in the film, its volatility allows for its use in established CVD processes. Future research may focus on modifying antimony trichloride or developing novel precursors to overcome these limitations.

Antimony sulfate, due to its lack of volatility and unfavorable thermal decomposition, is not a recommended precursor for any CVD applications. Researchers seeking to deposit antimony-containing films should focus on more volatile precursors like antimony trichloride or explore the vast landscape of organometallic antimony compounds.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. ANTIMONY HALIDES | mocvd-precursor-encyclopedia.de [mocvd-precursor-encyclopedia.de]
• 3. Antimony trichloride - Wikipedia [en.wikipedia.org]

A Comparative Guide to Antimony-Based Anode Materials for Next-Generation Batteries

For Researchers, Scientists, and Drug Development Professionals

The quest for high-performance, cost-effective energy storage solutions is a critical driver of innovation across numerous scientific disciplines. In the development of next-generation lithium-ion (Li-ion) and sodium-ion (Na-ion) batteries, anode materials play a pivotal role in determining key performance metrics such as energy density, power density, and cycle life. While graphite (B72142) has been the commercial standard for Li-ion batteries, its theoretical capacity is a limiting factor. This has spurred research into alternative materials, with antimony (Sb) and its compounds emerging as promising candidates due to their high theoretical capacities.

This guide provides an objective comparison of the electrochemical performance of two prominent antimony-based anode materials—antimony oxide (Sb₂O₃) and antimony sulfide (B99878) (Sb₂S₃)—against the established benchmarks of graphite (for Li-ion batteries) and hard carbon (for Na-ion batteries). The information presented is based on a comprehensive review of recent experimental data.

Performance Comparison in Lithium-Ion Batteries

Antimony-based anodes offer significantly higher theoretical capacities compared to traditional graphite anodes in Li-ion batteries.[1] However, they often face challenges related to volume expansion during the alloying/de-alloying process with lithium, which can impact cycling stability.[2]

Anode Material	Theoretical Specific Capacity (mAh/g)	Reversible Specific Capacity (mAh/g)	Initial Coulombic Efficiency (%)	Cycling Stability
Graphite	~372	~350	~90-95%	Excellent (>1000 cycles with high capacity retention)
Antimony Oxide (Sb₂O₃)	~1102 (via conversion and alloying)	500 - 700	60 - 80%	Moderate (Significant capacity fading can occur without material engineering)
Antimony Sulfide (Sb₂S₃)	~946 (via conversion and alloying)	600 - 900	70 - 85%	Moderate to Good (Often requires compositing with carbonaceous materials for stable cycling)

Performance Comparison in Sodium-Ion Batteries

The larger ionic radius of sodium compared to lithium makes graphite a less suitable anode for Na-ion batteries. Hard carbon has emerged as a leading candidate, but antimony-based materials also show significant promise due to their high theoretical capacities for sodium storage.[3]

Anode Material	Theoretical Specific Capacity (mAh/g)	Reversible Specific Capacity (mAh/g)	Initial Coulombic Efficiency (%)	Cycling Stability
Hard Carbon	~300-400	~250-350	~80-90%	Good to Excellent
Antimony Oxide (Sb₂O₃)	~1102 (via conversion and alloying)	400 - 600	65 - 80%	Moderate (Subject to capacity fade from volume changes)
Antimony Sulfide (Sb₂S₃)	~946 (via conversion and alloying)	500 - 750	70 - 85%	Moderate to Good (Nanostructuring and carbon composites improve performance)

Experimental Protocols

The following sections detail standardized methodologies for the preparation and electrochemical testing of anode materials.

Electrode Slurry Preparation

A homogenous slurry is crucial for fabricating uniform electrodes. The typical composition and procedure are as follows:

• Active Material: Antimony oxide, antimony sulfide, graphite, or hard carbon.

• Conductive Additive: Super P or other carbon black (typically 10-20 wt%).

• Binder: Polyvinylidene fluoride (B91410) (PVDF) for non-aqueous slurries or a combination of carboxymethyl cellulose (B213188) (CMC) and styrene-butadiene rubber (SBR) for aqueous slurries (typically 5-10 wt%).

• Solvent: N-methyl-2-pyrrolidone (NMP) for PVDF binder or deionized water for CMC/SBR.

Procedure:

• The active material and conductive additive are dry-mixed to ensure a uniform blend.

• The binder is dissolved in the appropriate solvent.

• The dry-mixed powders are gradually added to the binder solution while stirring continuously until a homogenous slurry with the desired viscosity is formed.[4][5]

Caption: Workflow for Electrode Slurry Preparation.

Electrode Fabrication and Coin Cell Assembly

The prepared slurry is cast onto a current collector and then assembled into a coin cell for testing.

• Coating: The slurry is uniformly coated onto a copper foil current collector using a doctor blade.

• Drying: The coated electrode is dried in a vacuum oven to remove the solvent.

• Calendering: The dried electrode is pressed to ensure good contact between the active material and the current collector and to control the electrode density.

• Punching: Circular electrodes of a specific diameter (e.g., 12-15 mm) are punched from the calendered sheet.

• Coin Cell Assembly: The electrodes are assembled into 2032-type coin cells in an argon-filled glovebox. The standard assembly consists of the working electrode, a separator, a counter electrode (lithium metal for half-cells), and an appropriate electrolyte.[6][7]

Caption: Electrode Fabrication and Coin Cell Assembly Workflow.

Electrochemical Characterization

The electrochemical performance of the assembled coin cells is evaluated using various techniques.

• Galvanostatic Cycling with Potential Limitation (GCPL): The cells are charged and discharged at a constant current within a specific voltage window to determine the specific capacity, coulombic efficiency, and cycling stability.[8]

• Rate Capability Test: The cells are cycled at different current densities to evaluate their performance under high-power conditions.

• Cyclic Voltammetry (CV): This technique is used to study the electrochemical reaction mechanisms occurring at the electrode.

• Electrochemical Impedance Spectroscopy (EIS): EIS is employed to investigate the charge transfer resistance and ionic conductivity within the cell.

References

• 1. Antimony-based materials as promising anodes for rechargeable lithium-ion and sodium-ion batteries - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. lnclibattery.com [lnclibattery.com]
• 5. The Preparation Process Of Lithium-ion Battery Anode Electrode Slurry [tobmachine.com]
• 6. npl.co.uk [npl.co.uk]
• 7. How To Make Coin Cells - Landt Instruments [landtinst.com]
• 8. biologic.net [biologic.net]

A Comparative Guide to the Synthesis of Antimony (III) Sulfate

For researchers, scientists, and professionals in drug development, the synthesis of high-purity inorganic compounds is a critical preliminary step. Antimony (III) sulfate (B86663) (Sb₂(SO₄)₃), a compound with applications in semiconductor doping and as a precursor in various chemical syntheses, can be prepared through several methods.[1] This guide provides a comparative analysis of the three primary methods for synthesizing antimony (III) sulfate, complete with experimental protocols, quantitative data, and workflow diagrams to aid in selecting the most suitable method for your laboratory or industrial needs.

Comparison of Synthesis Methods

The selection of a synthesis method for antimony (III) sulfate often depends on the available starting materials, desired purity, scale of production, and safety considerations. The three most common methods involve the reaction of hot, concentrated sulfuric acid with elemental antimony, antimony (III) oxide, or antimony (III) sulfide (B99878).[1][2]

Parameter	Method 1: From Elemental Antimony	Method 2: From Antimony (III) Oxide	Method 3: From Antimony (III) Sulfide
Starting Material	Finely powdered elemental antimony (Sb)	Antimony (III) oxide (Sb₂O₃)	Antimony (III) sulfide (Sb₂S₃)
Primary Reagent	Concentrated sulfuric acid (H₂SO₄)	18 M Sulfuric acid (H₂SO₄)	Concentrated sulfuric acid (H₂SO₄)
Reaction Temperature	Boiling point of concentrated H₂SO₄	200 °C[1]	Boiling point of concentrated H₂SO₄[2]
Purity	High (commercial grade typically ≥95.0%)[3]	High	Data not readily available
Yield	Data not readily available	Data not readily available	Data not readily available
Key Advantages	Direct conversion from element.	Utilizes a common and relatively stable oxide precursor.	Can be an effective method if antimony sulfide is a readily available starting material.[2]
Key Disadvantages	Vigorous reaction, evolution of toxic sulfur dioxide gas.[1]	Requires precise temperature control.[1]	Evolution of highly toxic hydrogen sulfide gas is possible.

Experimental Protocols

Below are the detailed experimental protocols for the three primary synthesis methods.

Method 1: Synthesis from Elemental Antimony

This method relies on the direct oxidation of elemental antimony by hot, concentrated sulfuric acid.

Reaction: 2 Sb(s) + 6 H₂SO₄(conc) → Sb₂(SO₄)₃(s) + 3 SO₂(g) + 6 H₂O(l)[1]

Procedure:

• In a fume hood, add 20 g of finely powdered antimony to 400 g of boiling concentrated sulfuric acid in a suitable reaction vessel.[2]

• Continue boiling the mixture until all the antimony has dissolved.[2]

• Allow the solution to cool. A portion of the antimony sulfate will crystallize out of the hot solution, with the remainder crystallizing upon cooling.[2]

• Filter the resulting white needles of antimony sulfate.[2]

• Wash the crystals twice with glacial acetic acid, followed by a wash with ether.[2]

• Dry the final product in a vacuum desiccator over solid potassium or sodium hydroxide.[2]

Diagram 1: Workflow for the synthesis of antimony sulfate from elemental antimony.

Method 2: Synthesis from Antimony (III) Oxide

This method involves the reaction of antimony (III) oxide with hot, concentrated sulfuric acid.

Reaction: Sb₂O₃(s) + 3 H₂SO₄(conc) → Sb₂(SO₄)₃(s) + 3 H₂O(l)[1]

Procedure:

• In a fume hood, carefully react antimony (III) oxide with 18 M sulfuric acid in a 1:3 molar ratio.

• Heat the mixture to 200 °C.[1]

• Maintain the temperature until the reaction is complete and a solid product is formed.

• Cool the reaction mixture.

• Isolate the solid antimony sulfate product by filtration.

• Wash the product with a suitable solvent to remove any unreacted sulfuric acid.

• Dry the product under vacuum.

Diagram 2: Workflow for the synthesis of antimony sulfate from antimony (III) oxide.

Method 3: Synthesis from Antimony (III) Sulfide

This is an alternative method for producing anhydrous antimony sulfate.

Reaction: Sb₂S₃(s) + 9 H₂SO₄(conc) → Sb₂(SO₄)₃(s) + 9 SO₂(g) + 9 H₂O(l) (unbalanced, complex reaction)

Procedure:

• In a fume hood, dissolve antimony (III) sulfide in boiling concentrated sulfuric acid.[2]

• Continue heating until the reaction is complete.

• Upon cooling, the anhydrous antimony sulfate will deposit as a fine, white, deliquescent crystalline powder.[2]

• Filter the product.

• Wash the product with a suitable anhydrous solvent.

• Dry the product in a vacuum desiccator.

Diagram 3: Workflow for the synthesis of antimony sulfate from antimony (III) sulfide.

Safety and Handling

Antimony compounds and concentrated sulfuric acid are hazardous materials and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All procedures should be performed in a well-ventilated fume hood to avoid inhalation of toxic gases such as sulfur dioxide and hydrogen sulfide. Antimony sulfate is a hygroscopic and deliquescent solid, meaning it readily absorbs moisture from the air.[1][2] It should be stored in a tightly sealed container in a dry environment.

References

• 1. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 2. prepchem.com [prepchem.com]
• 3. Antimony sulfate｜lookchem [lookchem.com]

Safety & Regulatory Compliance

Proper Disposal of Antimony Sulfate: A Step-by-Step Guide for Laboratory Professionals

Antimony sulfate (B86663) (Sb₂(SO₄)₃) is a chemical compound that requires careful handling and disposal due to its potential health and environmental hazards.[1][2] Adherence to proper disposal protocols is crucial for ensuring the safety of laboratory personnel and the protection of our environment. This guide provides essential safety information and a step-by-step plan for the proper disposal of antimony sulfate waste.

Immediate Safety Precautions

Before handling antimony sulfate, it is imperative to be aware of its hazards. It is harmful if swallowed or inhaled and can cause irritation to the skin and mucous membranes.[3] Furthermore, it is toxic to aquatic life with long-lasting effects.[2] In the event of a spill, avoid creating dust and prevent the material from entering drains.[4][5] Spilled material should be collected, potentially after being moistened to minimize dust, and placed into a sealed container for disposal.[4] Always use appropriate personal protective equipment (PPE), including gloves, safety goggles, and respiratory protection when handling antimony sulfate.

Disposal Procedure

The disposal of antimony sulfate must be carried out in compliance with all national and local regulations.[6] The following steps provide a general framework for laboratory personnel to follow.

Step 1: Waste Identification and Segregation

• Characterize the Waste: Identify the waste as antimony sulfate. Do not mix it with other waste streams.

• Original Container: Whenever possible, leave the antimony sulfate waste in its original container. If this is not feasible, use a compatible, leak-proof container.

Step 2: Proper Labeling

• Hazardous Waste Label: Clearly label the container as "Hazardous Waste."

• Contents: Identify the contents as "Antimony Sulfate."

• Hazard Pictograms: Ensure the appropriate GHS pictograms (e.g., acute toxicity, environmental hazard) are displayed on the label.

Step 3: Safe Storage

• Designated Area: Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

• Segregation: Ensure the container is stored separately from incompatible materials, such as strong acids or bases.

• Secondary Containment: It is best practice to store the container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 4: Arrange for Disposal

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or equivalent safety office. They will provide specific instructions and arrange for pickup by a licensed professional waste disposal service.

• Documentation: Complete any required waste disposal forms or manifests as instructed by your EHS department.

Step 5: Waste Pickup

• Scheduled Pickup: Your EHS department will schedule a pickup with a certified hazardous waste contractor.

• Handover: Ensure the waste is handed over to the authorized personnel as scheduled.

Hazard and Disposal Summary

For quick reference, the following table summarizes key data related to antimony sulfate.

Parameter	Value/Information	Source
GHS Hazard Statements	H302: Harmful if swallowedH332: Harmful if inhaledH411: Toxic to aquatic life with long lasting effects	[1]
UN Number	UN 3077
Proper Shipping Name	Environmentally hazardous substance, solid, n.o.s.
Disposal Recommendation	Dispose of contents/container to an approved waste disposal plant.	[5]
Spill Response	Collect spillage. Avoid dust formation. Prevent entry into drains.	[4][5]

Antimony Sulfate Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of antimony sulfate waste in a laboratory setting.

References

• 1. Antimony sulfate | O12S3Sb2 | CID 24010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. himediadownloads.com [himediadownloads.com]
• 3. Antimony(III) sulfate - Wikipedia [en.wikipedia.org]
• 4. nj.gov [nj.gov]
• 5. echemi.com [echemi.com]
• 6. tedpella.com [tedpella.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Antimony Sulfate

For Immediate Reference: Essential Safety and Logistical Information for the Use of Antimony Sulfate (B86663) in Laboratory Settings

Antimony sulfate (Sb₂(SO₄)₃) is a chemical compound that requires careful handling due to its potential health and environmental hazards. This guide provides detailed procedural instructions for researchers, scientists, and drug development professionals to ensure its safe use and disposal, reinforcing our commitment to being your trusted partner in laboratory safety.

Hazard Identification and Personal Protective Equipment (PPE)

Antimony sulfate is classified as harmful if swallowed or inhaled and is toxic to aquatic life with long-lasting effects.[1][2][3][4] Adherence to proper PPE protocols is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling Antimony Sulfate

Protection Type	Recommended Equipment	Standard/Specification
Eye/Face Protection	Tightly fitting safety goggles with side-shields	Conforming to EN 166 (EU) or NIOSH (US)[1]
Skin Protection	Chemical-resistant, impervious gloves (inspect before use) and clothing. Fire/flame resistant lab coat.	Follow EN 374 for gloves[5]
Respiratory Protection	Required when dusts are generated.[5] Use a NIOSH/MSHA approved respirator if exposure limits are exceeded or irritation is experienced.[6]	NIOSH/OSHA recommendations vary by concentration[7]

Table 2: Occupational Exposure Limits for Antimony and its Compounds

Organization	Limit Type	Value
OSHA (Z-1)	TWA	0.5 mg/m³[5]
ACGIH	TWA	0.5 mg/m³[5]
NIOSH	REL (TWA)	0.5 mg/m³[5]

Operational Plan: From Handling to Disposal

A systematic approach to handling Antimony Sulfate is crucial for laboratory safety. The following step-by-step protocols provide clear guidance for every stage of the process.

Pre-Handling and Preparation

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment for your specific experiment.

• Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within a chemical fume hood.[3][5]

• PPE Inspection: Inspect all PPE for integrity before use. Do not use damaged gloves or other compromised equipment.[5]

• Emergency Equipment: Confirm that an eyewash station and safety shower are readily accessible.

Handling Antimony Sulfate

• Donning PPE: Put on all required PPE as specified in Table 1.

• Substance Handling: Avoid the formation of dust and aerosols.[3] Do not inhale the substance.[5]

• Hygiene: Do not eat, drink, or smoke in the work area.[1][2][8] Wash hands thoroughly after handling the material.[1][2]

Post-Handling and Cleanup

• Decontamination: Wipe down the work surface with an appropriate cleaning agent.

• PPE Removal: Remove PPE carefully to avoid skin contact with the outer surfaces.[5]

• Hand Washing: Wash hands again after removing PPE.

Disposal Plan

Proper disposal of Antimony Sulfate and its containers is critical to prevent environmental contamination.

• Waste Collection: Collect waste material in its original container or a suitable, labeled, and tightly closed hazardous waste container.[5]

• No Mixing: Do not mix with other waste streams.[5]

• Container Disposal: Handle uncleaned containers as you would the product itself.[5]

• Regulatory Compliance: Dispose of contents and containers at an approved waste disposal plant in accordance with all local, regional, and national regulations.[1][2][5] Do not allow the product to enter drains.[5]

Emergency Procedures

In the event of an accidental release or exposure, follow these procedures immediately.

Table 3: First-Aid Measures for Antimony Sulfate Exposure

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1]
Skin Contact	Take off contaminated clothing immediately. Wash the affected area with soap and plenty of water. Consult a doctor.[1]
Eye Contact	Rinse with pure water for at least 15 minutes, holding the eyelids apart. Consult a doctor.[1]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Spill Response Workflow

The following diagram outlines the logical steps to be taken in the event of an Antimony Sulfate spill.

Caption: Workflow for a safe and effective response to an Antimony Sulfate spill.

References

• 1. echemi.com [echemi.com]
• 2. himediadownloads.com [himediadownloads.com]
• 3. scribd.com [scribd.com]
• 4. Antimony sulfate | O12S3Sb2 | CID 24010 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Antimony [cdc.gov]
• 8. lobachemie.com [lobachemie.com]